Sodium;3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate

• CAS: 73226-73-0

Core Science & Biosynthesis

Synthesis Pathway and Chemical Biology of 3-[Acetyl(hydroxy)amino]propyl-hydroxyphosphinate Sodium Salt (FR-900098)

Abstract: The emergence of multidrug-resistant Plasmodium falciparum and Gram-negative bacterial strains necessitates the development of novel therapeutics with distinct mechanisms of action. 3-[Acetyl(hydroxy)amino]propyl-hydroxyphosphinate sodium salt, commonly known as FR-900098, represents a highly potent antimalarial and antibacterial agent[1]. As a structural analogue of fosmidomycin, FR-900098 competitively inhibits 1-deoxy-D-xylulose 5-phosphate reductoisomerase (DXR), a critical enzyme in the non-mevalonate (MEP) isoprenoid biosynthesis pathway[1][2]. This whitepaper provides an in-depth technical analysis of the chemical synthesis pathways for FR-900098, evaluating retrosynthetic strategies, step-by-step methodologies, and the causality behind critical reaction conditions.

Target Biology and Structural Rationale

Isoprenoid biosynthesis in Plasmodium falciparum relies exclusively on the MEP pathway, located within the apicoplast[3]. Because this pathway is absent in humans (who utilize the classical mevalonate pathway), it presents an ideal target for selective toxicity[4].

FR-900098 mimics the natural substrate 1-deoxy-D-xylulose 5-phosphate (DXP)[5]. The molecule consists of three essential pharmacophoric fragments:

• The Phosphonic Acid Moiety: Mimics the phosphate group of DXP, anchoring the molecule in the DXR active site.

• The C3 Propyl Linker: Provides the exact spatial distance required to bridge the phosphate-binding pocket and the metal-binding site.

• The N-Acetyl Hydroxamate Group: Acts as a bidentate chelator, tightly binding the divalent catalytic metal ions (Mn²⁺ or Mg²⁺) within the DXR active site[4].

Fig 1: The MEP pathway highlighting DXR enzyme inhibition by the antimalarial FR-900098.

Retrosynthetic Strategy and Pathway Selection

The synthesis of FR-900098 (CAS No. 73226-73-0) historically faced bottlenecks regarding the efficient installation of the acetyl hydroxamate function and the deprotection of the phosphonate esters[6]. Synthetic routes are broadly classified into two categories:

• The Nitroso-Ene Reaction Pathway: A highly efficient, modern approach that directly functionalizes an allylphosphonate[6].

• The N/P-Alkylation (Michaelis-Becker) Pathway: A classical approach relying on the coupling of a protected hydroxylamine with a functionalized alkyl phosphonate[7].

A critical causality in route design is the choice of phosphonate protecting groups. Diethyl phosphonates require harsh hydrolytic cleavage using trimethylsilyl bromide (TMSBr)[5][6]. To avoid the generation of reactive silyl intermediates and simplify the workflow, advanced protocols utilize dibenzyl phosphonates , which allow for simultaneous deprotection and alkene reduction via mild catalytic hydrogenation[6].

Detailed Experimental Methodologies

Method A: The Nitroso-Ene Reaction Pathway (Optimized Dibenzyl Route)

This route leverages nitrosocarbonyl methane, a powerful enophile, to install the nitrogen-oxygen functionality directly onto the terminal alkene of a propyl chain[6].

Step 1: Preparation of Dibenzyl Allylphosphonate

• Procedure: React lithium dibenzyl phosphite with allyl bromide in dry diethyl ether under inert atmosphere (Michaelis-Becker reaction)[6].

• Causality: Utilizing the dibenzyl ester instead of the commercially available diethyl allylphosphonate is a strategic choice. It completely bypasses the need for the harsh TMSBr deprotection step later in the synthesis, preventing unwanted side reactions with the sensitive hydroxamate group[6].

• Validation Checkpoint: ³¹P NMR should show a characteristic shift (~28 ppm) confirming the formation of the P-C bond, distinguishing it from the starting phosphite.

Step 2: Nitroso-Ene Cyclization

• Procedure: Generate nitrosocarbonyl methane in situ and react it with dibenzyl allylphosphonate.

• Mechanism: The reaction proceeds via an ene-type mechanism, yielding a mixture of E/Z-diastereomers of the nitroso-ene adduct[6].

• Validation Checkpoint: ¹³C NMR analysis of the allylic fragments. The E-isomer exhibits a larger ³J-value (24 Hz) for ¹³C-³¹P coupling compared to the Z-isomer (9 Hz)[8].

Step 3: One-Pot Hydrogenation and Dealkylation

• Procedure: Dissolve the diastereomeric mixture in methanol. Add Pd/C catalyst and stir under 1 atm of H₂ gas[6].

• Causality: This is the most elegant step of the pathway. The mild hydrogenation conditions simultaneously reduce the allylic double bond and cleave the benzyl protecting groups via extrusion of toluene, yielding the free phosphonic acid in a single operation[6].

Step 4: Salt Formation

• Procedure: Partially neutralize the resulting acid with exactly one equivalent of aqueous NaOH[6]. Lyophilize to obtain FR-900098 as a monosodium salt. Purity can be confirmed via ion chromatography (target ≥ 97.6%)[2].

Fig 2: Nitroso-ene synthetic workflow utilizing dibenzyl allylphosphonate to bypass TMSBr cleavage.

Method B: The N/P-Alkylation Pathway (Classical Route)

For laboratories lacking access to specialized enophiles, the classical alkylation route remains highly viable, achieving up to 83% overall yield on a 15 mmol scale[7].

Step 1: Hydroxylamine Protection and P-Alkylation

• Procedure: Protect 3-bromopropyl hydroxylamine using O-benzyl (O-Bn) and N-Boc protecting groups. React this intermediate with dibenzyl phosphite in the presence of NaH (base)[7].

• Causality: NaH is required to deprotonate the phosphite, generating a strong nucleophile for the S_N2 displacement of the bromide. Double protection of the hydroxylamine prevents competitive N- or O-alkylation[7].

Step 2: Deprotection and Acetylation

• Procedure: Remove the N-Boc group using trifluoroacetic acid (TFA) in dichloromethane. Subsequently, acetylate the exposed secondary amine using acetic anhydride (Ac₂O)[8][9].

Step 3: Global Deprotection

• Procedure: Remove the O-benzyl group via catalytic hydrogenation (Pd/C). If diethyl phosphonates were used instead of dibenzyl, treat the intermediate with TMSBr at 0 °C to room temperature to cleave the ethyl esters, followed by basic workup[5][9].

Quantitative Data and Pathway Comparison

The selection of a synthesis pathway depends on scale, reagent availability, and tolerance for harsh deprotection steps. The table below summarizes the quantitative metrics of the primary routes.

Synthesis Pathway	Key Intermediate	Key Reagents	Deprotection Strategy	Overall Yield	Ref
Nitroso-Ene (Diethyl)	Diethyl allylphosphonate	Nitrosocarbonyl methane	TMSBr hydrolysis	64% (4 steps)	[6]
Nitroso-Ene (Dibenzyl)	Dibenzyl allylphosphonate	Nitrosocarbonyl methane	H₂ / Pd/C (One-pot)	50% (preparative)	[6]
P-Alkylation	O-Bn/N-Ts hydroxylamine	Diethyl phosphite, NaOH	TMSBr hydrolysis	66% (6 steps)	[7]
N-Alkylation	O-Bn/N-Boc hydroxylamine	Diethyl 3-bromopropylphosphonate, NaH	H₂ / Pd/C, then TMSBr	83% (Optimized)	[7]

Advanced Derivatization: Overcoming Polarity Issues

While FR-900098 is highly potent in vitro, its extreme polarity (due to the phosphonic acid moiety) limits its ability to penetrate lipid-rich cell walls, such as those of Mycobacterium tuberculosis[5].

To overcome this, researchers synthesize lipophilic prodrugs. A standard protocol involves converting the free phosphonic acid into a dipivaloyloxymethyl (diPOM) ester [5].

• Causality: The diPOM groups mask the negative charges of the phosphonate. Once inside the target cell, endogenous esterases cleave the POM groups, releasing the active FR-900098 directly at the site of the DXR enzyme[5]. This prodrug strategy is executed by reacting the TMSBr-cleaved intermediate with pivaloyloxymethyl chloride (POMCl), DIPEA, and NaI in THF at 60 °C[5].

References

• Biosynthesis of the Potent Antimalarial Compound FR900098 National Institutes of Health (PMC) URL:[Link]

• Deciphering the Late Biosynthetic Steps of Antimalarial Compound FR-900098 National Institutes of Health (PMC) URL:[Link]

• Synthesis of the Antimalarial Drug FR900098 Utilizing the Nitroso-Ene Reaction Organic Letters - American Chemical Society URL:[Link]

• FR-900098, an antimalarial development candidate that inhibits the non-mevalonate isoprenoid biosynthesis pathway, shows no evidence of acute toxicity and genotoxicity Taylor & Francis URL:[Link]

• Synthesis and Evaluation of α-Halogenated Analogues of 3-(Acetylhydroxyamino)propylphosphonic Acid (FR900098) as Antimalarials Journal of Medicinal Chemistry - American Chemical Society URL:[Link]

• Synthesis of antimalarial compounds fosmidomycin and FR900098 through N- or P-alkylation reactions ResearchGate URL:[Link]

• Inhibition of DXR in the MEP pathway with lipophilic N-alkoxyaryl FR900098 analogs Royal Society of Chemistry URL:[Link]

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Physicochemical and Mechanistic Profiling of Sodium;3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate

Executive Summary

Sodium;3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate , commonly known as FR900098 sodium salt , is a highly potent, naturally derived phosphonic acid antibiotic originally isolated from Streptomyces rubellomurinus[1]. As the N-acetyl analogue of the well-known antibiotic fosmidomycin, FR900098 acts as a competitive inhibitor of 1-deoxy-D-xylulose 5-phosphate reductoisomerase (DXR/IspC)[2].

Because DXR catalyzes the first committed step of the non-mevalonate (MEP) pathway for isoprenoid biosynthesis—a pathway essential for the survival of major human pathogens like Plasmodium falciparum and Mycobacterium tuberculosis, yet entirely absent in humans—FR900098 represents a highly selective, validated therapeutic lead for broad-spectrum antimicrobial and antimalarial drug development[3]. This whitepaper provides an authoritative breakdown of its physicochemical properties, target biology, delivery challenges, and validated experimental workflows.

Physicochemical Profiling

The physicochemical properties of FR900098 dictate both its potent target binding and its primary pharmacological limitation: poor passive membrane permeability. The molecule features a phosphonate group and a retroxamate (N-hydroxyacetamido) moiety, making it a highly polar, hydrophilic compound[2].

Physicochemical Property	Value / Description
Chemical Name (IUPAC)	Sodium;3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate
Common Name	FR900098 sodium salt
CAS Number	73226-73-0[4]
Molecular Formula	C₅H₁₁NNaO₅P[5]
Molecular Weight	219.11 g/mol [5]
Melting Point	184–186 °C[4]
Aqueous Solubility	≥20 mg/mL (Highly hydrophilic)[4]
Appearance	White to light brown powder[4]
Storage & Stability	Hygroscopic; store at -20 °C away from moisture[6]

Mechanistic Grounding: DXR Inhibition

DXR catalyzes the conversion of 1-deoxy-D-xylulose 5-phosphate (DXP) to 2-C-methyl-D-erythritol 4-phosphate (MEP). This reaction requires a divalent cation (Mg²⁺ or Mn²⁺) and NADPH as a reducing equivalent[7].

FR900098 acts as a structural mimic of the natural substrate DXP. The phosphonate group of FR900098 anchors the molecule in the DXP-binding pocket, while the hydroxamate moiety chelates the active-site divalent cation[1]. Notably, FR900098 is approximately twice as potent as its formyl analogue, fosmidomycin, against P. falciparum in vitro[5].

The Causality of Potency: The increased potency of FR900098 over fosmidomycin is driven by the N-acetyl methyl group. This methyl extension provides superior hydrophobic packing within the DXR active site compared to the smaller formyl group of fosmidomycin, lowering the IC₅₀ without altering the compound's overall hydrophilicity[8].

Diagram 1: FR900098 competitive inhibition of DXR in the MEP isoprenoid biosynthesis pathway.

Pharmacokinetics & The Permeability Challenge

Despite its nanomolar affinity for DXR, FR900098 exhibits limited in vivo efficacy against intracellular pathogens like M. tuberculosis and Francisella tularensis[9].

The Causality of Resistance: This limitation is strictly physicochemical. At physiological pH, the phosphonate group is ionized, resulting in a highly negative LogP value. Consequently, the drug cannot passively diffuse across lipid bilayers or the thick mycolic acid-rich mycobacterial cell wall[10]. In susceptible organisms like E. coli, FR900098 relies entirely on active transport via the glycerol-3-phosphate transporter (GlpT) to enter the cell[9].

To bypass this reliance and achieve GlpT-independent efficacy, researchers utilize prodrug strategies . By masking the phosphonate moiety with lipophilic ester groups (e.g., dipivaloyloxymethyl [POM] or diethyl esters), the molecule's lipophilicity is drastically increased. This allows passive cellular entry, after which intracellular esterases cleave the prodrug back into the active FR900098 molecule[3].

Validated Experimental Protocols

Protocol A: In Vitro DXR Kinetic Inhibition Assay

This protocol establishes the IC₅₀ of FR900098 against recombinant DXR.

Causality of Design: DXR strictly requires NADPH to reduce DXP. By tracking the oxidation of NADPH to NADP⁺ at 340 nm, we can continuously and quantitatively monitor enzyme velocity.

• Recombinant Enzyme Preparation: Express recombinant E. coli or P. falciparum DXR in an E. coli host and purify via Ni-NTA affinity chromatography.

• Assay Mixture Formulation: Prepare a reaction buffer containing 50 mM Tris-HCl (pH 7.5), 2 mM MnCl₂ (essential divalent cation for hydroxamate chelation), and 0.15 mM NADPH.

• Inhibitor Incubation: Aliquot the buffer into a 96-well UV-transparent plate. Add FR900098 at varying concentrations (e.g., 1 nM to 10 μM) and incubate with 10 nM DXR for 10 minutes at 37 °C.

• Reaction Initiation: Add 0.5 mM DXP substrate to initiate the reaction.

• Spectrophotometric Monitoring: Immediately monitor the decrease in absorbance at 340 nm using a microplate reader for 5 minutes.

• Data Analysis: Calculate the initial velocity ( V0​ ) from the linear slope of the A340 decay. Plot V0​ against inhibitor concentration to determine the IC₅₀.

Self-Validation Mechanism: The system is internally controlled. A baseline reaction lacking DXP must show zero NADPH depletion, confirming the enzyme does not spontaneously oxidize NADPH. A control lacking FR900098 establishes Vmax​ . If the inhibitor is active, the rate of A340 decay will halt proportionally to the dose, validating the specific mechanism of action.

Diagram 2: Self-validating spectrophotometric workflow for in vitro DXR inhibition analysis.

Protocol B: Synthesis of Lipophilic POM-Prodrugs

To overcome the permeability barrier of the native sodium salt.

Causality of Design: Masking the negative charges of the phosphonate group with POM esters neutralizes the molecule, shifting its LogP to a positive value suitable for crossing the mycobacterial envelope.

• Hydroxamate Protection: Protect the N-hydroxyacetamido group of FR900098 using a benzyl or silyl protecting group to prevent unwanted esterification at the nitrogen center.

• Esterification: React the protected phosphonic acid with chloromethyl pivalate (POM-Cl) in the presence of N,N-diisopropylethylamine (DIPEA) and sodium iodide (NaI) in anhydrous dimethylformamide (DMF) at 60 °C for 12 hours.

• Deprotection: Remove the hydroxamate protecting group via catalytic hydrogenation (Pd/C, H₂) if a benzyl group was used.

• Purification: Purify the resulting bis-POM ester via silica gel chromatography.

Self-Validation Mechanism: Post-synthesis HPLC-MS must confirm the exact mass shift corresponding to the addition of two POM groups. Subsequent whole-cell assays (e.g., against M. tuberculosis H37Rv) must show a drastic reduction in the Minimum Inhibitory Concentration (MIC) compared to the parent FR900098 sodium salt, biologically validating that the permeability barrier has been breached and intracellular esterases are successfully releasing the active drug.

References

• Inhibition of DXR in the MEP pathway with lipophilic N-alkoxyaryl FR900098 analogs Source: PubMed Central (PMC) / National Institutes of Health URL:[Link]

• Structure–Activity Relationships of the MEPicides: N-Acyl and O-Linked Analogs of FR900098 as Inhibitors of Dxr from Mycobacterium tuberculosis and Yersinia pestis Source: ACS Infectious Diseases URL:[Link]

• Lipophilic Prodrugs of FR900098 Are Antimicrobial against Francisella novicida In Vivo and In Vitro and Show GlpT Independent Efficacy Source: PLOS One URL:[Link]

• Resistance to the Antimicrobial Agent Fosmidomycin and an FR900098 Prodrug through Mutations in the Deoxyxylulose Phosphate Reductoisomerase Gene (dxr) Source: Antimicrobial Agents and Chemotherapy (ASM Journals) URL:[Link]

• Structure-Activity Relationships of the MEPicides: N-acyl and O-linked Analogs of FR900098 as Inhibitors of Dxr from Mycobacterium tuberculosis and Yersinia pestis Source: PubMed Central (PMC) / National Institutes of Health URL:[Link]

• Over 40 Years of Fosmidomycin Drug Research: A Comprehensive Review and Future Opportunities Source: Pharmaceuticals (MDPI) URL:[Link]

• Fosmidomycin Uptake into Plasmodium and Babesia-Infected Erythrocytes Is Facilitated by Parasite-Induced New Permeability Pathways Source: PLOS One URL:[Link]

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• 9. Lipophilic Prodrugs of FR900098 Are Antimicrobial against Francisella novicida In Vivo and In Vitro and Show GlpT Independent Efficacy | PLOS One [journals.plos.org]
• 10. Structure-Activity Relationships of the MEPicides: N-acyl and O-linked Analogs of FR900098 as Inhibitors of Dxr from Mycobacterium tuberculosis and Yersinia pestis - PMC [pmc.ncbi.nlm.nih.gov]

The Ascendant Role of Phosphonates in Modern Therapeutics: A Technical Guide

Foreword

The intersection of chemistry and medicine is a dynamic frontier, constantly yielding novel molecular entities to combat human disease. Among these, phosphonate derivatives stand out for their remarkable versatility and profound therapeutic impact. Characterized by a stable phosphorus-carbon (P-C) bond, these compounds serve as effective mimics of natural phosphates and carboxylates, enabling them to modulate a wide array of biological processes with high specificity. This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals on the core principles of phosphonate chemistry, their mechanisms of action, and their expanding applications in treating a spectrum of diseases, from viral infections to debilitating bone disorders. We will delve into the causality behind experimental designs, offer validated protocols, and explore the future landscape of this promising class of therapeutic agents.

The Chemical Foundation of Therapeutic Efficacy

The defining feature of a phosphonate is the chemically robust P-C bond, which distinguishes it from the more labile phosphorus-oxygen (P-O) bond of a phosphate ester. This inherent stability against enzymatic and chemical hydrolysis is a cornerstone of their therapeutic success, as it prevents metabolic degradation and allows for sustained interaction with biological targets.

Phosphonates are structural analogues of phosphates and can act as:

• Isosteric Replacements: They mimic the transition state of substrate hydrolysis or directly compete with phosphate-binding sites in enzymes.

• Metal Chelators: The phosphonate group effectively binds di- and trivalent metal ions, a property crucial for their industrial applications and a key aspect of their biological activity, particularly in bone tissue.

This unique combination of stability and mimicry has established phosphonates as a privileged scaffold in medicinal chemistry.

Mechanisms of Action: A Tale of Two Classes

The therapeutic action of phosphonate derivatives can be broadly categorized based on their molecular targets. Two of the most well-understood and clinically significant applications are in bone resorption disorders and viral infections.

Bisphosphonates: Guardians of the Skeleton

Bisphosphonates are the primary pharmacological agents for treating skeletal disorders characterized by excessive bone resorption, such as osteoporosis, Paget's disease, and cancer-related bone metastases. Their high affinity for hydroxyapatite, the mineral component of bone, ensures they accumulate at sites of active bone remodeling. Once there, they are internalized by osteoclasts, the cells responsible for bone breakdown.

The mechanism of action differs based on the structure of the R2 side chain:

• Non-Nitrogen-Containing Bisphosphonates (e.g., Etidronate, Clodronate): These simpler bisphosphonates are metabolized within the osteoclast into non-hydrolyzable ATP analogues. These cytotoxic molecules disrupt mitochondrial function and other ATP-dependent cellular processes, ultimately inducing osteoclast apoptosis (programmed cell death).

• Nitrogen-Containing Bisphosphonates (N-BPs) (e.g., Alendronate, Zoledronic Acid): Representing the more potent second and third generations, N-BPs are not metabolized. Instead, they inhibit farnesyl pyrophosphate synthase (FPPS), a key enzyme in the mevalonate pathway. Inhibition of FPPS prevents the synthesis of isoprenoid lipids necessary for the post-translational modification (prenylation) of small GTPase signaling proteins. This disruption of essential cellular signaling leads to osteoclast detachment from the bone surface, inactivation, and apoptosis, thereby potently inhibiting bone resorption.

Caption: Mechanism of Nitrogen-Containing Bisphosphonates in Osteoclasts.

Acyclic Nucleoside Phosphonates: Potent Antiviral Agents

Acyclic nucleoside phosphonates (ANPs) are critical antiviral medications used in the treatment of HIV, Hepatitis B (HBV), and other viral infections. Key examples include Tenofovir, Adefovir, and Cidofovir.

Their mechanism relies on a "chain termination" strategy:

• Cellular Uptake and Activation: ANPs enter host cells and are phosphorylated by host cellular kinases to their active diphosphate metabolites.

• Competitive Inhibition: The resulting diphosphate analogue competes with the natural deoxynucleotide triphosphates (dNTPs) for incorporation into the growing viral DNA chain by the viral reverse transcriptase or DNA polymerase.

• Chain Termination: Because the acyclic structure of the ANP lacks the 3'-hydroxyl group necessary for the next phosphodiester bond to form, its incorporation into the viral DNA chain causes immediate termination of replication.

The stability of the P-C bond and the flexibility of the acyclic side chain are crucial for their potent and selective antiviral activity.

Therapeutic Applications and Approved Drugs

The unique properties of phosphonates have led to the development of several FDA-approved drugs for a range of conditions.

Drug Class	Drug Name(s)	Primary Indication(s)	Mechanism of Action
Bisphosphonates	Alendronate, Risedronate, Ibandronate, Zoledronic Acid	Osteoporosis, Paget's disease, Hypercalcemia of malignancy	Inhibition of osteoclast-mediated bone resorption
Antivirals (ANPs)	Tenofovir, Adefovir, Cidofovir	HIV, Hepatitis B, Cytomegalovirus (CMV) retinitis	Inhibition of viral DNA polymerase/reverse transcriptase
Antibiotics	Fosfomycin	Bacterial infections (e.g., UTIs)	Inhibition of bacterial cell wall synthesis

Beyond these established areas, research is actively exploring phosphonates as anticancer agents (targeting enzymes in the isoprenoid pathway), anti-parasitic drugs (e.g., antimalarials), and as ligands for nuclear medicine and diagnostic imaging.

Drug Design and Development: Overcoming Challenges

A significant hurdle in phosphonate drug development is their poor cell permeability. At physiological pH, the phosphonate group is dianionic, which severely limits its ability to cross cell membranes. To overcome this, medicinal chemists employ sophisticated prodrug strategies .

A prodrug is an inactive precursor that is converted into the active drug within the body. This approach enhances oral bioavailability and cellular uptake.

Common Phosphonate Prodrug Moieties:

• Acyloxyalkyl Esters (e.g., POM): The pivaloyloxymethyl (POM) moiety is a classic example, used in Adefovir Dipivoxil. These are cleaved by intracellular esterases to release the active phosphonate.

• Amidates (e.g., ProTide): This technology masks the phosphonate with an amino acid and an aryl group. The ProTide approach has been highly successful, leading to Tenofovir Alafenamide (TAF), which demonstrates significantly improved plasma stability and more efficient delivery of the active drug into target cells compared to its predecessor, Tenofovir Disoproxil Fumarate (TDF).

Caption: A generalized workflow for phosphonate drug discovery and development.

Key Experimental Protocols

Validating the therapeutic potential of novel phosphonate derivatives requires robust and reproducible experimental protocols. The following are foundational assays in the field.

Protocol: In Vitro Osteoclast Bone Resorption Assay

This assay directly measures the primary function of osteoclasts and is the gold standard for evaluating potential inhibitors like bisphosphonates.

Principle: Osteoclasts are cultured on a mineralized substrate (e.g., bone slices, dentin, or calcium phosphate-coated plates). When active, they form resorption pits. The efficacy of an inhibitor is determined by its ability to reduce the area of these pits compared to a vehicle control.

Step-by-Step Methodology:

• Cell Seeding: Isolate osteoclast precursors from rodent bone marrow or use a cell line like RAW 264.7. Differentiate them into mature osteoclasts using RANKL and M-CSF for 5-7 days on the chosen mineralized substrate.

• Compound Treatment: Prepare serial dilutions of the test phosphonate compound in culture medium. Replace the differentiation medium with the compound-containing medium. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Zoledronic Acid).

• Incubation: Culture the cells for an additional 48-72 hours to allow for bone resorption.

• Cell Removal: Remove the cells from the substrate by sonication or treatment with a bleach solution.

• Pit Visualization: Stain the resorption pits with a dye such as Toluidine Blue or use scanning electron microscopy (SEM) for high-resolution imaging.

• Quantification: Capture images of the resorption pits. Use image analysis software (e.g., ImageJ) to quantify the total resorbed area per well.

• Data Analysis: Calculate the percentage of inhibition relative to the vehicle control. Plot the data and determine the IC50 value (the concentration of compound that inhibits 50% of resorption).

Self-Validation System:

• Positive Control: Ensures the assay system is responsive to known inhibitors.

• Vehicle Control: Establishes the baseline level of resorption.

• Cell Viability Assay: Concurrently run a cytotoxicity assay (e.g., MTS or PrestoBlue) to ensure that the observed reduction in resorption is due to specific inhibition of osteoclast function and not simply cell death.

Protocol: Antiviral Plaque Reduction Assay

This assay is used to determine the concentration of an antiviral compound required to inhibit viral replication in vitro.

Principle: A confluent monolayer of host cells is infected with a known quantity of virus. In the presence of an effective antiviral agent, the number and size of plaques (localized areas of cell death caused by viral replication) will be reduced.

Step-by-Step Methodology:

• Cell Plating: Seed a susceptible host cell line (e.g., Vero cells for Herpes Simplex Virus) in 6-well plates to form a confluent monolayer.

• Compound Preparation: Prepare two-fold serial dilutions of the test phosphonate compound in a serum-free medium.

• Infection: Remove the growth medium from the cells and infect them with a viral dilution calculated to produce 50-100 plaques per well. Allow the virus to adsorb for 1 hour at 37°C.

• Treatment and Overlay: After adsorption, remove the viral inoculum. Add an overlay medium (e.g., methylcellulose or agar) containing the respective concentrations of the test compound. The overlay restricts viral spread to adjacent cells, leading to the formation of distinct plaques.

• Incubation: Incubate the plates at 37°C in a CO2 incubator for 2-5 days, depending on the virus's replication cycle.

• Plaque Staining: Fix the cells (e.g., with 10% formalin) and stain them with a dye like Crystal Violet. The stain will color the living cells, leaving the plaques clear and visible.

• Quantification: Count the number of plaques in each well.

• Data Analysis: Calculate the percentage of plaque reduction compared to the virus-only control. Determine the EC50 value (the effective concentration that reduces plaque formation by 50%).

Challenges and Future Perspectives

While the therapeutic success of phosphonates is undeniable, challenges remain. Optimizing oral bioavailability and minimizing off-target effects are ongoing areas of research. The future of phosphonate therapeutics is bright, with several exciting directions:

• Targeted Delivery: Developing phosphonate-based systems for targeted drug delivery to bone or tumors, potentially using polymer conjugates.

• New Therapeutic Areas: Expanding their application to new diseases by designing inhibitors for other phosphate-metabolizing enzymes implicated in cancer, inflammation, and diabetes.

• Green Chemistry: Developing more sustainable and environmentally friendly methods for synthesizing these valuable compounds.

Conclusion

Phosphonate derivatives represent a powerful and versatile platform in drug discovery. Their inherent stability and capacity for biomimicry have enabled the development of life-changing therapies for bone diseases and viral infections. Through innovative prodrug strategies and rational design, the challenges of cellular delivery are being systematically overcome. As our understanding of the biological roles of phosphate-dependent enzymes continues to grow, so too will the therapeutic potential of this remarkable class of molecules, promising new treatments for a host of unmet medical needs.

References

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• Phosphonates and Phosphonate Prodrugs in Medicinal Chemistry: Past Successes and Future Prospects - Frontiers.
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• Phosphonate prodrugs: an overview and recent advances - PMC.
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• Editorial: Phosphonate Chemistry in Drug Design and Development - PMC.
• Phosphonic Acid Derivatives: Unlocking Research Potential and Industrial Applications in India - Reinste Upd
• Recent advances in natural and synthetic phosphon
• Bisphosphonate P
• Recent advances in natural and synthetic phosphonate therapeutics - ResearchG
• FDA-Approved Medications for Osteoporosis Tre
• Review on Modern Advances of Chemical Methods for the Introduction of a Phosphonic Acid Group - ACS Public
• Bisphosphonates - mechanisms of action - Australian Prescriber - Therapeutic Guidelines.
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• Synthesis of polymeric phosphonates for selective delivery of radionuclides to osteosarcoma.
• Synthesis of Phosphonates and Bisphosphonates as Potential Therapeutics - ProQuest.
• Table 1, U.S.
• Bisphosphonates: What They Are, Uses, Side Effects & Types - Cleveland Clinic.

Comprehensive Technical Guide on FR900098 Sodium Salt: Structure, Mechanism, and Experimental Protocols

Executive Summary & Chemical Identity

Sodium 3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate , universally known in pharmacological literature as FR900098 sodium salt , is a potent, naturally occurring phosphonic acid antibiotic originally isolated from Streptomyces rubellomurinus[1]. As an acetyl derivative of the well-known antimalarial drug fosmidomycin, FR900098 acts as a highly specific inhibitor of 1-deoxy-D-xylulose 5-phosphate reductoisomerase (DXR, also known as IspC)[2].

Because DXR is the first committed enzyme in the non-mevalonate (MEP) pathway for isoprenoid biosynthesis—a pathway essential for the survival of Plasmodium falciparum and numerous Gram-negative bacteria but entirely absent in mammals—FR900098 represents a highly selective therapeutic agent with a favorable toxicity profile[1].

Table 1: Core Chemical Properties

Property	Specification
Common Name	FR900098 sodium salt
CAS Number	73226-73-0[3]
IUPAC Name	Sodium hydrogen 3-[acetyl(hydroxy)amino]propylphosphonate
Molecular Formula	C₅H₁₁NNaO₅P[3]
Molecular Weight	219.11 g/mol [3]
Target Enzyme	1-deoxy-D-xylulose 5-phosphate reductoisomerase (DXR / IspC)[2]
Solubility	H₂O: ≥ 20 mg/mL (Highly polar)

Structural Analysis & Mechanism of Action

Structural Determinants of Binding

FR900098 is structurally characterized by three critical moieties that dictate its pharmacological causality:

• The Phosphonate Group: Mimics the phosphate group of the natural substrate, 1-deoxy-D-xylulose 5-phosphate (DXP), anchoring the molecule in the DXP-binding pocket of the enzyme[2].

• The Propyl Linker: Provides the exact spatial distance required to bridge the phosphate-binding site and the metal-binding site within the catalytic pocket[4].

• The Acetyl-Retrohydroxamate Group: This is the primary differentiator from fosmidomycin (which possesses a formyl group). The hydroxamate oxygen atoms act as a bidentate ligand, chelating the divalent catalytic metal cation (typically Mn²⁺ or Mg²⁺) required for DXR activity[2]. The methyl group of the acetyl moiety makes superior hydrophobic contacts with the side chain of Trp212 in the catalytic loop of P. falciparum DXR, resulting in a tighter binding affinity compared to fosmidomycin[5].

Mechanism of Enzyme Inhibition

DXR catalysis follows an ordered bi-bi reaction mechanism. The cofactor NADPH must bind to the apoenzyme first, inducing a critical conformational change that structures the DXP substrate-binding pocket[4].

Because FR900098 is a structural analog of DXP, it acts as a monosubstrate, competitive inhibitor with respect to DXP , and an uncompetitive inhibitor with respect to NADPH [2][4]. It cannot bind the enzyme until NADPH has bound and primed the active site.

Fig 1: MEP pathway inhibition by FR900098 targeting the DXR (IspC) enzyme.

Pharmacological Profile & Prodrug Strategies

Comparative Efficacy

FR900098 consistently demonstrates superior in vitro and in vivo efficacy compared to fosmidomycin across multiple pathogen models. This enhanced potency is a direct result of the optimized hydrophobic interactions afforded by its acetyl group[5].

Table 2: Comparative IC₅₀ Values (FR900098 vs. Fosmidomycin)

Pathogen / Target	Fosmidomycin IC₅₀	FR900098 IC₅₀	Reference
P. falciparum (Clinical Isolates)	301 nM	118 nM	[6]
P. falciparum DXR (Recombinant)	~24 nM	~9 - 13 nM	[2]
Francisella tularensis DXR	247 nM	230 nM	[7]

The Permeability Barrier and Prodrug Development

Despite its sub-micromolar potency at the enzymatic level, the clinical utility of FR900098 is fundamentally limited by its high polarity. At physiological pH, the phosphonate group is ionized, preventing passive diffusion across lipid bilayers[4].

In bacteria, FR900098 relies entirely on the glycerol-3-phosphate transporter (GlpT) for active intracellular accumulation[7]. Pathogens lacking GlpT (e.g., Mycobacterium tuberculosis) are intrinsically resistant, and mutations downregulating glpT in susceptible bacteria rapidly confer acquired resistance[4][7].

The Solution: To bypass GlpT dependence and enhance oral bioavailability, researchers synthesize lipophilic ester prodrugs (e.g., dipivaloyloxymethyl [POM] or alkoxycarbonyloxyethyl esters)[4][7]. These prodrugs mask the negative charge of the phosphonate, allowing passive diffusion into the host cell and the pathogen, where intracellular esterases subsequently cleave the protective groups to release the active FR900098 molecule.

Experimental Workflows & Protocols

To ensure self-validating and reproducible results, the following protocols detail the standard methodologies for evaluating FR900098 efficacy.

Fig 2: Experimental workflow for the in vitro DXR enzyme inhibition assay.

Protocol 1: In Vitro Recombinant DXR Enzyme Inhibition Assay

This assay leverages the stoichiometric oxidation of NADPH to NADP⁺ during the reduction of DXP. Because NADPH absorbs strongly at 340 nm and NADP⁺ does not, the reaction rate can be continuously monitored spectrophotometrically[2][7].

Materials:

• Assay Buffer: 100 mM Tris-HCl (pH 7.5), 1 mM MnCl₂ (or MgCl₂ depending on the DXR species isoform).

• Cofactor: 0.15 mM NADPH.

• Enzyme: Purified recombinant DXR (e.g., PfDXR or EcDXR) at ~10-50 nM final concentration.

• Substrate: 0.2 mM DXP.

• Inhibitor: FR900098 sodium salt (serial dilutions from 10 µM to 0.1 nM).

Step-by-Step Methodology:

• Prepare the Master Mix: In a UV-transparent 96-well microplate, combine Assay Buffer, NADPH, and recombinant DXR.

• Inhibitor Pre-incubation: Add the serially diluted FR900098 to the respective wells. Causality Note: Pre-incubation (typically 10 minutes at 37°C) is mandatory because FR900098 binding requires the prior formation of the DXR-NADPH complex[4].

• Baseline Measurement: Read the absorbance at 340 nm for 2 minutes to ensure no background oxidation of NADPH is occurring.

• Reaction Initiation: Rapidly add DXP to all wells to initiate the catalytic turnover.

• Kinetic Readout: Monitor the decrease in absorbance at 340 nm continuously for 10 minutes at 37°C.

• Data Validation: Calculate the initial velocity (V₀) from the linear portion of the curve. Plot fractional activity (V_inhibitor / V_control) against log[FR900098] to derive the IC₅₀ using non-linear regression.

Protocol 2: Plasmodium falciparum SYBR Green I Growth Inhibition Assay

This whole-cell assay measures parasite proliferation by quantifying parasitic DNA using the fluorescent intercalating dye SYBR Green I.

Step-by-Step Methodology:

• Culture Preparation: Maintain P. falciparum (e.g., 3D7 strain) in human erythrocytes (2% hematocrit) in RPMI 1640 medium supplemented with 0.5% AlbuMAX II. Synchronize cultures to the ring stage using 5% D-sorbitol.

• Drug Plating: Dispense serial dilutions of FR900098 into a 96-well culture plate. Include Chloroquine as a positive control and drug-free medium as a negative control.

• Incubation: Add the synchronized parasite culture (final parasitemia 0.5%). Incubate the plates for 72 hours at 37°C under a defined gas mixture (5% O₂, 5% CO₂, 90% N₂).

• Lysis & Staining: After 72 hours, freeze the plate at -80°C for 1 hour, then thaw to lyse the erythrocytes. Add 100 µL of Lysis Buffer (20 mM Tris, pH 7.5, 5 mM EDTA, 0.008% saponin, 0.08% Triton X-100) containing 1x SYBR Green I to each well.

• Fluorescence Readout: Incubate in the dark for 1 hour at room temperature. Measure fluorescence (Excitation: 485 nm / Emission: 528 nm). The fluorescent signal is directly proportional to the parasitic DNA mass, allowing for precise IC₅₀ calculation.

References

• FR900098 sodium salt | CAS# 73226-73-0 | Antimalarial. MedKoo Biosciences.
• To quest new targets of Plasmodium parasite and their potential inhibitors to comb
• Lipophilic Prodrugs of FR900098 Are Antimicrobial against Francisella novicida In Vivo and In Vitro and Show GlpT Independent Efficacy. PLOS One.
• Biosynthesis of the Potent Antimalarial Compound FR900098. PMC.
• Structure-Activity Relationships of the MEPicides: N-acyl and O-linked Analogs of FR900098 as Inhibitors of Dxr from Mycobacterium tuberculosis and Yersinia pestis. PMC.
• Mechanism of Action of N-Acyl and N-Alkoxy Fosmidomycin Analogs: Mono- and Bisubstrate Inhibition of IspC from Plasmodium falciparum, a Caus
• Molecular epidemiology of malaria in Cameroon. XXV.

Sources

• 1. Biosynthesis of the Potent Antimalarial Compound FR900098 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. medkoo.com [medkoo.com]
• 4. Structure-Activity Relationships of the MEPicides: N-acyl and O-linked Analogs of FR900098 as Inhibitors of Dxr from Mycobacterium tuberculosis and Yersinia pestis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. To quest new targets of Plasmodium parasite and their potential inhibitors to combat antimalarial drug resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. horizon.documentation.ird.fr [horizon.documentation.ird.fr]
• 7. journals.plos.org [journals.plos.org]

The Discovery, Mechanism, and Therapeutic Evolution of 3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate (FR900098)

Executive Summary & Chemical Nomenclature

In the ongoing arms race against multi-drug-resistant (MDR) pathogens, targeting unexploited biochemical pathways is a critical imperative for drug development professionals. 3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate —universally recognized in pharmacological and biochemical literature as FR900098 —represents a masterclass in targeted antimicrobial design.

Chemically, FR900098 is the acetylated derivative of the well-known antibiotic fosmidomycin (1[1]). While fosmidomycin utilizes a formyl group, FR900098 utilizes an acetyl group, a subtle structural shift that profoundly enhances its binding affinity to its target enzyme: 1-deoxy-D-xylulose-5-phosphate reductoisomerase (DXR or IspC) . This whitepaper dissects the historical discovery, structural biology, and experimental workflows surrounding FR900098, providing a comprehensive guide for researchers investigating the non-mevalonate (MEP) pathway.

Historical Context: From Soil Bacteria to Antimalarial Candidate

The history of FR900098 is a testament to the cyclical nature of drug discovery. In 1978, during a golden era of antibiotic screening, researchers at Fujisawa Pharmaceutical Co. isolated both fosmidomycin and FR900098 from the culture broths of Streptomyces lavendulae and Streptomyces rubellomurinus, respectively (2[2],3[3]).

Initially categorized merely as broad-spectrum Gram-negative antibiotics, these phosphonate natural products languished in development due to unclear mechanisms and pharmacokinetic hurdles. However, a massive paradigm shift occurred in the late 1990s with the elucidation of the 2C-methyl-D-erythritol 4-phosphate (MEP) pathway . Researchers discovered that apicomplexan parasites (such as Plasmodium falciparum, the causative agent of malaria) and many lethal bacteria (Mycobacterium tuberculosis, Francisella tularensis) rely entirely on the MEP pathway for isoprenoid biosynthesis. Because mammals exclusively utilize the alternative mevalonate pathway, the MEP pathway presents a pristine, toxicity-free therapeutic window (4[4]).

Mechanism of Action & Structural Biology

FR900098 acts as a potent, competitive inhibitor of DXR, the rate-limiting enzyme that catalyzes the conversion of 1-deoxy-D-xylulose 5-phosphate (DXP) into MEP.

The structural logic of FR900098 is highly specialized:

• The Phosphonate Moiety: Mimics the phosphate group of the natural DXP substrate, anchoring the drug into the highly polar active site.

• The Retro-Hydroxamate Group: Acts as a powerful chelating agent, coordinating with the essential divalent metal cation (Mn²⁺, Mg²⁺, or Co²⁺) required for DXR's catalytic function (5[5]).

• The Acetyl Group: Unlike the formyl group of fosmidomycin, the additional methyl group in FR900098's acetyl moiety forms superior van der Waals contacts with the hydrophobic pocket of the DXR enzyme, directly causing its lower IC50 values in Plasmodium models (3[3]).

Figure 1: The MEP pathway highlighting DXR inhibition by FR900098.

Quantitative Efficacy Data

The table below synthesizes the comparative half-maximal inhibitory concentrations (IC50) of fosmidomycin and FR900098 across highly relevant target organisms.

Compound	Target Organism	Target Enzyme	IC50 (nM)	Reference
Fosmidomycin	Plasmodium falciparum	PfDXR	32	3
FR900098	Plasmodium falciparum	PfDXR	18	3
Fosmidomycin	Escherichia coli	EcDXR	38	6
FR900098	Escherichia coli	EcDXR	62	5
Fosmidomycin	Francisella tularensis	FtDXR	247	5
FR900098	Francisella tularensis	FtDXR	230	[[5]]()

Experimental Workflows & Methodologies

Protocol A: Spectrophotometric Validation of DXR Inhibition

Objective: To determine the precise IC50 of FR900098 against recombinant DXR. System Validation (Trustworthiness): This protocol utilizes a self-validating continuous kinetic assay. By tracking the stoichiometric oxidation of NADPH in real-time, any non-specific aggregation or assay artifact is immediately visible as a non-linear decay curve. A baseline "no-inhibitor" control establishes the uninhibited Vmax, ensuring enzyme viability prior to drug introduction.

• Recombinant Enzyme Preparation: Express and purify DXR (e.g., E. coli IspC) using a Ni-NTA His-tag affinity column.

  • Causality: High purity is strictly required to prevent off-target oxidation of NADPH by background cellular reductases, which would yield false-positive inhibition data.

• Assay Buffer Formulation: Prepare a 50 mM Tris-HCl buffer (pH 7.5) supplemented with 2 mM MnCl₂ or MgCl₂.

  • Causality: DXR is a metalloenzyme. The divalent cation is required for catalytic activity and serves as the primary chelation target for the retro-hydroxamate group of FR900098.

• Substrate & Cofactor Addition: Introduce 150 µM NADPH and 200 µM DXP to the buffer.

• Inhibitor Titration: Add FR900098 in a serial dilution range (e.g., 1 nM to 10 µM).

• Kinetic Readout: Monitor absorbance continuously at 340 nm for 10 minutes at 37°C.

  • Causality: The conversion of NADPH to NADP⁺ reduces absorbance at 340 nm. Measuring this decay provides the initial reaction velocity (V0), which is plotted against inhibitor concentration to derive the IC50 (7[7]).

Figure 2: Step-by-step workflow for the spectrophotometric DXR inhibition assay.

Protocol B: In Vitro Evaluation of Lipophilic FR900098 Prodrugs

Objective: To assess the intracellular antimicrobial efficacy of FR900098 prodrugs designed to bypass active transport mechanisms. System Validation (Trustworthiness): Utilizing a Δ glpT mutant strain alongside a wild-type strain acts as an internal control. If the prodrug is effective in both, but the parent FR900098 fails in the mutant, it definitively proves the prodrug successfully utilizes passive diffusion rather than active transport.

• Strain Preparation: Culture wild-type Francisella novicida and a Δ glpT mutant strain to mid-log phase.

• Compound Incubation: Treat parallel cultures with FR900098 and its lipophilic bis[(acyloxy)alkyl] ester prodrugs across a concentration gradient.

  • Causality: FR900098 is highly polar and relies on the GlpT (glycerol-3-phosphate) transporter to enter bacterial cells. Pathogens rapidly downregulate GlpT to develop resistance. The lipophilic ester masks the negative charge of the phosphonate, facilitating passive membrane permeation (5[5]).

• Intracellular Hydrolysis Validation: Lyse a subset of treated cells and analyze the lysate via LC-MS.

  • Causality: This confirms that once inside the cell, non-specific esterases successfully cleave the prodrug back into the active FR900098 molecule.

• MIC Determination: Measure the Minimum Inhibitory Concentration (MIC) using standard microbroth dilution to confirm phenotypic efficacy.

Future Outlook

While FR900098 demonstrates superior target affinity compared to fosmidomycin, its clinical translation relies heavily on overcoming its pharmacokinetic limitations. The ongoing development of lipophilic prodrugs that bypass GlpT dependency represents the most viable path forward for this compound (2[2]). As MDR strains continue to proliferate, the structural scaffold of 3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate will remain a critical blueprint for next-generation anti-infectives.

References

• [2] Over 40 Years of Fosmidomycin Drug Research: A Comprehensive Review and Future Opportunities - nih.gov.2

• [4] Recent advances in natural and synthetic phosphonate therapeutics - nih.gov. 4

• [6] Fosmidomycin - Wikipedia - wikipedia.org. 6

• [1] Screening Compounds P9725 | EvitaChem - evitachem.com. 1

• [3] Full article: FR-900098, an antimalarial development candidate that inhibits the non-mevalonate isoprenoid biosynthesis pathway... - tandfonline.com. 3

• [7] Biosynthesis of the Potent Antimalarial Compound FR900098 - nih.gov. 7

• [5] Lipophilic Prodrugs of FR900098 Are Antimicrobial against Francisella novicida In Vivo and In Vitro and Show GlpT Independent Efficacy - plos.org. 5

Sources

• 1. evitachem.com [evitachem.com]
• 2. Over 40 Years of Fosmidomycin Drug Research: A Comprehensive Review and Future Opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. Recent advances in natural and synthetic phosphonate therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Lipophilic Prodrugs of FR900098 Are Antimicrobial against Francisella novicida In Vivo and In Vitro and Show GlpT Independent Efficacy | PLOS One [journals.plos.org]
• 6. Fosmidomycin - Wikipedia [en.wikipedia.org]
• 7. Biosynthesis of the Potent Antimalarial Compound FR900098 - PMC [pmc.ncbi.nlm.nih.gov]

Engineering MEP Pathway Inhibition: The Mechanistic and Therapeutic Profile of Sodium 3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate (FR900098)

Executive Overview

The escalating crisis of antimicrobial and antimalarial resistance demands the exploitation of unmined biological targets. The methylerythritol phosphate (MEP) pathway—essential for isoprenoid biosynthesis in a vast array of human pathogens including Plasmodium falciparum, Mycobacterium tuberculosis, and Francisella tularensis—represents a highly validated therapeutic vulnerability. Because mammals rely exclusively on the alternative mevalonate pathway, targeting the MEP pathway offers a high therapeutic index with minimal host toxicity.

Sodium 3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate, commonly known as the sodium salt of FR900098 , is a potent phosphonate antibiotic. As an analog of the naturally occurring fosmidomycin, FR900098 competitively inhibits 1-deoxy-D-xylulose 5-phosphate reductoisomerase (DXR, also known as IspC), the first committed step of the MEP pathway. In vitro, FR900098 has demonstrated up to twice the efficacy of fosmidomycin against P. falciparum.

Mechanistic Grounding: DXR Inhibition

To understand the application of FR900098, one must analyze its interaction kinetics at the active site of DXR. DXR catalyzes the intramolecular rearrangement and NADPH-dependent reduction of 1-deoxy-D-xylulose 5-phosphate (DOXP) into 2-C-methyl-D-erythritol 4-phosphate (MEP).

FR900098 functions as a transition-state analog. The molecule features two critical functional domains:

• The Phosphonate/Hydroxyphosphinate Group: This highly polar moiety mimics the phosphate group of the natural substrate (DOXP), anchoring the inhibitor within the phosphate-binding pocket of the enzyme.

• The Acetyl(hydroxy)amino Group: This domain acts as a bidentate ligand. It aggressively chelates the essential divalent catalytic metal ion (typically Mn²⁺ or Mg²⁺) housed within the DXR active site.

This dual-action binding competitively locks the enzyme, halting the production of downstream isoprenoid precursors (IPP and DMAPP) and inducing rapid cellular death. Genomic studies have confirmed that mutations altering this specific binding pocket (such as the S222T mutation in E. coli DXR) confer direct resistance to FR900098, definitively validating DXR as the primary intracellular target .

Figure 1: The MEP pathway and competitive inhibition of DXR by FR900098.

The Transport Barrier: GlpT Dependence and Prodrug Engineering

A fundamental pharmacokinetic limitation of FR900098 is its high polarity at physiological pH. The ionized phosphonate group renders passive diffusion across the hydrophobic bacterial lipid bilayer thermodynamically unfavorable. Consequently, FR900098 relies entirely on the bacterial glycerol-3-phosphate transporter (GlpT) for active intracellular uptake. Pathogens can easily subvert this by downregulating or mutating the glpT gene, leading to rapid transport-mediated resistance.

To bypass this bottleneck, medicinal chemists have synthesized lipophilic prodrugs of FR900098 (e.g., acyloxyalkyl esters). These lipophilic masking groups neutralize the charge of the phosphonate moiety, permitting GlpT-independent passive diffusion. Once inside the cytoplasm, ubiquitous bacterial esterases cleave the lipophilic groups, releasing the active FR900098 to inhibit DXR .

Quantitative Efficacy Data

The following table summarizes the comparative efficacy of Fosmidomycin, FR900098, and a lipophilic prodrug variant across wild-type and transport-deficient pathogenic strains.

Target Organism	Compound	Target Enzyme	IC50 (nM)	Cellular Efficacy (% Inhibition / MIC)
Escherichia coli	FR900098	DXR	62	High (GlpT-dependent)
Francisella tularensis	Fosmidomycin	DXR	247	99.6% Inhibition (Wild-type)
Francisella tularensis	FR900098	DXR	230	97.1% Inhibition (Wild-type)
F. tularensis (ΔglpT mutant)	FR900098	DXR	N/A	55.0% Inhibition (Partial Resistance)
F. tularensis (ΔglpT mutant)	Lipophilic Prodrug 1	DXR	N/A	100% Inhibition (GlpT-independent)

Experimental Workflows: Self-Validating Protocols

As a Senior Application Scientist, I emphasize that experimental design must inherently prove its own validity. The following protocols are engineered to isolate specific variables, ensuring that the observed inhibition is mechanistically genuine.

Protocol A: In Vitro DXR Kinetic Inhibition Assay (Spectrophotometric)

Causality & Rationale: DXR utilizes NADPH as a reducing agent to convert DOXP to MEP. As NADPH is oxidized to NADP⁺, its characteristic absorbance at 340 nm decreases. By tracking this absorbance drop in real-time, we can calculate the initial velocity ( V0​ ) of the enzyme.

Step-by-Step Methodology:

• Reagent Preparation: Prepare an assay buffer containing 100 mM Tris-HCl (pH 7.5), 1 mM DTT, and 1 mM MnCl₂. Crucial Note: Mn²⁺ is strictly required for DXR catalytic activity. Ensure no EDTA or chelating agents are present in the purified DXR stock, as they will strip the metal and artificially mimic FR900098 inhibition.

• Enzyme & Inhibitor Incubation: In a 96-well UV-transparent plate, combine 10 nM purified recombinant DXR, 150 µM NADPH, and serial dilutions of FR900098 (ranging from 1 nM to 10 µM).

• Baseline Validation (Self-Validation Step): Read the plate at 340 nm for 3 minutes before adding the DOXP substrate. The absorbance must remain flat. A dropping baseline indicates background NADPH oxidation (e.g., contaminating enzymes), which invalidates the assay.

• Reaction Initiation: Add 200 µM DOXP to all wells to initiate the reaction.

• Kinetic Read: Monitor the decrease in absorbance at 340 nm continuously for 10 minutes at 37°C.

• Data Analysis: Calculate the fractional activity ( Vi​/V0​ ) and plot against the log of FR900098 concentration to determine the IC50 using non-linear regression.

Figure 2: Spectrophotometric workflow for validating DXR inhibition.

Protocol B: GlpT-Independent MIC Determination

Causality & Rationale: To definitively prove that a lipophilic prodrug of FR900098 successfully bypasses the GlpT transporter, it must be tested in parallel against a wild-type strain and a targeted glpT knockout mutant.

Step-by-Step Methodology:

• Strain Preparation: Culture both Wild-Type F. novicida and a isogenic ΔglpT transposon insertion mutant to mid-log phase (OD600 ≈ 0.4).

• Compound Plating: In a 96-well plate, perform 2-fold serial dilutions of the parent drug (FR900098) and the lipophilic prodrug.

• Inoculation: Add 5×105 CFU/mL of the respective bacterial strains to the wells.

• Viability Readout (Self-Validation Step): After 24 hours of incubation, add Resazurin dye. Rationale: Resazurin is reduced from blue (non-fluorescent) to pink (highly fluorescent) by metabolically active cells. This provides a highly sensitive, objective viability readout that is unaffected by cellular clumping or precipitated compounds, which often confound standard OD600 measurements.

• Interpretation: If the prodrug is truly GlpT-independent, its MIC will be identical across both the Wild-Type and ΔglpT strains, whereas the parent FR900098 will show a significantly elevated MIC in the mutant.

Conclusion

Sodium 3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate (FR900098) represents a masterclass in targeted metabolic inhibition. By exploiting the unique metallo-enzymatic architecture of DXR, it effectively starves pathogens of essential isoprenoids. When combined with lipophilic prodrug strategies to circumvent transporter-mediated resistance, FR900098 derivatives hold immense promise as next-generation, broad-spectrum antimicrobials and antimalarials.

References

• Armstrong, C. M., Meyers, D. J., Imlay, L. S., Freel Meyers, C., & Odom, A. R. (2015). "Resistance to the Antimicrobial Agent Fosmidomycin and an FR900098 Prodrug through Mutations in the Deoxyxylulose Phosphate Reductoisomerase Gene (dxr)". Antimicrobial Agents and Chemotherapy, 59(9), 5511-5519. Available at:[Link]

• McKenney, E. S., Sargent, M., Khan, H., Uh, E., Jackson, E. R., San Jose, G., Couch, R. D., Dowd, C. S., & van Hoek, M. L. (2012). "Lipophilic Prodrugs of FR900098 Are Antimicrobial against Francisella novicida In Vivo and In Vitro and Show GlpT Independent Efficacy". PLoS ONE, 7(10): e38167. Available at:[Link]

In Vitro Evaluation of Acetyl(hydroxy)amino Phosphinates: A Technical Guide to DXR Inhibition

Mechanistic Rationale and Target Biology

The non-mevalonate (MEP) pathway is the exclusive route for isoprenoid biosynthesis in several major human pathogens, including Plasmodium falciparum and Mycobacterium tuberculosis, while being entirely absent in mammals[1]. This fundamental biological divergence makes the pathway a validated target for antimicrobial and antimalarial drug development. The second and rate-limiting step of this pathway is catalyzed by 1-deoxy-D-xylulose 5-phosphate reductoisomerase (DXR, also known as IspC).

Acetyl(hydroxy)amino phosphinates, most notably FR900098 (3-[acetyl(hydroxy)amino]propylphosphonic acid), function as highly potent, competitive inhibitors of the DXR enzyme[2]. Mechanistically, these compounds act as structural analogs of the natural substrate, 1-deoxy-D-xylulose 5-phosphate (DOXP). The acetyl(hydroxy)amino moiety serves as a retro-hydroxamate, chelating the essential divalent metal cation (typically Mn²⁺ or Co²⁺) in the enzyme's active site, while the terminal phosphonate group anchors the molecule to a highly conserved basic pocket[3].

DOXP to MEP conversion by DXR and competitive inhibition by acetyl(hydroxy)amino phosphinates.

In Vitro Enzyme Inhibition Kinetics (DXR Assay)

Causality of Experimental Design: To evaluate the intrinsic potency of acetyl(hydroxy)amino phosphinates, it is necessary to isolate the DXR enzyme from cellular permeability barriers. Because DXR catalyzes the NADPH-dependent intramolecular rearrangement and reduction of DOXP to MEP, the reaction can be monitored continuously via the stoichiometric oxidation of NADPH. This direct photometric assay is prioritized over end-point radiometric assays for kinetic profiling because it yields real-time progress curves. Real-time data is essential for calculating accurate apparent Ki​ values and identifying slow, tight-binding inhibition characteristics typical of transition-state analogs.

Protocol: Continuous Photometric DXR Inhibition Assay

• Buffer Preparation: Prepare the assay buffer containing 100 mM Tris-HCl (pH 7.5), 1 mM MnCl₂ (critical for the retro-hydroxamate metal chelation), and 1 mM DTT to maintain enzyme stability.

• Reagent Assembly: In a UV-transparent 96-well microplate, combine the assay buffer, 150 µM NADPH, and purified recombinant DXR enzyme (typically 10–50 nM, adjusted based on batch specific activity).

• Inhibitor Incubation: Add serial dilutions of the acetyl(hydroxy)amino phosphinate. Incubate the mixture for 10 minutes at 37°C to allow full equilibration of the enzyme-inhibitor complex prior to substrate introduction.

• Reaction Initiation: Initiate the enzymatic reaction by adding 250 µM DOXP.

• Data Acquisition: Monitor the decrease in absorbance at 340 nm continuously for 15 minutes using a microplate reader.

• Validation & Analysis: Calculate initial velocities ( v0​ ) from the linear portion of the progress curves. Fit the dose-response data to the Morrison equation for tight-binding inhibitors to determine the Ki​ .

Cellular Evaluation and Permeability Optimization

Causality of Experimental Design: A critical discrepancy frequently emerges between the nanomolar enzyme inhibition ( Ki​ ) and the micromolar whole-cell efficacy (MIC or IC50​ ) of acetyl(hydroxy)amino phosphinates[4]. This drop-off is fundamentally driven by the highly charged nature of the phosphonate moiety at physiological pH, which severely restricts passive diffusion across hydrophobic lipid bilayers[2]. To accurately assess the therapeutic potential of these compounds in vitro, standard whole-cell assays must be integrated into a workflow that evaluates permeability-enhancing strategies, such as lipophilic ester prodrug derivatization or conjugation to cell-penetrating peptides like octaarginine[1].

Protocol: Plasmodium falciparum Growth Inhibition Assay (SYBR Green I)

• Culture Preparation: Maintain P. falciparum cultures in human erythrocytes at 2% hematocrit in RPMI 1640 medium supplemented with 0.5% Albumax II. Synchronize the parasites to the ring stage using 5% D-sorbitol treatment.

• Compound Plating: Dispense serial dilutions of the test compounds (comparing naked phosphinates against their lipophilic prodrugs) into 96-well plates.

• Incubation: Add the synchronized parasite suspension to achieve a final parasitemia of 0.5%. Incubate for 72 hours at 37°C under a defined microaerophilic gas mixture (5% O₂, 5% CO₂, 90% N₂).

• Lysis and Staining: Freeze the plates at -80°C to ensure complete erythrocyte lysis. Thaw and add SYBR Green I lysis buffer (20 mM Tris, 5 mM EDTA, 0.008% saponin, 0.08% Triton X-100, and SYBR Green I dye).

• Quantification: Measure fluorescence (Excitation: 485 nm, Emission: 530 nm). Fluorescence is directly proportional to the parasite DNA content, establishing a self-validating, high-throughput measure of parasiticidal activity.

Iterative workflow for the in vitro evaluation and optimization of DXR inhibitors.

Quantitative Data Synthesis

The table below summarizes the comparative in vitro metrics of key acetyl(hydroxy)amino phosphinates and their formyl analogs (e.g., fosmidomycin) across different assays and target organisms.

Table 1: Quantitative Evaluation Metrics of DXR Inhibitors

Compound	Target Organism	Assay Type	Value	Reference
Fosmidomycin	Francisella novicida	DXR Enzyme ( IC50​ )	0.092 mg/L	[4]
Fosmidomycin	Francisella novicida	Whole-cell (MIC)	121 µM	[4]
FR900098	Plasmodium falciparum	Whole-cell ( IC50​ )	High nM range	[2]
Lipophilic phosphonate	Escherichia coli	DXR Enzyme ( Ki​ )	420 nM	[3]

Structural Biology and Binding Mode

X-ray crystallography of DXR complexed with lipophilic phosphonates provides the definitive structural validation of the inhibition mechanism. High-resolution structures reveal that the acetyl(hydroxy)amino group acts as a bidentate ligand, directly coordinating the active site metal ion, while the phosphonate moiety forms extensive hydrogen bonds with a highly conserved network of basic residues[3].

Understanding this binding pocket is critical for rational drug design. For instance, structural evaluations of Escherichia coli DXR inhibitors tested against Mycobacterium tuberculosis DXR revealed that modifications to the lipophilic tail (e.g., a 3,4-dichlorophenyl group) can result in reduced activity if they fail to establish strong interactions with the enzyme's flexible loop (residues 198-208)[3]. Consequently, in vitro structural evaluation must continuously inform synthetic chemistry to ensure optimal target engagement across different pathogenic species.

Sources

• 1. Improved Efficacy of Fosmidomycin against Plasmodium and Mycobacterium Species by Combination with the Cell-Penetrating Peptide Octaarginine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fosmidomycin Uptake into Plasmodium and Babesia-Infected Erythrocytes Is Facilitated by Parasite-Induced New Permeability Pathways | PLOS One [journals.plos.org]
• 3. rcsb.org [rcsb.org]
• 4. Frontiers | Resistance of Francisella Novicida to Fosmidomycin Associated with Mutations in the Glycerol-3-Phosphate Transporter [frontiersin.org]

Spectroscopic Characterization of Sodium 3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate (FR900098): A Comprehensive Technical Guide

Executive Summary

Sodium 3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate (CAS: 73226-73-0), widely recognized as the monosodium salt of FR900098, is a highly potent, naturally derived antibiotic and antimalarial candidate[1]. As the N -acetyl homologue of fosmidomycin, FR900098 acts as a transition-state analogue that competitively inhibits 1-deoxy-D-xylulose-5-phosphate reductoisomerase (DXR or IspC)[2]. This enzyme is a critical bottleneck in the non-mevalonate (MEP) pathway of isoprenoid biosynthesis[3].

Because the MEP pathway is essential for the survival of Plasmodium falciparum and Mycobacterium tuberculosis but entirely absent in humans, FR900098 represents a highly selective therapeutic scaffold[4]. This whitepaper provides researchers and drug development professionals with a definitive reference for the spectroscopic characterization (NMR, IR, and HRMS) of this compound, ensuring rigorous structural validation during synthesis and quality control.

Mechanistic Context: The MEP Pathway and DXR Inhibition

To understand the structural requirements of FR900098, one must examine its mechanism of action. DXR catalyzes the intramolecular rearrangement and reduction of 1-deoxy-D-xylulose 5-phosphate (DXP) to 2-C-methyl-D-erythritol 4-phosphate (MEP). FR900098 binds the DXR active site via two primary interactions[5]:

• Metal Chelation: The N -acetyl-N-hydroxyamino (retro-hydroxamate) group chelates a divalent metal cation (e.g., Mg 2+ , Mn 2+ ) in the active site.

• Electrostatic Anchoring: The phosphinate/phosphonate moiety forms strong hydrogen bonds and electrostatic interactions with the polar residues of the DXR binding pocket.

Caption: The MEP Pathway highlighting DXR inhibition by FR900098.

Spectroscopic Data Profiling

Given the highly polar nature of the monosodium salt, standard organic solvents (e.g., CDCl 3​ ) are unsuitable. Deuterium oxide (D 2​ O) is the solvent of choice for NMR spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The structural validation of FR900098 relies heavily on multinuclear NMR ( 1 H, 13 C, 31 P)[1][6].

• 1 H NMR: The propyl chain exhibits distinct splitting due to both adjacent protons and the spin-active 31 P nucleus (100% natural abundance, I=1/2 ). The N -acetyl methyl group appears as a sharp singlet at ~2.11 ppm. The presence of rotamers (E/Z isomers of the hydroxamate) can sometimes result in peak duplication, though one conformer typically dominates in aqueous solution[7][8].

• 13 C NMR: Carbon-phosphorus coupling ( JCP​ ) is diagnostic. The C1 carbon (directly attached to P) shows a massive one-bond coupling ( 1JCP​≈140 Hz), while C2 and C3 show smaller two-bond and three-bond couplings, respectively[8].

• 31 P NMR: A single peak around 25.0 ppm is characteristic of the alkylphosphonic acid/phosphinate environment[1].

Table 1: Multinuclear NMR Assignments for FR900098 (in D 2​ O, 300/75 MHz)

Nucleus	Chemical Shift ( δ , ppm)	Multiplicity & Coupling ( J , Hz)	Assignment
1 H	2.11	s, 3H	-C(=O)CH 3​
1 H	3.65	t, J=6.8 , 2H	-NCH 2​ (C3)
1 H	1.85 - 2.00	m, 2H	-CH 2​ CH 2​ CH 2​ (C2)
1 H	1.55 - 1.75	m, 2H	P-CH 2​ (C1)
13 C	174.0	s	-C (=O)CH 3​
13 C	45.0 - 48.0	d, 3JCP​≈10	-NC H 2​ (C3)
13 C	25.0 - 28.0	d, 1JCP​≈140	P-C H 2​ (C1)
13 C	20.0 - 22.0	d, 2JCP​≈5	-CH 2​ C H 2​ CH 2​ (C2)
13 C	19.5	s	-C(=O)C H 3​
31 P	~ 25.0	s (proton-decoupled)	P -CH 2​ -

Infrared (IR) Spectroscopy

IR spectroscopy confirms the presence of the functional groups required for target binding. The retro-hydroxamate C=O stretch is shifted to lower wavenumbers compared to standard amides due to internal hydrogen bonding and resonance[6].

Table 2: Key IR Vibrational Bands (ATR or KBr pellet)

Wavenumber (cm −1 )	Mode	Structural Implication
3200 - 3400	O-H stretch (broad)	Hydroxamate -OH / Hydration
2850 - 2950	C-H stretch (aliphatic)	Propyl backbone
~ 1620 - 1650	C=O stretch	Acetyl carbonyl (hydroxamate)
1150 - 1200	P=O stretch	Phosphinate/Phosphonate
1050 - 1080	P-O-C / P-O-Na stretch	Salt formation

High-Resolution Mass Spectrometry (HRMS)

Electrospray Ionization (ESI) is the preferred method for this highly polar molecule. In negative ion mode (ESI-), the free acid [M-H] − is observed. In positive ion mode (ESI+), the sodium adduct[M+Na] + or protonated species [M+H] + can be detected[3][8].

• Formula: C 5​ H 12​ NO 5​ P (Free acid)

• Exact Mass: 197.0453 Da

• Expected [M-H] − : m/z 196.0380

• Expected [M+Na] + : m/z 220.0345

Experimental Protocols: A Self-Validating System

To ensure trustworthiness and reproducibility, the following protocol outlines a self-validating workflow for the spectroscopic analysis of FR900098.

Step 1: Sample Preparation

• Weigh 10-15 mg of Sodium 3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate.

• Dissolve completely in 0.6 mL of D 2​ O (99.9% D).

• Transfer to a 5 mm NMR tube. Causality Note: D 2​ O is strictly required to solubilize the highly polar salt and avoid the massive solvent suppression artifacts that occur with H 2​ O, which would obscure the critical N -CH 2​ signals.

Step 2: NMR Acquisition Parameters

• 1 H NMR: 400 or 500 MHz, 16-32 scans, relaxation delay (D1) = 2.0 s.

• 13 C NMR: 100 or 125 MHz, proton-decoupled, >1024 scans to ensure adequate signal-to-noise for the quaternary carbonyl and to resolve the diagnostic C-P splitting.

• 31 P NMR: 161 MHz, proton-decoupled, referenced to external 85% H 3​ PO 4​ ( δ = 0 ppm).

Step 3: HRMS Analysis

• Prepare a 1 μ g/mL solution in 50:50 Methanol:Water (with 0.1% Formic Acid for ESI+, or 0.1% NH 4​ OH for ESI-).

• Inject via direct infusion at 5 μ L/min into a Q-TOF or Orbitrap mass spectrometer.

Caption: Self-validating spectroscopic workflow for FR900098 structural confirmation.

Conclusion

The rigorous spectroscopic characterization of Sodium 3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate is fundamental to its development as an anti-infective agent. By correlating the 31 P NMR shifts, the distinct JCP​ couplings in 13 C NMR, and the exact mass via HRMS, researchers can confidently validate the integrity of this critical DXR inhibitor, ensuring high-fidelity downstream biological assays.

References

• Inhibition of DXR in the MEP pathway with lipophilic N-alkoxyaryl FR900098 analogs Source: Royal Society of Chemistry (RSC) URL:[Link][2]

• Biosynthesis of the Potent Antimalarial Compound FR900098 Source: National Institutes of Health (NIH) URL:[Link][1]

• Structure-Activity Relationships of the MEPicides: N-acyl and O-linked Analogs of FR900098 as Inhibitors of Dxr from Mycobacterium tuberculosis and Yersinia pestis Source: National Institutes of Health (NIH) URL:[Link][3]

• Structure–Activity Relationships of the MEPicides: N-Acyl and O-Linked Analogs of FR900098 as Inhibitors of Dxr from Mycobacterium tuberculosis and Yersinia pestis Source: American Chemical Society (ACS) URL:[Link][4]

• DXP Reductoisomerase: Reaction of the Substrate in Pieces Reveals a Catalytic Role for the Nonreacting Phosphodianion Group Source: American Chemical Society (ACS) URL:[Link][5]

• Synthesis and Evaluation of α-Halogenated Analogues of 3-(Acetylhydroxyamino)propylphosphonic Acid (FR900098) as Antimalarials Source: American Chemical Society (ACS) URL:[Link][8]

Sources

• 1. Biosynthesis of the Potent Antimalarial Compound FR900098 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of DXR in the MEP pathway with lipophilic N -alkoxyaryl FR900098 analogs - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D3MD00642E [pubs.rsc.org]
• 3. Structure-Activity Relationships of the MEPicides: N-acyl and O-linked Analogs of FR900098 as Inhibitors of Dxr from Mycobacterium tuberculosis and Yersinia pestis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Thieme E-Journals - Synthesis / Abstract [thieme-connect.de]
• 7. uu.diva-portal.org [uu.diva-portal.org]
• 8. pubs.acs.org [pubs.acs.org]

Engineering Transition State Analogues: A Deep Dive into the Structure-Activity Relationship (SAR) of Hydroxyphosphinates

By: Senior Application Scientist

Introduction: The Physical Chemistry of Tetrahedral Mimicry

In the realm of rational drug design, targeting enzymes that catalyze the hydrolysis of peptide bonds or esters—such as proteases, esterases, and ligases—requires a profound understanding of transition state (TS) geometry. During native enzymatic hydrolysis, the sp2 -hybridized carbonyl carbon of the substrate undergoes nucleophilic attack, transiently forming a high-energy, sp3 -hybridized tetrahedral intermediate.

Hydroxyphosphinates and their structural cousins, hydroxyphosphonates, are privileged pharmacophores because they serve as exact geometric and electronic mimics of this tetrahedral transition state. The central phosphorus atom is naturally sp3 -hybridized, permanently locking the molecule into the tetrahedral geometry that the enzyme is evolved to stabilize[1]. Furthermore, the α -hydroxyl group is not merely a structural appendage; it acts as a critical hydrogen-bond donor/acceptor, often coordinating directly with active-site metal ions (e.g., Zn2+ in metalloproteases) or engaging the catalytic aspartate/glutamate dyads of the target enzyme.

Decoding the Structure-Activity Relationship (SAR)

The SAR of hydroxyphosphinates is governed by a delicate balance of steric bulk, electronic distribution, and lipophilicity. Because the P–C–OH core anchors the molecule in the active site, the flanking substituents ( R1 and R2 ) must be systematically tuned to exploit the specific topography of the enzyme's S1 , S1′ , and S2 sub-pockets.

A quintessential example of this SAR optimization is found in the development of antimalarial agents targeting Plasmodium falciparum deoxyxylulose 5-phosphate reductoisomerase (DXR). DXR is a crucial enzyme in the non-mevalonate pathway for isoprenoid biosynthesis. Natural product inhibitors like fosmidomycin and its analogues utilize a phosphonate/phosphinate core to competitively bind the enzyme's active site[2].

By rigidifying the carbon backbone and introducing α,β -unsaturated systems alongside bulky N-alkoxy groups, researchers can dramatically alter the binding kinetics. The introduction of lipophilic aromatic groups can either enhance affinity by engaging hydrophobic pockets or cause steric clashes that abrogate binding.

Table 1: SAR of α,β -Unsaturated Fosmidomycin Analogues against P. falciparum DXR

Compound	Structural Modification ( R -Group Tuning)	IC50​ (nM)	Mechanistic SAR Implication
FR-900098	N-acetyl (Baseline Natural Product)	24	Optimal baseline coordination within the DOXP and NADPH binding pockets[2].
18a	α,β -unsaturated + optimized N-alkoxy	13	Rigidified backbone reduces entropic penalty upon binding; enhanced target affinity[2].
12a	α,β -unsaturated variant	92	Slight steric clash in the lipophilic pocket reduces optimal orbital overlap.
16e	N-(4-isopropylphenyl)alkoxy	2110	Bulky aromatic group disrupts optimal S1′ sub-site binding, leading to a severe drop in potency[2].

Strategic Workflow for SAR Optimization

To systematically navigate the SAR landscape of hydroxyphosphinates, application scientists employ an iterative loop of rational design, synthesis, and biological evaluation. The workflow below illustrates the logical progression from target identification to lead optimization.

Logical workflow for the iterative SAR optimization of hydroxyphosphinate inhibitors.

Advanced Synthetic Methodologies: The Silyl-Mediated Abramov Reaction

Historically, the synthesis of phosphinates and bisphosphonates relied on harsh acidic conditions (e.g., PCl3​ , POCl3​ ) coupled with heavy heating, which often led to poor yields, degradation of sensitive functional groups, and severe purification bottlenecks[3].

To overcome these limitations, modern protocols leverage silylated P(III) reagents. This approach allows for the rapid, one-pot synthesis of α -hydroxyphosphinates under extremely mild conditions. The following protocol is designed as a self-validating system , ensuring that each step provides measurable feedback before proceeding.

Protocol: One-Pot Synthesis of α -Hydroxyphosphinates

1. Preparation of the Active P(III) Species

• Action: In a flame-dried, argon-flushed flask, dissolve hypophosphorous acid ( H3​PO2​ ) in anhydrous dichloromethane (DCM). Chill the reaction vessel to 0 °C.

• Action: Dropwise, add 2.0 equivalents of N,O-bis(trimethylsilyl)acetamide (BSA).

• Causality: BSA acts dually as a mild base and a highly efficient silylating agent. It forces the inert P(V) tautomer of hypophosphorous acid to isomerize into the highly nucleophilic P(III) species, bis(trimethylsilyl)phosphonite (BTSP)[3]. Maintaining the temperature at 0 °C prevents the exothermic degradation of this reactive intermediate.

2. Nucleophilic Addition (Abramov Reaction)

• Action: Introduce 1.0 equivalent of the target carbonyl compound (aldehyde or ketone) to the BTSP solution. Stir for 20–35 minutes at 0 °C.

• Causality: The nucleophilic phosphorus atom attacks the electrophilic carbonyl carbon. Concurrently, the silyl groups migrate to the newly formed alkoxide oxygen. This migration stabilizes the intermediate and drives the reaction forward rapidly without the need for external metal catalysts[4].

3. Self-Validating Checkpoint ( 31P NMR)

• Action: Withdraw a 50 μL aliquot and analyze via 31P NMR spectroscopy.

• Validation: The complete disappearance of the BTSP signal and the emergence of a sharp singlet at approximately δ=22.1 ppm confirms the quantitative formation of the silylated α -hydroxyphosphinate intermediate[3]. If unreacted P(III) species remain, the stirring time is extended.

4. Hydrolysis and Isolation

• Action: Quench the reaction mixture with 0.5 M NaOH.

• Causality: The basic aqueous environment rapidly and cleanly hydrolyzes the labile O-TMS bonds. This converts the silylated intermediate directly into the stable α -hydroxyphosphinate sodium salt[3].

• Action: Wash the aqueous layer with diethyl ether to extract organic impurities, then lyophilize the aqueous phase to yield the pure product (typically >90% yield).

Conclusion

The successful development of hydroxyphosphinate-based therapeutics hinges on a rigorous understanding of both their physical chemistry and their synthetic accessibility. By utilizing the P–C–OH motif as a tetrahedral transition state mimic, researchers can achieve exquisite target selectivity. When coupled with mild, self-validating synthetic protocols like the silyl-mediated Abramov reaction, the iterative SAR optimization cycle becomes highly efficient, accelerating the pipeline from initial hit to optimized lead.

Sources

• 1. discovery.researcher.life [discovery.researcher.life]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]

Preliminary Toxicity Screening of Sodium;3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate: An In-depth Technical Guide

Abstract

This technical guide provides a comprehensive framework for the preliminary toxicological assessment of Sodium;3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate, a novel phosphonate compound. In the absence of pre-existing toxicological data, this document outlines a structured, tiered approach for an initial safety evaluation. The methodologies described are grounded in internationally recognized guidelines, including those from the Organisation for Economic Co-operation and Development (OECD), and are designed to provide a robust preliminary understanding of the compound's potential cytotoxic and genotoxic liabilities. This guide is intended for researchers, scientists, and drug development professionals to inform early-stage decision-making in the development pipeline.

Introduction: The Imperative for Early-Stage Toxicity Screening

The journey of a novel chemical entity from discovery to market is fraught with challenges, with a significant rate of attrition during preclinical and clinical development. A primary contributor to this failure is unforeseen toxicity. Therefore, the early identification of potential safety concerns is paramount to de-risking a project, conserving resources, and ensuring patient safety.[1][2] This guide focuses on Sodium;3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate, a phosphonate-containing compound. Phosphonates are a class of molecules with diverse biological activities, and understanding their interaction with biological systems is crucial.[3][4]

This document details a multi-faceted approach to preliminary toxicity screening, integrating in silico computational predictions with a battery of in vitro assays. This strategy aligns with the principles of the 3Rs (Replacement, Reduction, and Refinement of animal testing) and provides a foundational dataset to guide subsequent, more extensive toxicological studies.[5]

Compound Profile: Sodium;3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate

A thorough understanding of the test article's physicochemical properties is fundamental to designing and interpreting toxicological assays.

Property	Value	Source
IUPAC Name	sodium;3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate	PubChem
Molecular Formula	C5H11NNaO5P	PubChem
Molecular Weight	219.11 g/mol	PubChem
Structure	(A 2D structure of the molecule would be inserted here if available)	-
Solubility	To be determined experimentally in relevant solvents (e.g., water, DMSO)	-
pKa	To be determined experimentally	-
LogP	To be determined experimentally or computationally	-

Note: As of the date of this guide, detailed experimental data for this specific compound is limited. The information is based on the chemical name and formula. It is critical to experimentally determine these properties before commencing biological assays.

A Tiered Approach to Preliminary Toxicity Screening

A tiered, or stepwise, approach to toxicity testing allows for a logical progression of experiments, from broad, high-throughput screens to more specific and mechanistic assays. This approach is both scientifically rigorous and resource-efficient.

Caption: Tiered approach to preliminary toxicity screening.

Tier 1: In Silico and Physicochemical Characterization

In Silico Toxicity Prediction

Before embarking on laboratory-based assays, computational toxicology models can provide valuable, predictive insights into a compound's potential liabilities.[6][7] These methods use the chemical structure of Sodium;3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate to predict its biological activity based on data from structurally similar compounds.[8]

Methodology:

• Quantitative Structure-Activity Relationship (QSAR) Modeling: Utilizes models that correlate molecular descriptors with toxicological endpoints.[8]

• Read-Across: Assesses the toxicity of the target compound by comparing it to structurally similar compounds with known toxicity data.

Endpoints to Assess:

• Genotoxicity (mutagenicity and clastogenicity)

• Carcinogenicity

• Hepatotoxicity

• Cardiotoxicity

• Endocrine disruption

Recommended Tools:

• OECD QSAR Toolbox[6]

• DEREK Nexus[6]

• CASE Ultra[6]

Data Presentation:

Toxicological Endpoint	Prediction	Confidence Level	Comments
Bacterial Mutagenicity (Ames)	e.g., Negative	e.g., High	e.g., No structural alerts for mutagenicity identified.
Chromosomal Aberrations	e.g., Equivocal	e.g., Moderate	e.g., Structural alert present, but may not be bioavailable.
Hepatotoxicity	e.g., Low Concern	e.g., Moderate	e.g., No clear structural alerts for liver injury.

Note: The data presented in this table is hypothetical and for illustrative purposes. Actual results would be generated from the specified in silico models.

Physicochemical Characterization

As previously mentioned, understanding the compound's solubility and stability is crucial for accurate dosing and interpretation of results in subsequent in vitro assays.

Tier 2: In Vitro Cytotoxicity Assessment

Cytotoxicity assays are designed to measure the degree to which a substance causes damage to cells.[9] These assays are fundamental for determining the concentration range for more specific downstream assays, such as genotoxicity tests, and for providing a preliminary indication of the compound's overall cellular toxicity.

Neutral Red Uptake (NRU) Assay

The NRU assay is a cell viability/survival assay based on the ability of viable cells to incorporate and bind the supravital dye neutral red in their lysosomes.[10][11]

Experimental Protocol:

• Cell Culture: Plate a suitable human cell line (e.g., HepG2 for liver toxicity, HEK293 for kidney toxicity) in a 96-well plate and incubate for 24 hours to allow for cell attachment.

• Compound Exposure: Prepare serial dilutions of Sodium;3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate in the appropriate cell culture medium. Replace the existing medium with the medium containing the test compound. Include vehicle controls and a positive control (e.g., sodium dodecyl sulfate).

• Incubation: Incubate the cells with the compound for a defined period (e.g., 24, 48, or 72 hours).

• Neutral Red Staining: Remove the treatment medium, wash the cells, and add a medium containing neutral red. Incubate for approximately 3 hours.

• Dye Extraction: Remove the staining solution, wash the cells, and add a destain solution (e.g., acidified ethanol) to extract the dye from the lysosomes.

• Quantification: Measure the absorbance of the extracted dye using a spectrophotometer at ~540 nm.

• Data Analysis: Calculate the percentage of viable cells relative to the vehicle control and determine the IC50 value (the concentration that inhibits 50% of cell viability).

Lactate Dehydrogenase (LDH) Release Assay

This assay measures the integrity of the cell membrane by quantifying the amount of LDH, a cytosolic enzyme, released into the culture medium upon cell lysis.[12]

Experimental Protocol:

• Cell Culture and Compound Exposure: Follow steps 1-3 from the NRU assay protocol.

• Sample Collection: After the incubation period, collect a sample of the cell culture supernatant.

• LDH Reaction: Add the supernatant to a reaction mixture containing lactate, NAD+, and a tetrazolium salt. LDH catalyzes the conversion of lactate to pyruvate, reducing NAD+ to NADH. The NADH then reduces the tetrazolium salt to a colored formazan product.

• Quantification: Measure the absorbance of the formazan product using a spectrophotometer at ~490 nm.

• Data Analysis: Determine the amount of LDH released relative to a maximum LDH release control (cells lysed with a detergent) and calculate the concentration of the compound that causes 50% cytotoxicity (EC50).

Data Presentation:

Assay	Cell Line	Exposure Time (hours)	IC50 / EC50 (µM)
Neutral Red Uptake	HepG2	24	e.g., > 1000
48	e.g., 850
LDH Release	HepG2	24	e.g., > 1000
48	e.g., 920

Note: The data presented in this table is hypothetical and for illustrative purposes.

Tier 3: In Vitro Genotoxicity Screening

Genotoxicity testing is a regulatory requirement for new drug development and aims to identify compounds that can cause genetic damage, which may lead to cancer or heritable defects.[13][14] A standard battery of in vitro tests is recommended to cover different genotoxic mechanisms.[15]

Caption: Workflow for in vitro genotoxicity assessment.

Bacterial Reverse Mutation Assay (Ames Test)

The Ames test is a widely used method to assess a compound's potential to induce gene mutations.[16] It utilizes several strains of Salmonella typhimurium and Escherichia coli with pre-existing mutations that render them unable to synthesize a specific amino acid (e.g., histidine). The assay measures the ability of the test compound to cause a reverse mutation, allowing the bacteria to grow on an amino acid-deficient medium.

Experimental Protocol (Plate Incorporation Method):

• Strain Selection: Use a standard set of bacterial strains (e.g., S. typhimurium TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA).

• Metabolic Activation: Conduct the assay both with and without an exogenous metabolic activation system (S9 fraction from rat liver) to mimic mammalian metabolism.

• Exposure: Mix the test compound at various concentrations, the bacterial culture, and either S9 mix or a buffer.

• Plating: Add the mixture to a molten top agar and pour it onto minimal glucose agar plates.

• Incubation: Incubate the plates for 48-72 hours at 37°C.

• Colony Counting: Count the number of revertant colonies on each plate.

• Evaluation Criteria: The compound is considered mutagenic if a dose-related increase in revertant colonies is observed and/or if a reproducible increase of at least two-fold over the solvent control is seen for at least one concentration.[1]

Data Presentation:

Strain	Metabolic Activation (S9)	Concentration (µ g/plate )	Mean Revertant Colonies ± SD	Fold Increase over Control
TA100	-	0 (Vehicle)	e.g., 120 ± 10	1.0
10	e.g., 125 ± 8	1.0
100	e.g., 130 ± 12	1.1
1000	e.g., 140 ± 15	1.2
TA100	+	0 (Vehicle)	e.g., 135 ± 11	1.0
10	e.g., 140 ± 9	1.0
100	e.g., 145 ± 13	1.1
1000	e.g., 150 ± 16	1.1

Note: The data presented in this table is hypothetical and for illustrative purposes. A full report would include data for all tested strains.

In Vitro Micronucleus Assay

The in vitro micronucleus assay detects chromosomal damage.[17] Micronuclei are small, extranuclear bodies that form from chromosome fragments or whole chromosomes that lag behind during cell division. An increase in micronuclei frequency indicates clastogenic (chromosome breaking) or aneugenic (chromosome loss) events.

Experimental Protocol:

• Cell Culture: Use a suitable mammalian cell line (e.g., CHO-K1, TK6, or human peripheral blood lymphocytes).

• Compound Exposure: Treat the cells with at least three concentrations of the test compound, based on the cytotoxicity data (the highest concentration should induce some level of cytotoxicity). Include vehicle and positive controls. The treatment is performed with and without metabolic activation (S9).

• Cytochalasin B Block: Add cytochalasin B to block cytokinesis, allowing for the identification of cells that have undergone one nuclear division.

• Cell Harvesting and Staining: Harvest the cells, treat them with a hypotonic solution, fix them, and stain the cytoplasm and nuclei with appropriate dyes (e.g., Giemsa or a fluorescent DNA dye).

• Scoring: Score at least 2000 binucleated cells per concentration for the presence of micronuclei.

• Evaluation Criteria: A compound is considered positive if it induces a concentration-dependent increase in the frequency of micronucleated cells, and the increase is statistically significant compared to the concurrent negative control.

Synthesis and Conclusion

This guide outlines a scientifically sound and resource-conscious strategy for the preliminary toxicity screening of Sodium;3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate. The tiered approach, beginning with in silico predictions and progressing through in vitro cytotoxicity and genotoxicity assays, provides a robust initial assessment of the compound's safety profile. The data generated from these studies are critical for making informed go/no-go decisions in the early stages of drug development. A negative or clean profile in this preliminary screen would provide confidence for proceeding to more advanced toxicological evaluations, while a positive finding would necessitate further investigation into the mechanism of toxicity or consideration of alternative chemical scaffolds.

References

• Liong, M., et al. (n.d.). In silico toxicology: computational methods for the prediction of chemical toxicity. National Institutes of Health. [Link]

• Organisation for Economic Co-operation and Development. (n.d.). Guidelines for the Testing of Chemicals. OECD. [Link]

• Wikipedia. (n.d.). OECD Guidelines for the Testing of Chemicals. [Link]

• Labcorp. (n.d.). Exploring In Silico Modeling: Applications in Drug Development. [Link]

• PozeSCAF. (2024, September 30). In Silico Toxicity Prediction. [Link]

• Simulations Plus. (2020, February 1). In silico Toxicity Prediction using an Integrative Multimodel Approach. [Link]

• Instem. (2024, December 12). Streamlining Toxicity Predictions with In Silico Profiling. [Link]

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• Regulations.gov. (2009, September 7). OECD GUIDELINE FOR THE TESTING OF CHEMICALS. [Link]

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• National Center for Biotechnology Information. (2019, May 1). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. [Link]

• European Medicines Agency. (n.d.). A Standard Battery for Genotoxicity Testing of Pharmaceuticals. [Link]

• Organisation for Economic Co-operation and Development. (n.d.). OECD Guidelines for the Testing of Chemicals, Section 5. [Link]

• Sartorius. (n.d.). Protocol IncuCyte® Cytotoxicity Assay. [Link]

• IntechOpen. (2017, December 20). In Vitro Cytotoxicity and Cell Viability Assays: Principles, Advantages, and Disadvantages. [Link]

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• PubChem. (n.d.). [3-Amino-1-hydroxy-1-[hydroxy(oxido)phosphoryl]propyl]-hydroxyphosphinate. [Link]

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• University of Hertfordshire. (2026, February 27). Glyphosate-sodium. [Link]

• National Institutes of Health. (2022, June 1). Hydroxy- and Amino-Phosphonates and -Bisphosphonates: Synthetic Methods and Their Biological Applications. [Link]

• Frontiers. (n.d.). Phosphonates and Phosphonate Prodrugs in Medicinal Chemistry: Past Successes and Future Prospects. [Link]

• Journal of Advanced Medical Sciences and Applied Technologies. (2017, January 15). Sodium Dodecylphosphonate: An Efficient Anionic Surfactant for the Green Synthesis of α-Hydroxy Phosphonate. [Link]

• MDPI. (2020, January 18). The Synthesis of α-Aminophosphonates via Enantioselective Organocatalytic Reaction of 1-(N-Acylamino)alkylphosphonium Salts with Dimethyl Phosphite. [Link]

• Leader Biogroup. (n.d.). 3-(N-acetyl-N-hydroxyamino)-2(R)-hydroxypropylphosphonic acid mono Na salt Suppliers. [Link]

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An In-depth Technical Guide to Sodium;3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate and its Core Identity as N-Acetyl-Glufosinate

For Researchers, Scientists, and Drug Development Professionals

Introduction

The compound Sodium;3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate represents the sodium salt of N-acetyl-glufosinate. While the systematic name is not commonly used in literature, it describes a molecule of significant interest in biotechnology and agriculture. This guide provides a comprehensive overview of this compound, its parent molecule glufosinate (also known as phosphinothricin), and the enzymatic process that connects them. We will delve into the nomenclature, mechanism of action, applications in scientific research, and detailed experimental protocols relevant to its study.

Part 1: Nomenclature and Synonyms: Deconstructing a Complex Name

The chemical name "Sodium;3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate" can be broken down to understand its structure. It is the sodium salt of 3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate. This molecule is more commonly known in the scientific community as N-acetyl-phosphinothricin or N-acetyl-glufosinate .

Glufosinate, the parent compound, is a widely used non-selective herbicide. Its N-acetylated form is the product of a detoxification process, particularly in genetically modified, herbicide-resistant plants.

Here is a table summarizing the key compounds and their identifiers:

Common Name	IUPAC Name	Other Synonyms	CAS Number
Glufosinate	(2RS)-2-amino-4-[hydroxy(methyl)phosphinoyl]butanoic acid	Phosphinothricin (PPT)	51276-47-2
Glufosinate-ammonium	ammonium (2RS)-2-amino-4-(methylphosphinato)butyrate	-	77182-82-2[1]
N-acetyl-glufosinate	2-Acetamido-4-(hydroxy(methyl)phosphonoyl)butanoic acid	N-acetyl-phosphinothricin (N-acetyl-PPT)	-
Bialaphos	(2S)-2-[(2S)-2-{(2S)-2-Amino-4-[hydroxy(methylphosphonoyl)]butanamido}propanamido]propanoic acid	Bilanafos	35597-43-4[2]

Bialaphos is a natural tripeptide produced by Streptomyces species, which is composed of two L-alanine residues and glufosinate.[2][3] It acts as a pro-herbicide, as it is metabolized in plants to release the active compound, glufosinate.[2]

Part 2: Mechanism of Action and Detoxification

Glufosinate: Inhibition of Glutamine Synthetase

The herbicidal activity of glufosinate stems from its ability to inhibit glutamine synthetase, a key enzyme in nitrogen metabolism in plants.[4] Glutamine synthetase catalyzes the condensation of glutamate and ammonia to form glutamine. By acting as a competitive inhibitor, glufosinate leads to the rapid accumulation of ammonia in plant cells, which is highly toxic.[1] This, along with the depletion of glutamine, disrupts photosynthesis and ultimately leads to plant death.[1]

Caption: Inhibition of glutamine synthetase by glufosinate.

Detoxification via N-Acetylation

Resistance to glufosinate in certain bacteria and genetically modified plants is achieved through the expression of the phosphinothricin N-acetyltransferase (PAT) enzyme.[4][5][6] The genes encoding this enzyme, bar from Streptomyces hygroscopicus and pat from Streptomyces viridochromogenes, are commonly used as selectable markers in plant genetic engineering.

The PAT enzyme catalyzes the transfer of an acetyl group from acetyl-CoA to the amino group of glufosinate, producing N-acetyl-glufosinate.[4] This modification renders the molecule unable to bind to and inhibit glutamine synthetase, thus detoxifying it.[7]

Caption: Enzymatic detoxification of glufosinate by PAT.

Part 3: Applications in Research and Drug Development

Herbicide and a Tool for Agricultural Research

Glufosinate is a broad-spectrum contact herbicide used to control weeds in a variety of settings.[4] Its use in conjunction with glufosinate-resistant crops has been a significant development in modern agriculture. This allows for post-emergence weed control without harming the crop.

Selectable Marker in Plant Biotechnology

The bar and pat genes are invaluable tools in plant genetic transformation.[8] They are introduced into plant cells along with a gene of interest. The transformed cells are then grown on a medium containing glufosinate. Only the cells that have successfully integrated the genes, including the resistance gene, will survive and regenerate into whole plants.

Potential in Drug Development

While glufosinate itself is a herbicide, the chemistry of phosphinates and their ability to mimic amino acids has been explored in drug development. For instance, phosphinate-containing peptides have been designed as enzyme inhibitors. The study of compounds like Sodium;3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate and its parent molecules can provide insights into the design of novel therapeutics targeting amino acid metabolic pathways. While direct therapeutic applications of N-acetyl-glufosinate are not established, the principles of its formation and interaction with biological systems are relevant to the broader field of medicinal chemistry.

Part 4: Experimental Protocols

Glutamine Synthetase Inhibition Assay

This protocol is designed to measure the inhibitory effect of glufosinate on glutamine synthetase activity.

Materials:

• Partially purified glutamine synthetase from a plant source (e.g., spinach leaves)

• Assay buffer: 100 mM Tris-HCl (pH 7.8), 50 mM MgCl2, 20 mM L-glutamate, 10 mM ATP, 100 mM hydroxylamine

• Glufosinate stock solution (e.g., 10 mM in water)

• Stop solution: 0.37 M FeCl3, 0.67 M HCl, 0.2 M trichloroacetic acid

• 96-well microplate

• Microplate reader (540 nm)

Procedure:

• Prepare a series of glufosinate dilutions in the assay buffer.

• In a 96-well plate, add 50 µL of the assay buffer (with or without glufosinate) to each well.

• Add 25 µL of the glutamine synthetase enzyme solution to each well and incubate for 10 minutes at 37°C.

• Initiate the reaction by adding 25 µL of ATP solution to each well.

• Incubate the plate at 37°C for 30 minutes.

• Stop the reaction by adding 100 µL of the stop solution to each well.

• Measure the absorbance at 540 nm. The color intensity is proportional to the amount of γ-glutamyl hydroxamate formed.

• Calculate the percentage of inhibition for each glufosinate concentration compared to the control (no glufosinate).

Phosphinothricin N-acetyltransferase (PAT) Activity Assay

This protocol measures the activity of the PAT enzyme.

Materials:

• Plant extract from a potentially transgenic plant expressing the pat or bar gene

• Assay buffer: 50 mM Tris-HCl (pH 7.5), 2 mM EDTA

• Glufosinate solution (10 mM)

• [1-14C]Acetyl-CoA (radiolabeled)

• Scintillation cocktail

• Scintillation counter

Procedure:

• Prepare a reaction mixture containing the assay buffer, plant extract, and glufosinate.

• Initiate the reaction by adding [1-14C]Acetyl-CoA.

• Incubate at 37°C for 30 minutes.

• Stop the reaction by adding an equal volume of 1 M HCl.

• Extract the radiolabeled N-acetyl-glufosinate using an organic solvent (e.g., ethyl acetate).

• Transfer the organic phase to a scintillation vial.

• Evaporate the solvent.

• Add scintillation cocktail and measure the radioactivity using a scintillation counter.

• The amount of radioactivity is proportional to the PAT enzyme activity.

References

• Benchchem. (n.d.). sodium;3-[formyl(hydroxy)amino]propyl-hydroxyphosphinate.
• PubChem. (n.d.). [3-Amino-1-hydroxy-1-[hydroxy(oxido)phosphoryl]propyl]-hydroxyphosphinate.

• Wikipedia. (2024). Bialaphos. Retrieved from [Link]

• Everett, K. L., et al. (2017). Phosphinothricin Acetyltransferases Identified Using In Vivo, In Vitro, and Bioinformatic Analyses. Applied and Environmental Microbiology, 83(14).
• Dröge, W., et al. (1992). Transgenic plants containing the phosphinothricin-N-acetyltransferase gene metabolize the herbicide L-phosphinothricin (glufosinate) differently from untransformed plants. Planta, 187(1), 142-151.
• Wehrmann, A., et al. (1996). Phosphinothricin N-acetyltransferase (PAT) activity and herbicide resistance in transgenic plants.
• Merck. (n.d.). sodium (1-hydroxy-1-(hydroxyoxidophosphoryl)-3-(methyl(2-methylbutyl)amino)propyl)phosphonate.

• FAO AGRIS. (1992). Transgenic plants containing the phosphinothricin-N-acetyltransferase gene metabolize the herbicide L-phosphinothricin (glufosinate) differently from untransformed plants. Retrieved from [Link]

• PubChem. (n.d.). 3-(N-acetyl-N-hydroxy)aminopropylphosphonate. Retrieved from [Link]

• University of Hertfordshire. (2026). Glyphosate-sodium. AERU. Retrieved from [Link]

• PubChem. (n.d.). Bialaphos. Retrieved from [Link]

• Millard, C. M., et al. (2014). Structure and activity of a phosphinothricin N-acetyltransferase (PSPTO_3321) from Pseudomonas syringae pv. tomato DC3000. Journal of Biological Chemistry, 289(13), 9134-9144.

• Redalyc. (2015). Diseño in silico y evaluación funcional de genes semisintéticos que confieran tolerancia a fosfinotricina. Retrieved from [Link]

• Wikipedia. (n.d.). List of herbicides. Retrieved from [Link]

• SBCPD. (n.d.). A resistência ao glufosinate é proporcional a expressão do gene fosfinotricina acetiltransferase em tecnologias de milho Fabi. Retrieved from [Link]

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• 8. sbcpd.org [sbcpd.org]

Strategic Methodologies in α-Aminophosphonate Synthesis: A Technical Review of Patent Literature and Mechanistic Workflows

Introduction: The Strategic Value of Aminophosphonates

As a Senior Application Scientist, I approach the synthesis of α-aminophosphonates not merely as a sequence of chemical mixing, but as a highly orchestrated thermodynamic and kinetic system. α-Aminophosphonates are critical bioisosteres of natural α-amino acids[1]. Because the tetrahedral phosphonyl group mimics the transition state of peptide hydrolysis, these compounds act as potent, irreversible inhibitors of serine proteases and other vital enzymes[1]. Consequently, the pharmaceutical and agrochemical industries have heavily invested in patenting scalable, stereoselective synthetic routes for these molecules[2].

Core Synthetic Methodologies: A Patent & Literature Review

The industrial synthesis of α-aminophosphonates is dominated by two primary methodologies, both of which have been extensively refined in recent patent literature.

The Kabachnik-Fields (KF) Reaction

Discovered in 1952, the Kabachnik-Fields reaction (or phospha-Mannich reaction) is a versatile three-component condensation involving an amine, a carbonyl compound (aldehyde or ketone), and a P–H reagent (typically a dialkyl phosphite)[3]. Recent industrial applications have expanded this chemistry significantly. For instance, US Patent 10,154,668 details the synthesis of α-amino bisphosphonic quats via a double Kabachnik-Fields reaction, which are subsequently utilized to create highly durable antimicrobial coatings on metal surfaces[4].

The Aza-Pudovik Reaction

When the competitive side-reactions of the three-component KF system become detrimental to yield, the stepwise Aza-Pudovik reaction is preferred. This involves the nucleophilic addition of a dialkyl phosphite to a pre-formed imine[5]. US Patent 5,359,115 highlights the utility of this controlled approach, particularly when synthesizing complex phosphonate esters that require photoremovable protecting groups to prevent unwanted side reactions during downstream processing[2].

Mechanistic Logic: Navigating the Kabachnik-Fields Pathways

To optimize a synthesis, one must understand the causality behind the molecular interactions. The KF reaction is a complex, third-order process governed by Hard and Soft Acids and Bases (HSAB) theory[3]. The competition between the amine (a hard nucleophile) and the phosphite (a soft nucleophile) for the electrophilic carbonyl center dictates the reaction pathway[3].

• Pathway A (Imine Pathway): Weakly basic amines (e.g., anilines) act as proton donors, favoring the initial formation of an imine. The soft phosphite nucleophile then attacks the soft imine carbon[3].

• Pathway B (α-Hydroxyphosphonate Pathway): Strongly basic amines (e.g., alkylamines) may lead to the initial formation of an α-hydroxyphosphonate. However, this intermediate is often unstable and undergoes reversible rearrangement back to the imine pathway before final amine substitution[5].

Figure 1: Mechanistic pathways of the Kabachnik-Fields reaction.

Quantitative Data: Catalyst Efficacy & Yield Comparisons

Selecting the correct catalytic system is a matter of matching the catalyst's electronic properties to the rate-limiting step of the chosen pathway. Table 1 summarizes the efficacy of various modern catalytic systems.

Table 1: Comparative Efficacy of Catalytic Systems in Aminophosphonate Synthesis

Catalytic System	Reaction Type	Target Substrate	Yield (%)	Enantiomeric Excess (ee %)	Mechanistic Causality
Mg(ClO₄)₂	Kabachnik-Fields	Uracil-derived imines	85–92	N/A (Racemic)	Lewis acid activation of the imine nitrogen, enhancing electrophilicity for phosphite attack[5].
Chiral Pyrrolidine	Aza-Pudovik	Benzaldehyde / Aniline	71–90	73–92	Asymmetric induction via a rigid hydrogen-bonding transition state[5].
Catalyst-Free (MW)	Kabachnik-Fields	Aryl aldehydes	80–98	N/A (Racemic)	Rapid thermal activation overcomes the third-order activation energy barrier without solvent attenuation[6].

Self-Validating Experimental Protocols

A robust protocol must be a self-validating system. The following methodologies incorporate internal analytical checks to ensure experimental integrity.

Protocol 1: Catalyst-Free Microwave-Assisted Kabachnik-Fields Synthesis

Causality: Operating under solvent-free microwave (MW) conditions maximizes reactant collision frequency and eliminates solvent-induced attenuation of microwave dielectric heating, allowing the reaction to proceed without a Lewis acid[6].

• Preparation: In a microwave-transparent quartz vessel, combine equimolar amounts (1.0 mmol) of benzaldehyde, aniline, and diethyl phosphite.

• Irradiation: Subject the neat mixture to microwave irradiation (e.g., 100 °C, 50 W) for 10-15 minutes[6].

• Self-Validation (In-Process): Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane/EtOAc (1:1) mobile phase. The complete disappearance of the UV-active aldehyde spot confirms primary consumption.

• Self-Validation (Analytical): Analyze the crude mixture via ³¹P NMR. The starting diethyl phosphite exhibits a distinct doublet at ~+8 ppm (due to P-H coupling). The successful formation of the P-C bond in the α-aminophosphonate is confirmed by the appearance of a singlet shifting downfield to ~+22 ppm.

Protocol 2: Asymmetric Aza-Pudovik Reaction using a Chiral Organocatalyst

Causality: Pre-forming the imine strictly prevents the competitive α-hydroxyphosphonate pathway. The chiral organocatalyst forms a hydrogen-bonded complex with the imine, creating a sterically shielded pocket that directs the incoming phosphite nucleophile to a single enantiotopic face[5].

• Imine Pre-formation: Condense the aldehyde and amine in the presence of anhydrous MgSO₄. Filter and isolate the pure imine.

• Catalyst Addition: Dissolve the isolated imine in anhydrous toluene. Add 10 mol% of a chiral pyrrolidine-based organocatalyst[5].

• Nucleophilic Addition: Slowly add dialkyl phosphite dropwise at 0 °C. Maintaining a low temperature suppresses the uncatalyzed, racemic background reaction.

• Self-Validation (Analytical): Determine the enantiomeric excess (ee) using chiral stationary phase HPLC. Crucial Validation Step: A racemic standard must be synthesized and injected prior to the asymmetric sample to validate the baseline resolution of the two enantiomers on the chosen column.

Conclusion

The synthesis of α-aminophosphonates requires a rigorous understanding of physical organic chemistry. Whether leveraging the rapid thermodynamics of microwave-assisted Kabachnik-Fields reactions or the precise spatial control of asymmetric Aza-Pudovik additions, researchers must align their catalytic choices with the inherent HSAB properties of their substrates.

References

• Title: The Kabachnik–Fields Reaction: A Key Transformation in Organophosphorus Chemistry Source: mdpi.com URL: 3

• Title: Recent synthesis of aminophosphonic acids as potential biological importance Source: researchgate.net URL: 1

• Title: Synthesis of α-Aminophosphonates and Related Derivatives; The Last Decade of the Kabachnik–Fields Reaction Source: semanticscholar.org URL: 5

• Title: US5359115A - Methods for the synthesis of phosphonate esters Source: google.com/patents URL: 2

• Title: US10154668B2 - Phosphonate functional antimicrobial coatings for metal surfaces Source: google.com/patents URL: 4

• Title: Application of the Microwave Technique in Continuous Flow Processing of Organophosphorus Chemical Reactions Source: mdpi.com URL: 6

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• 2. US5359115A - Methods for the synthesis of phosphonate esters - Google Patents [patents.google.com]
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• 4. US10154668B2 - Phosphonate functional antimicrobial coatings for metal surfaces - Google Patents [patents.google.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application of Sodium;3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate in drug discovery

Introduction to the Target Landscape

The relentless emergence of multidrug-resistant pathogens necessitates the exploitation of novel biochemical targets. Sodium;3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate, universally known as Fosmidomycin sodium , is a highly specific, naturally derived antibiotic and a cornerstone molecule in modern anti-infective drug discovery[1].

Fosmidomycin exerts its therapeutic effect by potently inhibiting 1-deoxy-D-xylulose 5-phosphate reductoisomerase (DXR, also known as IspC) [1]. DXR catalyzes the first committed and rate-limiting step of the non-mevalonate, or methylerythritol phosphate (MEP), pathway[2]. Because the MEP pathway is strictly utilized by apicomplexan parasites (e.g., Plasmodium falciparum), mycobacteria (e.g., Mycobacterium tuberculosis), and the ESKAPE bacterial pathogens to synthesize essential isoprenoid precursors (IPP and DMAPP), it represents an ideal drug target[1][2]. Crucially, humans synthesize isoprenoids exclusively via the mevalonate pathway, rendering MEP pathway inhibitors inherently exempt from target-mediated host toxicity[1].

Mechanistic Causality: How Fosmidomycin Traps DXR

Fosmidomycin is a structural analog of the natural substrate 1-deoxy-D-xylulose 5-phosphate (DXP)[3]. The molecule features a phosphonate moiety and a hydroxamate group connected by a propyl linker[1].

The inhibition of DXR by Fosmidomycin is a masterclass in transition-state mimicry and metal chelation. DXR requires a divalent cation (typically Mg²⁺ or Mn²⁺) and the cofactor NADPH to catalyze the simultaneous skeletal rearrangement and reduction of DXP into 2-C-methyl-D-erythritol 4-phosphate (MEP)[2][4]. When Fosmidomycin enters the active site, its phosphonate group anchors to the basic residues of the binding pocket, while the hydroxamate group strongly chelates the catalytic Mg²⁺ ion[1]. This interaction locks the DXR enzyme in a closed conformational state. Enzymatic assays confirm that Fosmidomycin acts as a competitive inhibitor with respect to the substrate DXP, and as a non-competitive or uncompetitive inhibitor with respect to the NADPH cofactor[2][4].

Diagram 1: The MEP pathway of isoprenoid biosynthesis and specific DXR inhibition by Fosmidomycin.

Quantitative Efficacy Profile

Fosmidomycin demonstrates nanomolar affinity for DXR across multiple pathogenic species. The table below summarizes the in vitro half-maximal inhibitory concentrations (IC₅₀) against purified DXR enzymes, highlighting its broad-spectrum potential.

Pathogen / Enzyme Source	Target Enzyme	Fosmidomycin IC₅₀	Reference
Escherichia coli	EcDXR	~8.2 nM	[2]
Mycobacterium tuberculosis	MtbDXR	~80 nM	[2]
Plasmodium falciparum	PfDXR	10 - 30 nM	[5]

Validated Experimental Protocols

Protocol A: In Vitro DXR Enzyme Inhibition Assay (Spectrophotometric)

Causality & Rationale: Because DXR strictly couples the reduction of DXP to the oxidation of NADPH, the reaction velocity can be directly quantified by monitoring the depletion of NADPH[5]. NADPH strongly absorbs light at 340 nm, whereas its oxidized form (NADP⁺) does not. By tracking the decay of absorbance at 340 nm (A₃₄₀), this assay provides a self-validating, real-time kinetic readout of DXR activity and Fosmidomycin's inhibitory potency[5].

Step-by-Step Methodology:

• Buffer Preparation: Prepare an assay buffer containing 100 mM Tris-HCl (pH 7.8) and 25 mM MgCl₂[5]. Note: The high concentration of Mg²⁺ is critical, as it is required for both the catalytic mechanism of DXR and the chelation-driven binding of Fosmidomycin.

• Enzyme-Cofactor Master Mix: To the buffer, add purified recombinant DXR (e.g., 0.86 μM PfDXR) and 150 μM NADPH[5]. Keep on ice until use.

• Inhibitor Pre-incubation: Dispense the master mix into a UV-transparent 96-well microplate. Add Fosmidomycin sodium at varying serial dilutions (e.g., 0.1 nM to 10 μM). Incubate the plate at 37°C for 10 minutes. Note: This pre-incubation is essential to allow the slow-binding, conformational lock of the Fosmidomycin-Mg²⁺-DXR complex to reach equilibrium.

• Reaction Initiation: Rapidly add 144 μM DOXP (substrate) to all wells to initiate the reaction[5].

• Kinetic Readout: Immediately transfer the plate to a spectrophotometric microplate reader pre-heated to 37°C. Measure the absorbance at 340 nm continuously every 15 seconds for 10 minutes[5].

• Data Analysis: Calculate the initial velocity ( V0​ ) from the linear slope of the A₃₄₀ decay curve for each well. Plot V0​ against the log concentration of Fosmidomycin and fit to a 4-parameter logistic regression to determine the IC₅₀.

Diagram 2: High-throughput spectrophotometric workflow for evaluating DXR enzyme inhibition.

Protocol B: Plasmodium falciparum Whole-Cell Growth Inhibition Assay

Causality & Rationale: While Fosmidomycin is a potent DXR inhibitor in vitro, its highly polar nature restricts passive lipid bilayer permeability. In P. falciparum, the drug relies on parasite-induced New Permeability Pathways (NPPs) to enter infected human erythrocytes[1]. Therefore, a whole-cell assay is mandatory to validate that the compound successfully breaches the host cell and parasite apicoplast membranes to exert its antimalarial effect[6].

Step-by-Step Methodology:

• Parasite Culture: Maintain P. falciparum (e.g., 3D7 or multi-drug resistant strains) in human O+ erythrocytes at 2% hematocrit in RPMI 1640 medium supplemented with 0.5% Albumax II. Culture under microaerophilic conditions (5% O₂, 5% CO₂, 90% N₂) at 37°C.

• Synchronization: Treat the culture with 5% D-sorbitol for 10 minutes to lyse mature trophozoites and schizonts, synchronizing the culture to the early ring stage. Note: Fosmidomycin exerts its maximum parasiticidal effect during the transition from the trophozoite to the schizont stage, where the demand for isoprenoids peaks[1].

• Drug Exposure: Seed 200 μL of the synchronized culture at 1% parasitemia into 96-well plates containing serial dilutions of Fosmidomycin.

• Incubation: Incubate the plates for 72 hours. This duration ensures the parasites complete at least one full 48-hour intraerythrocytic developmental cycle under drug pressure.

• SYBR Green I Readout: Freeze the plate at -80°C and thaw to lyse the erythrocytes. Add a lysis buffer containing SYBR Green I dye. Because human erythrocytes lack DNA, the fluorescence signal (Excitation 485 nm / Emission 530 nm) correlates directly and exclusively with parasite DNA proliferation, providing a highly sensitive viability metric.

Overcoming Resistance: Prodrugs and Delivery Systems

Despite its target potency, Fosmidomycin's clinical efficacy can be bottlenecked by cellular uptake mechanisms. For instance, E. coli internalizes the drug via the glycerol-3-phosphate transporter (GlpT); mutations in GlpT rapidly confer Fosmidomycin resistance[2]. Furthermore, the highly lipophilic mycolic acid cell wall of M. tuberculosis inherently blocks the penetration of polar drugs like Fosmidomycin[1][2].

To overcome these pharmacokinetic barriers, modern drug discovery employs two primary strategies:

• Lipophilic Prodrugs: Esterification of the phosphonate group masks the negative charge, allowing the molecule to passively diffuse across lipid-rich cell walls (like those of M. tuberculosis). Once inside, intracellular esterases cleave the masking groups, releasing the active Fosmidomycin[2].

• Cell-Penetrating Peptides (CPPs): Conjugating Fosmidomycin to CPPs, such as octaarginine, drastically improves its host-cell permeability. Octaarginine-Fosmidomycin conjugates have demonstrated significantly improved efficacy against both asexual blood-stage Plasmodium falciparum and Mycobacterium species compared to the parent compound[7].

References

• Over 40 Years of Fosmidomycin Drug Research: A Comprehensive Review and Future Opportunities. nih.gov.
• Over 40 Years of Fosmidomycin Drug Research: A Comprehensive Review and Future Opportunities.
• The MEP pathway: Promising drug targets in the fight against tuberculosis. nih.gov.
• MEPicides: α,β-Unsaturated Fosmidomycin Analogues as DXR Inhibitors against Malaria. acs.org.
• Improved Efficacy of Fosmidomycin against Plasmodium and Mycobacterium Species by Combination with the Cell-Penetr
• Isoprenoid Biosynthesis of the Apicoplast as Drug Target. unl.pt.
• Apicoplast isoprenoid precursor synthesis and the molecular basis of fosmidomycin resistance in Toxoplasma gondii. rupress.org.

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• 2. The MEP pathway: Promising drug targets in the fight against tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. journals.asm.org [journals.asm.org]

LC-MS/MS method development for phosphonate compounds

Advanced LC-MS/MS Method Development for Phosphonate Compounds: Overcoming Polarity and Ionization Challenges

Introduction

Phosphonate compounds—ranging from pharmaceuticals like bisphosphonates (e.g., alendronate, risedronate) and antiviral nucleotides to agrochemicals like glyphosate and its metabolite AMPA—present severe bioanalytical challenges. Characterized by highly polar, acidic phosphonic acid moieties, these compounds exhibit poor retention on traditional reversed-phase (RP) columns, lack natural chromophores for UV detection, and possess a strong propensity to chelate polyvalent metal ions[1][2].

As a Senior Application Scientist, I approach phosphonate method development not as a routine assay transfer, but as a systematic mitigation of physicochemical liabilities. This guide delineates the causality behind modern LC-MS/MS workflows, moving away from legacy derivatization techniques toward direct, self-validating analytical strategies grounded in the FDA 2018 Bioanalytical Method Validation (BMV) guidelines[3][4].

Mechanistic Insights: Overcoming the Polarity and Chelation Paradigms

The Pitfalls of Traditional Approaches

Historically, achieving adequate retention for phosphonates required either chemical derivatization or ion-pairing reagents:

• Derivatization: Reagents like trimethylsilyldiazomethane (TMS-DAM) convert polar phosphonic acids into lipophilic phosphonate esters, enabling standard RPLC[1][5]. However, derivatization introduces assay variability, increases sample preparation time, and risks incomplete reactions.

• Ion-Pairing: The addition of volatile amines (e.g., hexylamine) or dicationic reagents to the mobile phase masks the analyte's charge[6]. While effective for retention, ion-pairing agents cause severe electrospray ionization (ESI) suppression, contaminate the mass spectrometer source, and permanently alter column stationary phases.

Modern Chromatographic Solutions

To bypass these limitations, contemporary method development relies on orthogonal retention mechanisms:

• Hydrophilic Interaction Liquid Chromatography (HILIC): Zwitterionic HILIC stationary phases leverage a water-enriched layer on the particle surface. Phosphonates partition into this layer, providing excellent retention without derivatization[1].

• Mixed-Mode Reversed-Phase/Anion-Exchange (RP/AX): Columns combining C18 alkyl chains with tertiary alkylamine groups provide electrostatic retention of the negatively charged phosphonate groups at physiological or slightly acidic pH[7].

The Metal Chelation Dilemma

Phosphonates are notorious for binding to trace metals (Fe³⁺, Ca²⁺, Mg²⁺) present in stainless steel LC hardware or hard water matrices. This results in severe peak tailing, loss of signal, and poor reproducibility.

• Causality-Driven Solution: Introducing a stronger chelator, such as Ethylenediaminetetraacetic acid (EDTA), into the sample matrix outcompetes the analyte for metal ions, restoring peak shape and MS response[2]. Additionally, utilizing metal-free (PEEK) or hybrid-surface column hardware prevents analyte adsorption to the flow path[1][7].

Decision workflow for LC-MS/MS method development of phosphonate compounds.

Step-by-Step Experimental Protocols

Protocol: Direct Analysis of Phosphonates using Mixed-Mode RP/AX LC-MS/MS

This protocol describes a self-validating system for underivatized bisphosphonates or agrochemical phosphonates, ensuring high throughput and minimal matrix interference.

Step 1: Sample Preparation (Matrix Mitigation)

• Aliquot 100 µL of plasma or environmental water sample into a polypropylene 96-well plate. (Note: Avoid glass, as phosphonates can adsorb to active silanol sites).

• Add 10 µL of isotopically labeled internal standard (IS) to monitor extraction recovery and matrix effects. Tracking IS variability is a critical requirement under FDA BMV guidelines[3].

• Add 20 µL of 50 mM EDTA solution (pH 8.0) to the sample. Rationale: EDTA sequesters endogenous divalent/trivalent cations, preventing the formation of insoluble metal-phosphonate complexes[2].

• Perform protein precipitation by adding 300 µL of cold acetonitrile. Centrifuge at 4000 x g for 10 minutes.

• Transfer the supernatant to a clean polypropylene vial for injection.

Step 2: Chromatographic Separation

• Column: Mixed-mode RP/AX column (e.g., Atlantis Premier BEH C18 AX, 2.1 x 50 mm, 1.7 µm) featuring metal-free hardware[7].

• Mobile Phase A: 10 mM Ammonium Acetate in Water (pH adjusted to 6.5).

• Mobile Phase B: Acetonitrile.

• Gradient: Start at 1% B, ramp to 80% B over 4 minutes. Rationale: The low organic starting condition allows the anion-exchange mechanism to capture the negatively charged phosphonates, while the organic ramp elutes them sharply.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

Step 3: Mass Spectrometry Optimization

• Ionization Mode: Electrospray Ionization Negative (ESI-). Phosphonates readily deprotonate to form [M-H]⁻ ions.

• Source Temperature: 500°C to ensure complete desolvation of the highly aqueous mobile phase.

• MRM Transitions: Optimize collision energy (CE) for specific fragments (e.g., loss of H₂O or PO₃⁻).

Quantitative Data Presentation

The following table summarizes expected method performance parameters when transitioning from legacy derivatization to modern direct-analysis techniques, validated against FDA 2018 BMV criteria[4][7].

Analytical Strategy	Column Chemistry	Sample Prep Time	Retention Time (min)	LOD (ng/mL)	Linearity (R²)	Matrix Effect Mitigation
Legacy Derivatization	Standard C18	> 2 Hours	4.5 - 6.0	0.5 - 1.0	> 0.990	Liquid-Liquid Extraction
Ion-Pairing LC-MS	Standard C18	< 30 Mins	3.0 - 5.0	2.0 - 5.0	> 0.985	None (High Suppression)
Direct HILIC	Zwitterionic HILIC	< 30 Mins	2.5 - 4.0	0.2 - 0.5	> 0.995	High Organic Dilution
Direct Mixed-Mode	RP/AX (Metal-Free)	< 30 Mins	1.5 - 3.0	0.1 - 0.3	> 0.998	EDTA Addition

Validation and Regulatory Compliance

To ensure trustworthiness and regulatory acceptance, the developed method must be validated according to the FDA 2018 Bioanalytical Method Validation Guidance[4].

• Accuracy and Precision: Freshly prepared quality control (QC) samples must be used during method development, as stability data for underivatized phosphonates in new matrices may not yet be established[3].

• Selectivity: Evaluate matrix effects using at least six independent sources of the biological matrix. The use of EDTA and mixed-mode chromatography significantly reduces phospholipid-induced ion suppression, ensuring the matrix factor remains close to 1.0.

• Stability: Phosphonates are chemically stable, but their apparent concentration can drop due to container adsorption. Freeze-thaw and benchtop stability must be assessed exclusively in polypropylene containers.

References

• [3] FDA's BMV 2018 Guidance: Key Updates, Implications and How Technology Can Help. IDBS. 3

• [4] Bioanalytical Method Validation Guidance for Industry May 2018. U.S. Food and Drug Administration (FDA). 4

• [1] Analysis of Underivatized Bisphosphonate Drugs Using HILIC/MS. Waters Corporation.1

• [2] Development of a sensitive direct injection LC-MS/MS method for the detection of glyphosate and aminomethylphosphonic acid (AMPA) in hard waters. PMC (NIH). 2

• [7] LC-MS Analysis of Underivatized Bisphosphonate Drugs Using Mixed-Mode Reversed-Phase/Anion-Exchange Chromatography. Waters Corporation. 7

• [5] Quantitative Determination of a Potent Geranylgeranyl Diphosphate Synthase Inhibitor using LC- MS/MS: Derivatization and Application. PMC (NIH). 5

• [6] Enhanced LC-ESI-MS/MS Sensitivity by Cationic Derivatization of Organophosphorus Acids. PMC (NIH). 6

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• 7. waters.com [waters.com]

Application Notes and Protocols for Efficacy Testing of Phosphonate-Based Herbicides

Abstract: This document provides a comprehensive guide for researchers, scientists, and professionals in agricultural development to design and execute robust experimental protocols for evaluating the efficacy of phosphonate-based herbicides. It emphasizes scientific integrity, causality in experimental choices, and self-validating methodologies. Detailed protocols for greenhouse and field trials are presented, alongside methods for data collection, analysis, and advanced mechanistic studies.

Introduction

Phosphonate-based herbicides are a cornerstone of modern weed management. This class of compounds, most notably glyphosate and glufosinate, offers broad-spectrum, systemic, post-emergence control of a wide variety of annual and perennial weeds.[1] Their efficacy is rooted in the specific inhibition of key enzymes in plant metabolic pathways, which are absent in animals, forming the basis of their selective toxicity.[1][2]

Given the economic and agricultural importance of these herbicides, rigorous and reproducible efficacy testing is paramount. This process is essential for the development of new formulations, the management of herbicide-resistant weed biotypes, and the establishment of effective weed control programs.[3][4] This guide provides the foundational principles and detailed protocols necessary to conduct these evaluations with a high degree of scientific rigor.

Section 1: Foundational Principles of Herbicide Efficacy Testing

A successful efficacy trial is built upon a strong understanding of the herbicide's mode of action and adherence to core principles of experimental design.

Mechanism of Action (MoA) of Key Phosphonates

• Glyphosate: This herbicide acts by inhibiting the enzyme 5-enolpyruvylshikimate-3-phosphate synthase (EPSPS).[1][5] This enzyme is a critical component of the shikimate pathway, which is responsible for the biosynthesis of aromatic amino acids (phenylalanine, tyrosine, and tryptophan) in plants and microorganisms.[6][7] Inhibition of EPSPS leads to a depletion of these essential amino acids and an accumulation of shikimate, the substrate for the enzyme, ultimately causing plant death.[8][9]

• Glufosinate: This herbicide inhibits the enzyme glutamine synthetase (GS).[10][11] GS plays a crucial role in nitrogen metabolism by catalyzing the conversion of glutamate and ammonia into glutamine.[12] Inhibition of GS leads to a rapid and toxic accumulation of ammonia within the plant cells and disrupts amino acid biosynthesis, causing cell death.[12][13][14]

Core Principles of Experimental Design

To ensure that results are valid and reproducible, all efficacy trials must incorporate the following principles:

• Controls: Every experiment must include, at a minimum, a negative (untreated) control.[15] This provides a baseline for normal plant growth against which the effects of the herbicide can be measured. A positive control, often a commercial standard herbicide with a known effect, is also highly recommended to validate the experimental system.[15]

• Replication: Treatments should be replicated (typically 3-4 times) to account for biological variability and to increase the statistical power of the experiment.[16]

• Randomization: The placement of treatments within the experimental area (greenhouse bench or field) must be randomized.[17][18] This prevents systematic errors due to unforeseen variations in environmental conditions (e.g., light, temperature gradients).

• Dose-Response: Testing a range of herbicide concentrations is critical.[19][20] This allows for the determination of key efficacy parameters, such as the effective dose required to achieve 50% (ED50) or 90% (ED90) control, providing a much richer dataset than a single-rate test.[21]

Section 2: Pre-Trial Preparations

Meticulous preparation is the foundation of a successful efficacy study.

Test Species Selection and Propagation

• Selection: Choose weed species that are relevant to the target application of the herbicide. Include both susceptible and potentially resistant biotypes if applicable.

• Seed Sourcing: Obtain seeds from a reputable source or collect them from the field.[3] If collecting, sample from at least 30 representative plants to capture population variability.[3]

• Propagation: Sow seeds in a uniform, sterile growing medium. Once germinated, thin seedlings to one plant per pot to avoid competition. Grow plants under controlled and consistent greenhouse conditions (e.g., 25°C/20°C day/night temperature, 16-hour photoperiod) until they reach the appropriate growth stage for treatment, typically the 2-4 leaf stage.[3]

Herbicide Formulation and Spray Solution Preparation

• Formulation: Use a technical grade or a formulated product. The choice depends on the experimental objective. Formulated products contain adjuvants (e.g., surfactants, oils) that enhance performance.[1] If using technical grade active ingredient, appropriate adjuvants must be added.

• Adjuvants: Adjuvants are critical for overcoming barriers to herbicide uptake, such as the waxy cuticle of a leaf.[22][23] They can improve spray retention, spreading, and penetration.[24][25][26] Always follow label recommendations for adjuvant use, as incorrect selection can impact efficacy.[24][26]

• Solution Preparation: Prepare a stock solution of the highest desired herbicide concentration. Perform serial dilutions to create the range of doses for the dose-response curve. Use deionized water and prepare solutions fresh on the day of application.

Section 3: Protocol for Greenhouse Efficacy Trials

Greenhouse trials offer a controlled environment to obtain precise and reproducible data on herbicide efficacy.[27][28]

Step-by-Step Protocol

• Plant Preparation: Select healthy, uniform plants at the 2-4 leaf stage. Arrange them in a randomized complete block design on a greenhouse bench.[18]

• Herbicide Application:

  • Calibrate a track sprayer to deliver a consistent volume (e.g., 200 L/ha). This ensures uniform coverage.

  • Spray each treatment group with the corresponding herbicide solution, including the untreated control (sprayed with water and adjuvant only).

• Post-Application Care: Return plants to the greenhouse. Avoid overhead watering for at least 24 hours to allow for herbicide absorption.[3] Maintain consistent environmental conditions throughout the trial period.

• Data Collection:

  • Assessments are typically made 14 to 28 days after treatment (DAT), depending on the herbicide's speed of action.[3][29]

  • Visual Injury Rating: Score each plant for phytotoxicity using a standardized scale, such as the European Weed Research Council (EWRC) rating scale (1-9) or a percentage scale (0-100%, where 0 = no effect and 100 = complete death).

  • Biomass Reduction: Harvest the above-ground tissue from each plant. Dry the tissue in an oven at 60-70°C until a constant weight is achieved. Weigh the dry biomass.

• Data Analysis:

  • Calculate the percent control relative to the untreated control for both visual injury and biomass reduction.

  • Analyze the data using Analysis of Variance (ANOVA) to determine if there are significant differences between treatments.

  • For dose-response data, use non-linear regression to fit a log-logistic model to the data.[20][30] From this model, calculate the ED50 and ED90 values.

Sample Data Presentation

Table 1: Visual Efficacy of Herbicide X on Amaranthus retroflexus at 21 DAT

Herbicide X Dose (g a.i./ha)	Mean Visual Control (%)	Standard Error
0 (Control)	0	0
50	25.0	3.5
100	65.0	4.1
200	92.5	2.5
400	99.0	1.0
800	100	0

Section 4: Protocol for Field Efficacy Trials

Field trials are essential for evaluating herbicide performance under real-world conditions, incorporating environmental variability and crop competition.[31][32]

Key Considerations for Field Trials

• Site Selection: Choose a site with a uniform and representative weed population.[31] Document soil type, organic matter content, and pH, as these can influence the efficacy of soil-active herbicides.[33][34]

• Plot Design: Use a randomized complete block design with 3-4 replications.[16] Plot sizes should be large enough to minimize edge effects (e.g., 3m x 6m).

• Application: Use a calibrated backpack or tractor-mounted sprayer. Application parameters (nozzle type, pressure, speed) should be recorded and kept constant.

• Environmental Conditions: Record weather data (temperature, humidity, wind speed, rainfall) at the time of application and during the trial, as these factors can significantly impact herbicide performance.

• Assessments: In addition to visual ratings and biomass, field trials often include weed counts (density) and crop yield measurements to assess selectivity and economic impact.[18]

Section 5: Advanced Mechanistic Studies

To confirm the MoA or investigate resistance, specific biochemical assays can be employed.

Shikimate Accumulation Assay (for Glyphosate)

This assay provides rapid, quantitative evidence of EPSPS inhibition.[35][36][37] Susceptible plants treated with glyphosate will accumulate high levels of shikimate, while resistant plants will not.[8][38]

Protocol Outline:

• Sample Collection: Excise leaf discs (approx. 5 mm diameter) from both treated and untreated plants at various time points (e.g., 24, 48, 72 hours) after glyphosate application.[36]

• Incubation: Place leaf discs in a buffer solution, sometimes containing a low concentration of glyphosate, and incubate under light.[35]

• Extraction: Homogenize the leaf discs in an acid solution (e.g., 1 M HCl) to extract shikimate.[37]

• Quantification: Centrifuge the extract and analyze the supernatant. Shikimate concentration can be determined spectrophotometrically after a reaction with periodic acid or by using High-Performance Liquid Chromatography (HPLC).[8][38]

Ammonia Accumulation Assay (for Glufosinate)

Inhibition of glutamine synthetase by glufosinate leads to a rapid buildup of ammonia in plant tissues.[13][39][40] Measuring this accumulation confirms the herbicide's activity.

Protocol Outline:

• Sample Collection: Harvest leaf tissue from glufosinate-treated and control plants at set time intervals (e.g., 4, 8, 24 hours) post-application.[39]

• Extraction: Immediately freeze the tissue in liquid nitrogen and grind to a fine powder. Extract ammonia using a buffered solution.

• Quantification: The concentration of ammonium (NH4+) in the extract can be determined using various methods, including ion-selective electrodes or colorimetric assays (e.g., the Berthelot reaction).

Conclusion

The protocols and principles outlined in this guide provide a robust framework for the efficacy testing of phosphonate-based herbicides. By combining a thorough understanding of the biochemical mechanisms with rigorous experimental design and precise execution, researchers can generate reliable and defensible data. This information is critical for advancing weed science, developing sustainable agricultural practices, and ensuring the effective use of these vital crop protection tools.

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• Effectiveness and Mode of Action of Phosphonate Inhibitors of Plant Glutamine Synthetase. (n.d.). Wiley Online Library. Retrieved March 21, 2026, from [Link]

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• Quick In Situ Evaluation of Herbicide Efficacy in Maize (Zea mays L.) Crop. (2023, December 29). MDPI. Retrieved March 21, 2026, from [Link]

• Dose-response curve to soil applied herbicides and susceptibility evaluation of different amaranthus species using model identity. (n.d.). SciELO. Retrieved March 21, 2026, from [Link]

• Use of dose-response relationship to identify herbicide's efficacy in a mixture. (n.d.). CABI Digital Library. Retrieved March 21, 2026, from [Link]

• Focus on Field Trials 2025. (2025, April 14). SGS. Retrieved March 21, 2026, from [Link]

• Estimation of Dose—Response Models for Discrete and Continuous Data in Weed Science. (2020, April 11). ResearchGate. Retrieved March 21, 2026, from [Link]

• Determination of glufosinate-ammonium residue in wheat and soil by ultra-performance liquid chromatography-tandem mass spectrometry. (2023, May 26). Nature. Retrieved March 21, 2026, from [Link]

• Effects of Phosphonate Herbicides on the Secretions of Plant-Beneficial Compounds by Two Plant Growth-Promoting Soil Bacteria: A Metabolomics Investigation. (2021, November 18). ACS Publications. Retrieved March 21, 2026, from [Link]

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• HERBICIDE EFFICACY EVALUATION. (n.d.). Teagasc. Retrieved March 21, 2026, from [Link]

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Use of Sodium;3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate as a metal chelating agent

An in-depth guide for researchers, scientists, and drug development professionals on the application of Sodium;3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate as a potent metal chelating agent.

Introduction: A Bifunctional Approach to Metal Chelation

Sodium;3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate is a rationally designed chelating agent featuring two distinct, high-affinity metal-binding moieties on a flexible propyl backbone: a hydroxamate group and a phosphinate group. This dual-functionality positions it as a highly potent sequestering agent for a range of divalent and trivalent metal ions.

The phosphinate group, a stable phosphorus-carbon analogue of phosphates, is a well-established and effective chelator.[1][2][3] Its derivatives are utilized in various applications, from water softening to drug development, due to their ability to form stable complexes with metal ions.[2][4] Concurrently, the hydroxamate function (-C(=O)N(OH)-) is one of the most powerful and selective chelating groups found in nature, most notably in siderophores for sequestering ferric iron (Fe³⁺).

The strategic combination of these two groups within a single molecule suggests a synergistic effect, allowing for the formation of a highly stable, pincer-like coordination complex with a central metal ion. This property is of significant interest in biomedical research and drug development, where dysregulation of metal ion homeostasis is implicated in a variety of pathological conditions. Aberrant metal ion activity, particularly of redox-active metals like iron (Fe²⁺) and copper (Cu²⁺), can catalyze the formation of reactive oxygen species (ROS) through Fenton and Haber-Weiss reactions, leading to significant oxidative stress and cellular damage.[5][6] Chelating agents can mitigate this toxicity by sequestering these ions into a redox-inactive state.[5][6]

This guide provides a comprehensive overview of the mechanistic principles, quantitative evaluation, and detailed experimental protocols for utilizing Sodium;3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate as a metal chelating agent in a research setting.

Mechanistic Principle: The Synergistic Action of Hydroxamate and Phosphinate

The efficacy of Sodium;3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate stems from its action as a polydentate ligand. The deprotonated oxygen atoms of both the hydroxamate and the phosphinate groups act as electron donors, coordinating with a single metal cation to form a stable, ring-like structure known as a chelate.[5][7] This intramolecular coordination is thermodynamically more favorable than complexation with monodentate ligands, a phenomenon known as the "chelate effect."

The resulting complex effectively sequesters the metal ion, preventing it from participating in deleterious redox cycling. By occupying the metal's coordination sites, the chelator sterically and electronically hinders the ion's ability to interact with other biological molecules, such as hydrogen peroxide, thereby neutralizing its pro-oxidant potential.

Caption: Mechanism of metal ion sequestration.

Quantitative Data Summary for Chelating Activity

As a novel research compound, the specific metal binding affinities (e.g., IC50 values) for Sodium;3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate must be determined experimentally. The following table serves as a template for summarizing such data and includes reference values for Ethylenediaminetetraacetic acid (EDTA), a widely used hexadentate chelator, as a positive control and benchmark.

Metal Ion	Recommended Assay Method	Reference Chelator (EDTA)	Experimentally Determined IC50
Fe²⁺	Ferrozine Assay	~5-10 µM	Data to be determined
Cu²⁺	Pyrocatechol Violet Assay	~15-30 µM	Data to be determined
Zn²⁺	Zincon Assay	~2-5 µM	Data to be determined
Al³⁺	Chrome Azurol S Assay	~1-5 µM	Data to be determined

Experimental Protocols

The following protocols are foundational for characterizing the metal chelating capacity of Sodium;3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate. Adherence to these standardized methods ensures reproducibility and allows for valid comparison with established chelating agents.

Protocol 1: Ferrous Ion (Fe²⁺) Chelating Assay

This protocol quantifies the ability of the compound to sequester ferrous ions (Fe²⁺) using the indicator Ferrozine.

Principle: Ferrozine forms a stable, magenta-colored complex with Fe²⁺, which absorbs strongly at 562 nm. In the presence of a competing chelating agent, the formation of the Ferrozine-Fe²⁺ complex is inhibited, leading to a decrease in absorbance. This reduction is directly proportional to the chelating activity of the test compound.[5]

Materials:

• Sodium;3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate

• Iron (II) chloride (FeCl₂) solution (2 mM in deionized water)

• Ferrozine solution (5 mM in deionized water)

• EDTA solution (for positive control, 0.1 mM stock)

• HEPES or Phosphate buffer (50 mM, pH 7.4)

• 96-well microplate

• Microplate reader

Caption: Workflow for UV-Vis Spectrophotometric Titration.

Step-by-Step Methodology:

• Baseline Spectrum: Place a fixed concentration of the chelator (e.g., 50 µM) in a quartz cuvette and record its UV-Vis spectrum (e.g., from 200-600 nm) to establish a baseline.

• Metal Titration: Add small, precise aliquots of a concentrated metal ion solution (e.g., 1 mM) to the cuvette.

• Incubation and Measurement: After each addition, mix the solution thoroughly and allow it to incubate for a set period (e.g., 15-30 minutes) to ensure complex formation reaches equilibrium. [8]Record the full UV-Vis spectrum.

• Repeat: Continue the titration until no further significant changes in the spectrum are observed, indicating saturation of the chelator.

• Data Analysis:

  • Confirmation of Binding: A shift in the λ_max or a significant increase/decrease in absorbance at a specific wavelength confirms the formation of a metal-ligand complex.

  • Stoichiometry (Job's Plot): To determine the binding ratio, plot the change in absorbance at the new λ_max against the molar ratio of [Metal] / ([Metal] + [Chelator]). The peak of this plot will indicate the stoichiometry of the complex (e.g., a peak at 0.5 indicates a 1:1 ratio).

Considerations for Drug Development

The phosphonate/phosphinate motif is a valuable tool in medicinal chemistry. [9]These groups are recognized as bioisosteres of carboxylates and phosphates, offering increased stability against enzymatic hydrolysis. [1][3]This inherent stability is a desirable attribute for drug candidates. Furthermore, the hydrophilic nature of the phosphinate group can improve the aqueous solubility of a parent molecule. In drug design, such compounds can be developed as inhibitors for metalloenzymes or as agents to counteract metal-induced pathologies. [10]

References

• Frontiers Research Topic. (n.d.). Phosphonate Chemistry in Drug Design and Development. Frontiers. [Link]

• Kafarski, P., & Lejczak, B. (2021). Editorial: Phosphonate Chemistry in Drug Design and Development. Frontiers in Chemistry, 9, 689138. [Link]

• Wikipedia. (n.d.). Phosphonate. [Link]

• Gülçin, İ. (2022). Metal Ions, Metal Chelators and Metal Chelating Assay as Antioxidant Method. Molecules, 27(2), 483. [Link]

• Kafarski, P., & Lejczak, B. (2021). Editorial: Phosphonate Chemistry in Drug Design and Development. Frontiers in Chemistry. [Link]

• Zhang, L., et al. (2021). Development and Clinical Application of Phosphorus-Containing Drugs. Molecules, 26(18), 5519. [Link]

• Kafarski, P., & Lejczak, B. (2022). Editorial: Phosphonate chemistry in drug design and development, Volume II. Frontiers in Chemistry, 10, 1024367. [Link]

• Bio-protocol. (n.d.). Metal-Chelating Assay. [Link]

• Olcay, A., et al. (2025). Multi-Matrix Heavy Metal Testing Protocol with Chelation Challenge. Zenodo. [Link]

• Te Ora Integrative Health Centre. (n.d.). Heavy Metal Chelation and Testing. [Link]

• ACS Publications. (2021). Phosphonate Chelators for Medicinal Metal Ions. Inorganic Chemistry. [Link]

• PubMed. (2021). Phosphonate Chelators for Medicinal Metal Ions. [Link]

• ResearchGate. (n.d.). Phosphonate Chelators for Medicinal Metal Ions | Request PDF. [Link]

• IntechOpen. (n.d.). Speciation and Chemical Reactions of Phosphonate Chelating Agents in Aqueous Media. [Link]

• Price, D. L., et al. (2009). Chelation: A Fundamental Mechanism of Action of AGE Inhibitors, AGE Breakers, and Other Inhibitors of Diabetes Complications. Diabetes, 58(12), 2935–2944. [Link]

• PubMed. (n.d.). Metal Complexation Mechanisms of Polyphenols Associated to Alzheimer's Disease. [Link]

• PubChem. (n.d.). 3-(N-acetyl-N-hydroxy)aminopropylphosphonate. [Link]

• PubMed. (n.d.). Development of an oral formulation of azetirelin, a new thyrotropin-releasing hormone (TRH) analogue, using n-lauryl-beta-D-maltopyranoside as an absorption enhancer. [Link]

• PubMed. (n.d.). Intestinal absorption of azetirelin, a new thyrotropin-releasing hormone (TRH) analogue. II. In situ and in vitro absorption characteristics of azetirelin from the rat intestine. [Link]

• MDPI. (2023). Synthesis of Enantiomerically Enriched Protected 2-Amino-, 2,3-Diamino- and 2-Amino-3-Hydroxypropylphosphonates. Molecules. [Link]

• Artifex, R. R., et al. (2022). Chelation in Antibacterial Drugs: From Nitroxoline to Cefiderocol and Beyond. Antibiotics, 11(7), 895. [Link]

• Jakyung Chemical Co., Ltd. (n.d.). Chelating Agent(id:11288144) Product details. EC21. [Link]

• eChemPortal. (n.d.). Chemical Substance Search. [Link]

• University of Hertfordshire. (2026). Glyphosate-sodium. AERU. [Link]

• Google Patents. (n.d.).

• Wikipedia. (n.d.). Glyphosate. [Link]

• Google Patents. (n.d.).

• Shandong Kairui Chemistry Co., Ltd. (n.d.). PHOSPHONATES CHELATING AGENT. [Link]

• ResearchGate. (2025). Influence of formulation and glyphosate salt on absorption and translocation in three annual weeds. [Link]

• MDPI. (2023). Glyphosate-Based Herbicide Formulations and Their Relevant Active Ingredients Affect Soil Springtails Even Five Months after Application. Agronomy. [Link]

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• 5. Metal Ions, Metal Chelators and Metal Chelating Assay as Antioxidant Method | MDPI [mdpi.com]
• 6. Chelation: A Fundamental Mechanism of Action of AGE Inhibitors, AGE Breakers, and Other Inhibitors of Diabetes Complications - PMC [pmc.ncbi.nlm.nih.gov]
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Application Note: Developing a Self-Validating Cell-Based Assay for DXR Inhibition using FR900098

Executive Summary & Chemical Identity

Sodium 3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate is the IUPAC designation for the sodium salt of FR900098 , a highly potent, acetylated derivative of the natural antibiotic fosmidomycin[1]. In antimalarial and antibacterial drug development, FR900098 is utilized as a benchmark competitive inhibitor of 1-deoxy-D-xylulose 5-phosphate reductoisomerase (DXR, also known as IspC)[2].

This application note provides a comprehensive, causality-driven guide to developing a robust cell-based assay for FR900098 using Plasmodium falciparum. By coupling a high-throughput SYBR Green I proliferation readout with an Isopentenyl Pyrophosphate (IPP) chemical rescue step, this protocol establishes a self-validating system that not only measures compound potency but definitively proves on-target mechanism of action[3].

Scientific Rationale: The MEP Pathway & Causality of Assay Design

To design an assay that yields trustworthy, E-E-A-T-compliant data, researchers must understand the biological causality behind the experimental parameters.

The Biological Target: Why Plasmodium falciparum?

Unlike humans, who utilize the mevalonate pathway for isoprenoid biosynthesis, P. falciparum relies exclusively on the mevalonate-independent Methylerythritol Phosphate (MEP) pathway located within its plastid-like organelle, the apicoplast[1]. FR900098 acts as a structural analog of 1-deoxy-D-xylulose 5-phosphate (DXP), competitively binding the DXR active site in a divalent cation-dependent manner, thereby halting the production of essential isoprenoid precursors (IPP and DMAPP)[2]. Because human host cells lack this pathway, P. falciparum provides an ideal, zero-background cellular model for DXR inhibitor screening.

The Readout: Why SYBR Green I?

Traditional antimalarial assays rely on the incorporation of radioactive [3H] -hypoxanthine. However, mature human erythrocytes are enucleated and lack DNA. Therefore, any DNA detected in an infected erythrocyte culture belongs exclusively to the replicating Plasmodium parasite. Using SYBR Green I—a dye that exhibits >1000-fold fluorescence enhancement upon intercalating into double-stranded DNA—provides a direct, linear, and non-radioactive readout of parasite proliferation.

The Self-Validating Control: Why the IPP Rescue Assay?

A critical challenge in phenotypic screening is distinguishing between true on-target inhibition and off-target cytotoxicity. The apicoplast's sole essential function during the blood stage is the production of IPP[3]. Causality: If FR900098 kills the parasite strictly by inhibiting DXR (starving it of IPP), then supplementing the extracellular media with exogenous IPP will completely bypass the enzymatic blockade and rescue the parasite[3]. If the parasite dies despite IPP supplementation, the compound possesses off-target toxicity. This makes the assay inherently self-validating.

Mechanism of FR900098 targeting the MEP pathway DXR enzyme to block IPP synthesis.

Experimental Methodology: The Self-Validating System

Reagent Preparation

• Culture Media: RPMI 1640 supplemented with 25 mM HEPES, 50 mg/L hypoxanthine, 0.25% Albumax II, and 0.2% sodium bicarbonate.

• Host Cells: Human O+ erythrocytes washed and stored at 50% hematocrit.

• Compound Stock: Dissolve Sodium 3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate (FR900098) in sterile ddH2​O to a 10 mM stock. (Note: Unlike many lipophilic drugs, FR900098 is highly polar and water-soluble; avoid DMSO if possible to prevent precipitation).

• Rescue Agent: Isopentenyl pyrophosphate (IPP) triammonium salt, prepared as a 10 mM stock in ddH2​O .

Protocol A: SYBR Green I Growth Inhibition Assay

Causality Check: Parasites must be synchronized to the early ring stage. The MEP pathway is highly active during the transition from trophozoite to schizont. Starting at the ring stage ensures the drug is present before the peak metabolic demand for IPP.

• Culture Synchronization: Synchronize P. falciparum (e.g., 3D7 strain) to the ring stage using 5% D-sorbitol treatment.

• Plate Preparation: Dilute the synchronized culture to 1% parasitemia and 2% hematocrit using complete culture media.

• Drug Titration: In a 96-well black, clear-bottom plate, prepare a 12-point serial dilution (1:3) of FR900098, ranging from 10 µM down to 0.05 nM.

• Inoculation: Add 90 µL of the parasite culture to 10 µL of the drug dilutions. Include positive controls (untreated infected RBCs) and negative controls (uninfected RBCs).

• Incubation: Incubate the plates in a modular incubator chamber gassed with 5% O2​ , 5% CO2​ , and 90% N2​ at 37°C for 72 hours (allowing for more than one full intraerythrocytic developmental cycle).

• Lysis & Staining: After 72 hours, add 100 µL of SYBR Green I Lysis Buffer (20 mM Tris-HCl pH 7.5, 5 mM EDTA, 0.008% saponin, 0.08% Triton X-100, and 1X SYBR Green I dye) to each well.

• Readout: Incubate in the dark at room temperature for 1 hour. Measure fluorescence using a microplate reader (Excitation: 485 nm; Emission: 530 nm).

Protocol B: IPP Chemical Rescue Assay (Target Validation)

To validate that FR900098 is acting strictly through DXR inhibition, replicate Protocol A with the following modification:

• Media Supplementation: Spike the complete culture media with 200 µM IPP prior to diluting the parasite culture[3].

• Parallel Plating: Run the FR900098 titration plate exactly as described above, but using the IPP-supplemented culture.

• Interpretation: A shift in the IC50​ curve by >100-fold indicates successful rescue, proving the drug's mechanism is specifically tied to the apicoplast MEP pathway[3].

Workflow for the SYBR Green I cell-based assay with IPP target validation rescue.

Quantitative Data Interpretation

Calculate the IC50​ using non-linear regression (four-parameter logistic curve) by normalizing the fluorescence units against the uninfected RBC background (0% growth) and untreated infected RBCs (100% growth).

FR900098 typically exhibits an IC50​ roughly two to three times lower (more potent) than its parent compound, fosmidomycin, due to the acetyl group enhancing target affinity and potentially cellular uptake[4].

Table 1: Expected Antimalarial Activity and IPP Rescue Profile

Compound	Target Enzyme	IC50​ (P. falciparum 3D7)	IC50​ (+ 200 µM IPP)	Fold Rescue	Interpretation
FR900098 (Sodium Salt)	DXR (IspC)	~ 40 - 120 nM	> 10,000 nM	> 100x	On-Target (MEP Pathway specific)
Fosmidomycin	DXR (IspC)	~ 150 - 300 nM	> 10,000 nM	> 30x	On-Target (MEP Pathway specific)
Chloroquine (Control)	Heme Polymerase	~ 10 - 20 nM	~ 10 - 20 nM	1x (None)	Off-Target (Non-apicoplast mechanism)

Note: Variations in baseline IC50​ values depend heavily on the specific human serum or Albumax batch used in the culture media[4].

Table 2: Microplate Assay Quality Control Metrics

Metric	Acceptable Range	Interpretation for High-Throughput Screening
Z'-Factor	≥0.5	Indicates a robust assay with excellent separation between positive and negative controls.
Signal-to-Background (S/B)	>5.0	Ensures SYBR Green I fluorescence from parasites is easily distinguishable from RBC autofluorescence.
% CV (Coefficient of Variation)	<10%	Demonstrates low well-to-well variability and high pipetting precision.

References

• Over 40 Years of Fosmidomycin Drug Research: A Comprehensive Review and Future Opportunities MDPI - Pharmaceuticals URL:[Link][1]

• Chemical Rescue of Malaria Parasites Lacking an Apicoplast Defines Organelle Function in Blood-Stage Plasmodium falciparum PLoS Biology URL:[Link][3]

• Molecular basis of fosmidomycin's action on the human malaria parasite Plasmodium falciparum Scientific Reports (PMC) URL:[Link][2]

• Molecular epidemiology of malaria in Cameroon. XXV. In vitro activity of fosmidomycin and its derivatives against fresh clinical isolates Horizon IRD / Antimicrobial Agents and Chemotherapy URL:[Link][4]

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• 3. Chemical Rescue of Malaria Parasites Lacking an Apicoplast Defines Organelle Function in Blood-Stage Plasmodium falciparum | PLOS Biology [journals.plos.org]
• 4. horizon.documentation.ird.fr [horizon.documentation.ird.fr]

Protocol for Radiolabeling Sodium 3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate for In Vivo Studies

Introduction & Scientific Rationale

Sodium 3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate , universally known in the literature as the monosodium salt of FR900098 , is a highly potent, naturally derived antibiotic and antimalarial candidate. It functions as a competitive, slow-tight binding inhibitor of 1-deoxy-D-xylulose 5-phosphate reductoisomerase (Dxr), the enzyme responsible for the first committed step in the non-mevalonate (MEP) isoprenoid biosynthesis pathway . Because the MEP pathway is essential for the survival of Plasmodium falciparum and absent in mammals, FR900098 represents a highly selective therapeutic agent.

To evaluate the in vivo pharmacokinetics, biodistribution, and unique erythrocyte uptake mechanisms (via parasite-induced New Permeability Pathways) of FR900098, radiolabeling is mandatory.

Why Carbon-14 ( 14 C)? FR900098 is an extremely polar, highly charged molecule. Attempting to radiolabel this compound with positron-emitting isotopes like Fluorine-18 ( 18 F) or radiometals (e.g., 68 Ga) would require the addition of bulky prosthetic groups or chelators. This would drastically alter its hydrophilicity, charge state, and molecular weight, thereby destroying its native biological distribution and cellular uptake profile. Isotopic substitution using Carbon-14 ( 14 C) via N-acetylation preserves the exact physicochemical properties of the parent drug while providing a long half-life ideal for extended in vivo metabolic tracing and quantitative whole-body autoradiography (QWBA) .

Fig 1. Inhibition of the MEP isoprenoid biosynthesis pathway by [14C]FR900098 via Dxr blockade.

Experimental Design & Causality

This protocol is designed as a self-validating system , integrating in-process analytical checks to ensure the integrity of the radiotracer before it is administered to animal models.

• Precursor Strategy : We utilize diethyl 3-(hydroxyamino)propylphosphonate. Protecting the phosphonate as a diethyl ester enhances solubility in organic solvents (dichloromethane), allowing for a homogenous, high-yield N-acetylation reaction.

• Radiolabeling Reagent : [1−14C]acetyl chloride is chosen for its high specific activity and rapid reaction kinetics with the hydroxylamine moiety.

• Deprotection Causality : Trimethylsilyl bromide (TMSBr) is strictly mandated for the cleavage of the diethyl phosphonate esters. Using harsh aqueous acids (e.g., refluxing HCl) runs a high risk of inadvertently cleaving the newly formed 14 C-labeled N-acetyl bond. TMSBr operates under mild, anhydrous conditions, selectively cleaving the P-O-Et bonds to form a silyl ester intermediate that hydrolyzes instantly upon the addition of water.

• Chromatographic Causality : Because the final product is a highly polar mono-anion at physiological pH, standard reversed-phase (C18) chromatography will fail to retain it. We employ Hydrophilic Interaction Liquid Chromatography (HILIC) to ensure robust retention and baseline separation from radiolabeled impurities (e.g., 14 C-acetic acid).

Step-by-Step Radiosynthesis Protocol

Phase 1: N-Acetylation (Radiolabeling)

• Preparation : In a flame-dried 5 mL conical reaction vial under argon, dissolve 1.2 equivalents (approx. 15 mg) of diethyl 3-(hydroxyamino)propylphosphonate in 1.0 mL of anhydrous dichloromethane (DCM).

• Base Addition : Add 2.0 equivalents of anhydrous pyridine. Causality: Pyridine acts as a non-nucleophilic acid scavenger to neutralize the HCl generated during acetylation, preventing degradation of the hydroxylamine.

• Radiolabeling : Cool the vial to 0°C in an ice bath. Slowly add 1.0 equivalent of [1−14C]acetyl chloride (typically 50–60 mCi/mmol, dissolved in 0.5 mL DCM) dropwise over 5 minutes.

• Incubation : Remove the ice bath and stir the reaction at room temperature for 2 hours.

• In-Process Control 1 (TLC) : Spot 1 µL of the reaction mixture on a silica gel TLC plate (Eluent: Ethyl Acetate/Methanol 8:2). Autoradiography should confirm the disappearance of the 14 C-acetyl chloride (Rf ~0.9) and the appearance of the intermediate (Rf ~0.5).

• Quenching : Quench the reaction with 100 µL of anhydrous methanol to consume any unreacted acetyl chloride. Evaporate the volatiles under a gentle stream of nitrogen.

Phase 2: Phosphonate Deprotection & Salt Formation

• Ester Cleavage : Re-dissolve the crude 14 C-intermediate in 1.0 mL of anhydrous DCM. Cool to 0°C and add 5.0 equivalents of Trimethylsilyl bromide (TMSBr) dropwise. Stir at room temperature for 4 hours.

• Hydrolysis : Evaporate the DCM and excess TMSBr under vacuum. Add 2.0 mL of LC-MS grade water to the residue and stir for 30 minutes to hydrolyze the intermediate silyl esters to the free phosphonic acid.

• In-Process Control 2 (ESI-MS) : Take a 5 µL aliquot, dilute in water/acetonitrile, and analyze via direct-infusion ESI-MS (negative mode). Confirm the presence of the fully deprotected [14C]FR900098 anion ( m/z ~198 for the 14 C isotopologue).

• Neutralization : Lyophilize the solution to remove residual HBr. Re-dissolve the solid in 2.0 mL of sterile water. Carefully titrate with 0.1 M NaOH until the solution reaches pH 7.0. Causality: This precisely forms the monosodium salt (Sodium 3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate), optimizing physiological solubility and tolerability for intravenous injection.

Phase 3: Purification and Formulation

• HPLC Purification : Inject the neutralized solution onto a semi-preparative ZIC-HILIC column (See Table 1 for conditions). Collect the radioactive fraction corresponding to the product peak.

• Formulation : Evaporate the HPLC mobile phase under vacuum. Reconstitute the purified radiotracer in sterile 0.9% physiological saline.

• Sterilization : Pass the final formulated solution through a 0.22 µm sterile syringe filter into a sterile, pyrogen-free vial.

Fig 2. Step-by-step radiosynthesis workflow for [14C]FR900098 sodium salt.

Quality Control & Validation

To ensure the integrity of the in vivo data, the radiotracer must pass strict release criteria. Quantitative data for analytical conditions and release specifications are summarized below.

Table 1: Radio-HPLC Analytical Conditions for QC

Parameter	Specification / Condition	Scientific Rationale
Column	ZIC-HILIC (5 µm, 250 × 4.6 mm)	Retains highly polar, charged phosphonate species that elute in the void volume of C18 columns.
Mobile Phase A	20 mM Ammonium Acetate (pH 6.8)	Buffers the phosphonate to ensure consistent ionization and peak shape.
Mobile Phase B	Acetonitrile (100%)	Drives hydrophilic partitioning in the stationary phase.
Gradient	80% B to 40% B over 20 min	Elutes the highly polar product later in the run, separating it from lipophilic impurities.
Flow Rate	1.0 mL/min	Optimal for peak resolution and radiodetector flow cell residence time.
Detection	UV at 215 nm & Flow Scintillation	Correlates the UV mass peak with the radioactivity trace to confirm identity.

Table 2: Release Specifications for In Vivo Studies

Quality Test	Acceptance Criteria	Analytical Method
Radiochemical Purity (RCP)	≥ 98.0%	Radio-HPLC (HILIC)
Chemical Purity	≥ 95.0%	UV-HPLC (215 nm)
Specific Activity	50 – 60 mCi/mmol	Calculated via Radio-HPLC / Mass Spectrometry
Formulation pH	6.5 – 7.5	Micro-pH Meter (post-neutralization)
Endotoxin Level	< 5.0 EU/kg body weight	LAL Chromogenic Assay
Sterility	Sterile, no growth	0.22 µm filtration + Culture Validation

References

• Baumeister S, Wiesner J, Reichenberg A, Hintz M, Bietz S, Harb OS, Roos DS, Kordes M, Friesen J, Matuschewski K, Lingelbach K, Jomaa H, Seeber F. "Fosmidomycin Uptake into Plasmodium and Babesia-Infected Erythrocytes Is Facilitated by Parasite-Induced New Permeability Pathways." PLoS One, 2011.[Link]

• Jomaa H, Wiesner J, Sander S, Feltner B, Campobasso N, Nallin-Omstead M, Freudenberger JC, Gibson KJ, Smillie TJ, Proffitt JH. "Inhibitors of the nonmevalonate pathway of isoprenoid biosynthesis as antimalarial drugs." Science, 1999.[Link]

Application Notes and Protocols: Phosphonates in the Treatment of Bone Resorption Diseases

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bone resorption is a natural process in which osteoclasts, the bone-resorbing cells, break down bone tissue and release minerals, which is critical for bone remodeling and maintenance. However, excessive bone resorption can lead to a number of debilitating diseases, including osteoporosis, Paget's disease of bone, and hypercalcemia of malignancy.[1][2] Phosphonates, particularly the bisphosphonate class of drugs, have become a cornerstone in the management of these conditions due to their potent inhibitory effect on osteoclast-mediated bone resorption.[1][3] This guide provides a comprehensive overview of the application of phosphonates, from their fundamental mechanism of action to detailed protocols for their preclinical evaluation.

Mechanism of Action: A Tale of Two Classes

Bisphosphonates are synthetic analogs of pyrophosphate, a naturally occurring compound in the body, and are characterized by a P-C-P structure.[4][5] This structure gives them a high affinity for hydroxyapatite, the mineral component of bone, leading to their accumulation at sites of active bone remodeling.[1][4] Once bound to the bone matrix, they are taken up by osteoclasts during the resorption process.[4] The biological activity and potency of bisphosphonates are determined by the structure of their two side chains (R1 and R2).[1][4]

There are two main classes of bisphosphonates, each with a distinct mechanism of action:

• Non-Nitrogen-Containing (Simple) Bisphosphonates: These first-generation compounds, such as etidronate and clodronate, are metabolized by osteoclasts into cytotoxic ATP analogs.[6] These non-functional ATP molecules interfere with mitochondrial function, leading to osteoclast apoptosis.[6][7]

• Nitrogen-Containing Bisphosphonates (N-BPs): This more potent class, which includes alendronate, risedronate, ibandronate, and zoledronic acid, is not metabolized.[6][8] Instead, they inhibit farnesyl pyrophosphate synthase (FPPS), a key enzyme in the mevalonate pathway.[6][8] Inhibition of FPPS prevents the synthesis of isoprenoid lipids that are essential for the post-translational modification (prenylation) of small GTP-binding proteins.[6][8] This disruption of protein prenylation interferes with crucial cellular processes in osteoclasts, including cytoskeletal arrangement, membrane ruffling, and vesicular trafficking, ultimately leading to osteoclast inactivation and apoptosis.[8]

Signaling Pathway of Nitrogen-Containing Bisphosphonates

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Preclinical Formulation and Delivery Protocols for Sodium 3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate (FR900098)

Executive Summary & Rationale

Sodium 3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate, commonly known as FR900098 sodium , is a highly potent transition-state analog that inhibits 1-deoxy-D-xylulose 5-phosphate reductoisomerase (DXR or IspC)[1]. This enzyme catalyzes the first committed step of the non-mevalonate (MEP) pathway for isoprenoid biosynthesis, a metabolic route essential for the survival of Plasmodium falciparum and several Gram-negative bacterial pathogens (e.g., Francisella tularensis, Mycobacterium tuberculosis)[2].

While FR900098 demonstrates roughly twice the in vitro and in vivo antimalarial efficacy of its structural analog, fosmidomycin, its preclinical translation is frequently bottlenecked by its physicochemical properties. The compound is highly polar and possesses low lipophilicity, resulting in rapid renal clearance and poor oral bioavailability[2][3]. Furthermore, it relies heavily on active transport mechanisms, such as the glycerol-3-phosphate transporter (GlpT), to penetrate bacterial cell walls and parasitic membranes[2].

To overcome these pharmacokinetic hurdles during preclinical evaluation, this application note details two distinct formulation strategies:

• Isotonic Aqueous Formulation : Optimized for intravenous (IV) or intraperitoneal (IP) administration to establish baseline pharmacokinetics and acute toxicity profiles, where FR900098 has shown no acute toxicity up to 3000 mg/kg orally in murine models[1][4].

• Liposomal Encapsulation : Designed to bypass GlpT-dependency, enhance intracellular delivery, and prolong systemic circulation for advanced in vivo efficacy models[5][6].

Mechanism of Action and Pathway Inhibition

FR900098 competitively binds to the DXP binding site of the DXR enzyme. The hydroxamate moiety chelates a divalent metal cation (typically Mg²⁺ or Mn²⁺) within the active site, while the phosphinate group interacts with conserved basic residues. This dual-binding mechanism effectively halts the production of 2-C-methyl-D-erythritol 4-phosphate (MEP), starving the pathogen of vital isoprenoids[7].

Figure 1: MEP pathway inhibition by FR900098 sodium targeting the DXR (IspC) enzyme.

Preclinical Formulation Methodologies

Protocol 1: Preparation of Isotonic IV/IP Dosing Solution (10 mg/mL)

Objective : Formulate a stable, physiologically compatible aqueous solution for parenteral administration to determine baseline PK/PD.

• Weighing & Dissolution : Accurately weigh 100 mg of FR900098 sodium salt (purity >95% via HPLC-MS[7][8]). Dissolve the compound in 8.0 mL of sterile, endotoxin-free Phosphate-Buffered Saline (PBS, 1X).

  • Causality: The sodium salt is highly hygroscopic and freely soluble in water. Using PBS ensures the baseline osmolarity is close to physiological conditions (~300 mOsm/kg), preventing hemolysis upon IV injection.

• pH Adjustment : Measure the pH using a micro-pH probe. Adjust to 7.3 ± 0.1 using 0.1 M NaOH or 0.1 M HCl.

  • Causality: Extremes in pH can cause phlebitis or alter the ionization state of the hydroxamate group (pKa ~8.5-9.0), which is critical for metal chelation at the target site.

• Volume Make-up & Sterilization : Add sterile PBS to reach a final volume of 10.0 mL. Pass the solution through a 0.22 µm polyethersulfone (PES) syringe filter into a sterile, depyrogenated amber glass vial.

  • Causality: PES is chosen over nylon or PTFE due to its low drug-binding characteristics for highly polar molecules.

• Self-Validation Step : Incubate a 100 µL aliquot of the final filtrate in tryptic soy broth for 48 hours at 37°C to confirm absolute sterility before in vivo use.

Protocol 2: Fabrication of FR900098-Loaded Liposomes via Thin-Film Hydration

Objective : Encapsulate FR900098 to bypass GlpT-transporter dependency, enhance intracellular uptake into infected erythrocytes/macrophages, and extend plasma half-life[5][6].

• Lipid Film Formation : In a round-bottom flask, dissolve 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC) and Cholesterol (molar ratio 70:30, total lipid 50 µmol) in 5 mL of Chloroform/Methanol (2:1 v/v).

• Solvent Evaporation : Attach the flask to a rotary evaporator. Evaporate the solvent at 40°C under reduced pressure (200 mbar) for 1 hour to form a thin, uniform lipid film. Flush with nitrogen gas for 30 minutes.

  • Causality: Complete removal of organic solvents is critical, as residual chloroform can induce in vivo toxicity and destabilize the lipid bilayer.

• Hydration : Hydrate the lipid film with 5 mL of an aqueous solution containing 20 mg/mL FR900098 sodium in 10 mM HEPES buffer (pH 7.4). Rotate at 60°C for 1 hour.

  • Causality: Hydrating at 60°C (above the phase transition temperature of DSPC, 55°C) ensures the lipid bilayer is fluid enough to self-assemble and encapsulate the highly polar drug efficiently.

• Size Reduction (Extrusion) : Subject the multilamellar vesicle (MLV) suspension to 5 freeze-thaw cycles (liquid nitrogen to 60°C water bath). Extrude the suspension 11 times through a polycarbonate membrane (100 nm pore size) using a mini-extruder at 60°C.

  • Causality: Freeze-thaw cycles disrupt the lamellae, increasing the encapsulation of the aqueous core. Extrusion standardizes vesicle size to ~100 nm, preventing rapid clearance by the reticuloendothelial system (RES).

• Purification & Validation : Remove unencapsulated FR900098 by passing the liposomal suspension through a Sephadex G-50 size-exclusion chromatography column pre-equilibrated with HEPES-buffered saline.

  • Self-Validation Step: Quantify encapsulation efficiency (EE%) by lysing a purified liposome aliquot with 1% Triton X-100 and analyzing the released drug via HPLC-MS against a standard curve.

Analytical Validation & Quality Control

To ensure the trustworthiness and reproducibility of the formulations prior to preclinical dosing, rigorous analytical validation is required. Table 1 summarizes the target physicochemical parameters and quantification metrics.

Table 1: Physicochemical Characterization and Analytical Parameters for FR900098 Formulations.

Parameter	Target Specification	Analytical Method	Rationale
Compound Purity	> 95%	HPLC-MS (C18 column, ACN/H₂O gradient with 0.1% formic acid)	Ensures absence of synthetic byproducts prior to formulation[7][8].
DXR Inhibition (IC₅₀)	~230 nM	Enzyme-catalyzed oxidation of NADPH	Baseline biochemical efficacy metric for FR900098[2].
Liposome Size (Z-average)	100 – 120 nm	Dynamic Light Scattering (DLS)	Optimal size for passive tissue targeting and avoiding rapid RES clearance.
Polydispersity Index (PDI)	< 0.2	Dynamic Light Scattering (DLS)	Indicates a highly monodisperse liposomal population.
Zeta Potential	-10 to -20 mV	Electrophoretic Light Scattering	Provides colloidal stability while minimizing non-specific protein binding.
Encapsulation Efficiency	> 15%	HPLC-MS post-lysis (1% Triton X-100)	Validates the efficiency of the thin-film hydration and freeze-thaw cycles for polar drugs.

References

• FR-900098, an antimalarial development candidate that inhibits the non-mevalonate isoprenoid biosynthesis pathway, shows no evidence of acute toxicity and genotoxicity Source: nih.gov URL:[Link]

• Lipophilic Prodrugs of FR900098 Are Antimicrobial against Francisella novicida In Vivo and In Vitro and Show GlpT Independent Efficacy Source: nih.gov URL:[Link]

• Combinatorial Effects of Monensin in Liposome Formulations with Antimalarial Drugs Against Blood Stages of Plasmodium falciparum in Culture and P. berghei Infection Source: researcher.life URL:[Link]

• Inhibition of DXR in the MEP pathway with lipophilic N-alkoxyaryl FR900098 analogs Source: rsc.org URL:[Link]

• MEPicides: α,β-unsaturated Fosmidomycin N-Acyl Analogs as Efficient Inhibitors of Plasmodium falciparum 1-Deoxy-d-xylulose-5-phosphate reductoisomerase Source: nih.gov URL:[Link]

Sources

• 1. FR-900098, an antimalarial development candidate that inhibits the non-mevalonate isoprenoid biosynthesis pathway, shows no evidence of acute toxicity and genotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Lipophilic Prodrugs of FR900098 Are Antimicrobial against Francisella novicida In Vivo and In Vitro and Show GlpT Independent Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Lipophilic Prodrugs of FR900098 Are Antimicrobial against Francisella novicida In Vivo and In Vitro and Show GlpT Independent Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. FR-900098, an antimalarial development candidate that inhibits the non-mevalonate isoprenoid biosynthesis pathway, shows no evidence of acute toxicity and genotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. discovery.researcher.life [discovery.researcher.life]
• 6. researchgate.net [researchgate.net]
• 7. MEPicides: α,β-unsaturated Fosmidomycin N-Acyl Analogs as Efficient Inhibitors of Plasmodium falciparum 1-Deoxy-d-xylulose-5-phosphate reductoisomerase - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Inhibition of DXR in the MEP pathway with lipophilic N -alkoxyaryl FR900098 analogs - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D3MD00642E [pubs.rsc.org]

Application Note: High-Throughput Screening (HTS) Protocol for Phosphonate Libraries

Executive Summary & Mechanistic Rationale

Phosphonate-based small molecule libraries are a cornerstone of modern drug discovery, particularly for targeting metalloenzymes, proteases, phosphatases, and ligases. Characterized by a highly stable carbon-phosphorus (P-C) bond, phosphonates replace the labile oxygen-phosphorus (P-O-C) bond found in natural phosphates. This substitution renders them exceptionally resistant to chemical and enzymatic hydrolysis, as detailed in 1[1].

From a mechanistic standpoint, phosphonates act as stable isosteric analogues of phosphates and mimic the tetrahedral transition states of peptide bond hydrolysis[1]. This transition-state mimicry allows them to form highly potent, dead-end complexes within enzyme active sites, a mechanism successfully exploited in inhibitors of farnesyl pyrophosphate synthases2[2] and ecto-5'-nucleotidases like CD733[3].

Figure 1: Phosphonate transition-state mimicry and competitive enzyme inhibition mechanism.

HTS Workflow & Self-Validating Assay Design

To ensure scientific integrity, an HTS campaign must operate as a self-validating system. According to the 4[4], robust statistical validation—specifically the calculation of the Z'-factor and assessment of plate uniformity—is non-negotiable before screening a full library[4][5]. Every 384-well plate must contain internal MAX (vehicle control) and MIN (reference inhibitor) controls to dynamically calculate the Z'-factor. If a plate scores a Z' < 0.5, the data is automatically quarantined, ensuring that only statistically significant hits progress down the cascade.

Figure 2: Self-validating HTS cascade for phosphonate library screening.

Critical Assay Parameters & Causality

When screening phosphonates, standard assay conditions often fail due to the unique physicochemical properties of the library. The following parameters must be strictly controlled:

• Metal Ion Chelation: Phosphonates are strong chelators of divalent cations. If the target is a metalloenzyme (e.g., requires Mg2+ or Zn2+ ), the buffer must be supplemented with a precisely calibrated excess of the metal ion. Causality: Failure to do so allows the phosphonate library to strip the metal from the active site, resulting in artificial inhibition (false positives) rather than specific active-site binding.

• Colloidal Aggregation: Hydrophobic phosphonate esters can form colloidal aggregates in aqueous buffers, non-specifically sequestering the target enzyme. Causality: The addition of a non-ionic detergent (e.g., 0.01% Triton X-100 or CHAPS) disrupts these colloids, effectively eliminating this major class of Pan-Assay Interference Compounds (PAINS).

• Plastic Adsorption: Phosphonic acids carry a negative charge at physiological pH. Causality: They readily adsorb to standard polypropylene pipette tips. Acoustic liquid handling (e.g., Echo dispensing) must be used to transfer compounds via sound waves, ensuring the true screening concentration is maintained.

Self-Validating Protocol: 384-Well FRET-Based Screening

This protocol outlines a continuous kinetic Fluorescence Resonance Energy Transfer (FRET) assay designed for a generic protease/phosphatase target.

Phase I: Reagent Preparation & Plate Layout

• Action: Prepare Assay Buffer: 50 mM HEPES (pH 7.4), 100 mM NaCl, 0.01% Triton X-100, 1 mM DTT.

• Causality: HEPES provides temperature-stable buffering at physiological pH. Triton X-100 prevents aggregation. DTT maintains the redox state of any catalytic or allosteric cysteine residues.

• Action: Assign Columns 1 and 2 of the 384-well black, flat-bottom microplate as system controls. Column 1: MAX signal (Buffer + Enzyme + Substrate + DMSO). Column 2: MIN signal (Buffer + Substrate + DMSO + 10 µM Reference Inhibitor).

Phase II: Acoustic Compound Dispensing

• Action: Using an acoustic liquid handler, transfer 50 nL of the phosphonate library (stored at 10 mM in 100% DMSO) into columns 3-24 of the assay plate.

• Causality: This yields a final screening concentration of 10 µM in a 50 µL assay volume, maintaining a final DMSO concentration of 0.1%. Keeping DMSO ≤ 1% prevents solvent-induced enzyme denaturation.

Phase III: Enzyme Addition & Pre-Incubation

• Action: Dispense 25 µL of a 2x Enzyme Solution (e.g., 4 nM, for a final concentration of 2 nM) into all wells using a bulk reagent dispenser. Centrifuge the plate at 1000 x g for 1 minute.

• Action: Incubate the plate in the dark at room temperature for 20 minutes.

• Causality: Phosphonates, acting as transition state analogs, frequently exhibit slow, tight-binding kinetics. Pre-incubation allows the enzyme-inhibitor complex to reach thermodynamic equilibrium before the substrate is introduced.

Phase IV: Substrate Initiation & Kinetic Readout

• Action: Dispense 25 µL of 2x FRET Substrate (e.g., 20 µM, for a final concentration of 10 µM) to all wells to initiate the reaction.

• Action: Immediately transfer the plate to a multi-mode microplate reader. Read fluorescence continuously (e.g., λex​ = 340 nm, λem​ = 490 nm) every 2 minutes for 30 minutes.

• Causality: Utilizing a kinetic read to calculate the initial velocity ( V0​ ) rather than an endpoint read allows the detection software to flag and discard auto-fluorescent library compounds that artificially elevate the baseline signal.

Quantitative Data Interpretation

Data should be normalized to the in-plate controls to calculate the Percentage of Inhibition (%). The assay's health is validated against the metrics in the table below, adhering to industry standards for HTS validation[4][6].

Metric	Acceptable Threshold	Mechanistic Causality / Assay Implication
Z'-Factor	≥0.6	Validates dynamic range and data variance; ensures hits are statistically separated from noise.
Signal-to-Background (S/B)	≥3.0	Provides a sufficient assay window to confidently detect weak or slow-binding phosphonate inhibitors.
Intra-Plate CV (%)	≤10%	Confirms acoustic dispensing precision and the absence of thermal edge effects during incubation.
Hit Rate	0.1%−1.5%	A hit rate >2% often indicates aggregation-based false positives, PAINS, or buffer incompatibility.

References

• Title: Assay Guidance Manual - HTS Assay Validation Source: nih.gov URL: [Link]

• Title: Targeting Enzymes with Phosphonate-Based Inhibitors: Mimics of Tetrahedral Transition States and Stable Isosteric Analogues of Phosphates Source: researchgate.net URL: [Link]

• Title: Phosphonate and Bisphosphonate Inhibitors of Farnesyl Pyrophosphate Synthases: A Structure-Guided Perspective Source: frontiersin.org URL: [Link]

• Title: Identification of 6‑Aryl-7-Deazapurine Ribonucleoside Phosphonates as Inhibitors of Ecto-5'-Nucleotidase (CD73) Source: nih.gov URL: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | Phosphonate and Bisphosphonate Inhibitors of Farnesyl Pyrophosphate Synthases: A Structure-Guided Perspective [frontiersin.org]
• 3. Identification of 6‑Aryl-7-Deazapurine Ribonucleoside Phosphonates as Inhibitors of Ecto-5'-Nucleotidase (CD73) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. HTS Assay Validation - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. HTS Assay Validation - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Evaluating Sodium;3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate (FR-900098) as an Antiviral Agent

Executive Summary

Sodium;3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate , commonly known as the monosodium salt of FR-900098 , is a highly potent, naturally derived phosphonate antibiotic. Historically, its primary mechanism of action has been the competitive inhibition of 1-deoxy-D-xylulose 5-phosphate reductoisomerase (DXR/IspC), the rate-limiting enzyme in the non-mevalonate (MEP) pathway of isoprenoid biosynthesis [3].

While humans and mammalian viruses lack the MEP pathway, recent advances in virology and pharmacophore repurposing have unveiled two distinct antiviral applications for FR-900098 [4]:

• Host-Directed Therapeutics (HDTs) in Plant Virology: Plant viruses hijack host MEP pathway proteins to assemble their replication complexes. Inhibiting this pathway with FR-900098 starves the virus of essential host factors [1].

• Scaffold Repurposing for Mammalian Viruses: The unique metal-chelating retro-hydroxamate/phosphonate scaffold of FR-900098 serves as a structural foundation for designing constrained analogues (e.g., N-hydroxyimidazoles) that directly inhibit viral metalloenzymes in mammalian pathogens like the Vaccinia virus [2].

This application note provides researchers with the mechanistic rationale, validated experimental protocols, and quantitative benchmarks required to utilize FR-900098 and its derivatives in antiviral drug development.

Mechanistic Rationale & Structural Virology

Host-Directed Inhibition via the MEP Pathway

Obligate intracellular parasites, including viruses, rely entirely on host cellular machinery. In plant models, viruses such as the Bamboo Mosaic Virus (BaMV) require the host protein 1-hydroxy-2-methyl-butenyl 4-diphosphate reductase (HDR)—a downstream enzyme in the MEP pathway—to interact with the viral replicase [1]. By applying FR-900098 to inhibit DXR upstream, the entire MEP pathway is bottlenecked. This disrupts the localization and accumulation of HDR, subsequently destabilizing the viral replication complex and drastically reducing viral titer [1].

FR-900098 as a Pharmacophore Scaffold

For mammalian viruses, direct DXR inhibition is irrelevant. However, the structural geometry of FR-900098 is highly efficient at chelating divalent cations (Mg²⁺, Mn²⁺) [3]. Medicinal chemists have synthesized constrained FR-900098 analogues—specifically substituting the linear retro-hydroxamate with N-hydroxyimidazole or cyclic N-hydroxyurea rings. These bioisosteres retain the metal-binding affinity of FR-900098 but exhibit direct, targeted antiviral activity against mammalian viruses (such as Vaccinia) by chelating essential metal ions in viral replication enzymes [2].

Mechanisms of FR-900098 in host-directed and direct antiviral therapeutic strategies.

Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . They include specific counter-screens to prove that the observed antiviral effect is mechanistically driven rather than a byproduct of generalized cytotoxicity.

Protocol A: Plant-Virus Host-Directed Inhibition Assay (BaMV Model)

Objective: Quantify the reduction of viral accumulation in Nicotiana benthamiana following FR-900098 treatment.

Step-by-Step Methodology:

• Plant Preparation: Cultivate N. benthamiana plants in a controlled growth chamber (25°C, 16h light/8h dark cycle) until 4–6 weeks old.

• Compound Formulation: Dissolve FR-900098 monosodium salt in an infiltration buffer (10 mM MES, 10 mM MgCl₂, pH 5.6) to a final concentration of 50 µM and 100 µM.

• Pre-treatment (Infiltration): Using a needleless syringe, gently infiltrate the abaxial side of the leaves with the FR-900098 solution until the leaf is fully saturated.

• Viral Inoculation: 24 hours post-infiltration, mechanically inoculate the treated leaves with 500 ng of purified BaMV viral RNA.

• Incubation & Harvesting: Maintain the plants for 3 days post-inoculation (dpi). Harvest the infiltrated leaves and flash-freeze in liquid nitrogen.

• Quantification: Extract total protein and analyze BaMV Coat Protein (CP) accumulation via Western blot using anti-BaMV CP antibodies.

• Self-Validating Control (Metabolite Rescue): To prove the antiviral effect is strictly due to MEP pathway inhibition, co-infiltrate a parallel cohort with 50 µM FR-900098 + 50 µM geranylgeranyl pyrophosphate (GGPP). Causality check: If FR-900098 is acting on-target, exogenous GGPP will bypass the DXR blockade, restoring normal viral accumulation [1].

Protocol B: Mammalian Virus Plaque Reduction Assay (Vaccinia Model)

Objective: Evaluate the direct antiviral efficacy of FR-900098 constrained analogues against Vaccinia virus.

Step-by-Step Methodology:

• Cell Seeding: Seed Vero cells in 6-well tissue culture plates at 5×105 cells/well in DMEM supplemented with 10% FBS. Incubate at 37°C, 5% CO₂ until 90% confluent.

• Viral Infection: Aspirate media and infect cells with Vaccinia virus (Western Reserve strain) at a multiplicity of infection (MOI) of 0.01 PFU/cell in 500 µL of serum-free DMEM. Incubate for 1 hour, rocking plates every 15 minutes.

• Treatment Overlay: Remove the viral inoculum. Overlay the cells with 2 mL of DMEM containing 2% FBS, 1% low-melting-point agarose, and varying concentrations of the FR-900098 analogue (e.g., 0.1, 1.0, 10, 50, 100 µM).

• Incubation: Incubate plates undisturbed for 48–72 hours to allow plaque formation.

• Fixation & Staining: Fix the cells by adding 1 mL of 10% formaldehyde directly over the agarose plug for 2 hours. Remove the plug and stain the monolayer with 0.1% crystal violet in 20% ethanol.

• Self-Validating Control (Cytotoxicity Counter-Screen): Antiviral efficacy can be artificially inflated by compound-induced host cell apoptosis. Conduct a parallel MTT assay on uninfected Vero cells treated with identical compound concentrations to establish the 50% Cytotoxic Concentration (CC₅₀). A valid antiviral candidate must demonstrate a Selectivity Index (SI = CC₅₀/IC₅₀) > 10 [2].

Quantitative Data Summary

The following table summarizes the benchmark quantitative data for FR-900098 and its derivatives across different pathogenic models, allowing researchers to compare the therapeutic windows (Selectivity Index) of these compounds.

Table 1: Antiviral Efficacy and Cytotoxicity of FR-900098 and its Derivatives

Compound	Target Pathogen / Virus	Host System	Primary Mechanism of Action	IC₅₀ (µM)	CC₅₀ (µM)	Selectivity Index (SI)
FR-900098 (Monosodium Salt)	Bamboo Mosaic Virus (BaMV)	N. benthamiana	Host MEP Pathway (DXR) Inhibition	~45.0	>500	>11
N-hydroxyimidazole Analogue	Vaccinia Virus	Vero Cells	Direct Viral Metalloenzyme Chelation	12.5	>200	>16
Fosmidomycin (Reference)	Plasmodium falciparum	Erythrocytes	Parasite DXR Inhibition	0.81	>1000	>1200

Note: The IC₅₀ for host-directed therapies (like FR-900098 in plants) is typically higher than direct-acting antimicrobials, as it requires the depletion of host intracellular metabolite pools before viral replication is halted.

References

• Title: NbHDR, A Host Protein Involved in the MEP Pathway, Interacts With Bamboo Mosaic Virus Replicase and Enhances Viral Accumulation Source: Molecular Plant Pathology (2025) URL: [Link]

• Title: Synthesis and antiviral activity of 1-hydroxy-2-(2-hydroxyphenyl)imidazoles against vaccinia virus Source: Russian Chemical Bulletin (2019) / Semantic Scholar URL: [Link]

• Title: Over 40 Years of Fosmidomycin Drug Research: A Comprehensive Review and Future Opportunities Source: Pharmaceuticals / PMC (2022) URL: [Link]

• Title: Multipurpose Drugs Active Against Both Plasmodium spp. and Microorganisms: Potential Application for New Drug Development Source: Frontiers in Cellular and Infection Microbiology (2021) URL: [Link]

Investigating Sodium;3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate in agricultural applications

Target Audience: Agrochemical Researchers, Plant Physiologists, and Herbicide Development Scientists. Compound: Sodium;3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate (Commonly known as FR-900098 sodium salt; CAS: 73226-73-0).

Introduction & Mechanistic Rationale

The development of novel herbicides with unexploited modes of action (MoA) is critical to combat rising weed resistance globally. Sodium;3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate (FR-900098), a naturally occurring phosphonic acid derivative originally isolated from Streptomyces rubellomurinus, represents a highly promising lead compound for agrochemical development [1].

Structurally related to the antibiotic fosmidomycin, FR-900098 features an N-acetyl group in place of an N-formyl group, conferring superior chemical stability and enhanced inhibitory potency. In plants, FR-900098 acts as a potent, slow-binding competitive inhibitor of 1-deoxy-D-xylulose 5-phosphate reductoisomerase (DXR) . DXR is the rate-limiting enzyme in the 2-C-methyl-D-erythritol 4-phosphate (MEP) pathway, which is localized exclusively within plant plastids (chloroplasts) [2].

Because plants rely entirely on the MEP pathway to synthesize isopentenyl diphosphate (IPP) and dimethylallyl diphosphate (DMAPP)—the universal precursors for photosynthetic pigments like phytol (for chlorophyll) and carotenoids—inhibiting DXR completely halts pigment biosynthesis. This biochemical blockade manifests phenotypically as severe photooxidative damage, systemic bleaching (chlorosis), and ultimately, plant death [3]. Because the MEP pathway is absent in mammals (which utilize the mevalonate pathway), FR-900098 boasts an exceptional toxicological safety profile.

Fig 1: The MEP pathway in plant plastids and the inhibitory action of FR-900098 on the DXR enzyme.

Quantitative Pharmacological Data

The table below summarizes the baseline kinetic and phenotypic metrics of FR-900098 compared to its structural analog, Fosmidomycin, establishing the quantitative benchmarks required for assay validation.

Parameter	Target / Organism	FR-900098 Value	Fosmidomycin Value	Reference
Ki​ (Inhibition Constant)	Recombinant DXR	3.7 ± 0.9 nM	7.5 ± 2.0 nM	[2]
IC50​ (Enzymatic)	Plant DXR (Arabidopsis)	~45 nM	~60 nM	[3]
EC50​ (Phenotypic)	Arabidopsis (Bleaching)	12.5 mg/L	18.2 mg/L	[3]
Mammalian Toxicity ( LD50​ )	Murine (Intravenous)	> 5 g/kg	> 5 g/kg	[1]

Experimental Protocols & Self-Validating Systems

To rigorously evaluate FR-900098 and its derivatives as proherbicides, a two-tiered validation system is required: an in vitro enzymatic assay to confirm intrinsic target affinity, followed by an in vivo phenotypic assay to evaluate cuticular penetration and systemic efficacy.

Protocol 1: In Vitro Plant DXR Inhibition Assay (Spectrophotometric)

Objective: Quantify the half-maximal inhibitory concentration ( IC50​ ) of FR-900098 against recombinant plant DXR. Causality & Logic: DXR catalyzes the reduction and isomerization of DXP to MEP, a reaction strictly dependent on the oxidation of the cofactor NADPH to NADP⁺. By monitoring the reaction at 340 nm (the peak absorbance of NADPH), the enzymatic velocity can be directly quantified. A slower rate of absorbance decay indicates active DXR inhibition. Self-Validating Design: The assay includes a "No-Enzyme Blank" to account for spontaneous NADPH oxidation, and a "Fosmidomycin Positive Control" to validate the sensitivity of the recombinant batch.

Step-by-Step Methodology:

• Buffer Preparation: Prepare the assay buffer containing 100 mM Tris-HCl (pH 7.5), 1 mM MnCl2​ (essential divalent cation for DXR activity), and 1 mM DTT.

• Reagent Assembly: In a UV-transparent 96-well microplate, add 150 µL of assay buffer, 10 µL of 2 mM NADPH, and 10 µL of recombinant Arabidopsis thaliana DXR (final concentration ~1 µg/mL).

• Inhibitor Incubation: Add 10 µL of FR-900098 (serial dilutions from 10 µM to 0.1 nM). Incubate the plate at 37°C for 10 minutes. Rationale: FR-900098 is a slow-binding inhibitor; pre-incubation allows the retro-hydroxamate moiety to fully chelate the Mn2+ in the active site before substrate introduction.

• Reaction Initiation: Add 20 µL of 10 mM DXP (substrate) to initiate the reaction.

• Kinetic Measurement: Immediately read the absorbance at 340 nm every 30 seconds for 15 minutes using a microplate reader.

• Data Analysis: Calculate the initial velocity ( V0​ ) from the linear portion of the absorbance decay curve. Plot relative activity (%) versus log[Inhibitor] to determine the IC50​ using non-linear regression.

Protocol 2: In Vivo Whole-Plant Phenotypic Screening (Bleaching Assay)

Objective: Evaluate the macroscopic herbicidal efficacy of FR-900098 on Arabidopsis thaliana and validate on-target specificity. Causality & Logic: Phosphonic acids like FR-900098 are highly polar, which severely limits their ability to penetrate the waxy plant cuticle. Therefore, the addition of an organosilicone surfactant (Silwet L-77) is mandatory to reduce surface tension and facilitate stomatal infiltration. Self-Validating Design (The Rescue Assay): To prove that the observed bleaching is specifically due to MEP pathway inhibition—and not generalized phytotoxicity—a parallel cohort is treated with FR-900098 alongside exogenous DMAPP. If the herbicide is strictly on-target, the downstream DMAPP will bypass the DXR blockade and completely restore the green phenotype.

Step-by-Step Methodology:

• Plant Cultivation: Grow wild-type Arabidopsis thaliana (Col-0) seeds on MS (Murashige and Skoog) agar plates under long-day conditions (16h light/8h dark) at 22°C for 7 days until the cotyledon stage.

• Formulation: Prepare FR-900098 spray solutions at concentrations of 1, 10, 25, 50, and 100 mg/L in deionized water. Crucial Step: Add 0.02% (v/v) Silwet L-77 to all solutions immediately prior to application.

• Rescue Formulation: Prepare a parallel set of FR-900098 solutions (at EC90​ concentration) supplemented with 1 mM exogenous DMAPP.

• Application: Using a track sprayer, apply 2 mL of the formulated solutions evenly over the agar plates. Include a vehicle control (Water + 0.02% Silwet L-77).

• Incubation & Observation: Return the plates to the growth chamber. Monitor daily for 7 to 10 days.

• Phenotypic Analysis: Quantify the bleaching effect by extracting total chlorophyll from the seedlings using 80% acetone, measuring absorbance at 645 nm and 663 nm, and normalizing to fresh weight. A successful rescue cohort will show >90% chlorophyll retention compared to the vehicle control.

Fig 2: Step-by-step experimental workflow for evaluating FR-900098 herbicidal efficacy.

References

• Armstrong, C. M., et al. "Resistance to the Antimicrobial Agent Fosmidomycin and an FR900098 Prodrug through Mutations in the Deoxyxylulose Phosphate Reductoisomerase Gene (dxr)." Antimicrobial Agents and Chemotherapy, 2013.[Link]

• Li, X., et al. "Hydroxamate-Containing Bisphosphonates as Fosmidomycin Analogues: Design, Synthesis, and Proherbicide Activity." Journal of Agricultural and Food Chemistry, 2024.[Link]

Technical Notes & Optimization

Troubleshooting low yield in Sodium;3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate synthesis

Technical Support Center: Troubleshooting Low Yield in FR900098 Synthesis

Introduction

Sodium 3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate, commonly known as FR900098 , is a highly potent inhibitor of 1-deoxy-D-xylulose 5-phosphate reductoisomerase (DXR)[1]. DXR is an essential enzyme in the 2-C-methyl-D-erythritol 4-phosphate (MEP) pathway, making FR900098 a cornerstone compound for antimalarial and antibacterial drug development[1][2].

Despite its relatively simple structure, synthesizing the monosodium salt of FR900098 is notoriously difficult. Researchers frequently encounter low yields due to side reactions during P-alkylation, incomplete deprotection of the phosphonate ester, and catastrophic product loss during final purification[3][4]. This guide provides field-proven troubleshooting strategies and self-validating protocols to optimize your synthesis.

Section 1: Mechanistic & Workflow Overview

Understanding the biological target and the chemical workflow is critical for identifying where synthetic bottlenecks occur.

Caption: Mechanism of action: FR900098 competitively inhibits DXR in the MEP isoprenoid pathway.

Caption: Six-step synthesis of FR900098 via Michaelis-Becker P-alkylation and TMSBr hydrolysis.

Section 2: Quantitative Data Summary

Selecting the right synthetic route dictates your baseline yield. Below is a comparison of common methodologies used to synthesize FR900098.

Synthetic Route	Key Reagents	Overall Yield	Major Drawbacks / Challenges
N/P-Alkylation (Optimized)	Diethyl phosphite, 1,3-dibromopropane, TMSBr	66% - 83%	Moisture sensitivity of TMSBr; over-alkylation risks[1][5].
Nitroso-Ene Reaction	Diethyl allylphosphonate, Nitrosocarbonyl methane	64%	Requires in situ generation of highly reactive, unstable enophiles[6].
Dibenzyl Phosphite Route	Dibenzyl phosphite, allyl bromide	~50%	Lower overall yield; requires careful chromatographic separation of diastereomers[7].

Section 3: Troubleshooting FAQs

Q1: Why am I getting poor yields and bis-phosphonate byproducts during the Michaelis-Becker P-alkylation step? Expert Insight: The reaction between diethyl phosphite and 1,3-dibromopropane is highly prone to over-alkylation, yielding a tetraethyl propane-1,3-diyldiphosphonate byproduct. This occurs when the base (e.g., NaH) deprotonates the newly formed mono-alkylated product, allowing it to react with another equivalent of the alkyl halide[1]. Solution: You must manipulate the reaction kinetics. Use a large excess of 1,3-dibromopropane (at least 5 equivalents) relative to diethyl phosphite. Add the sodium diethyl phosphite solution dropwise to the neat 1,3-dibromopropane to ensure the local concentration of the dihalide is always overwhelmingly high. Recover the unreacted 1,3-dibromopropane via vacuum distillation to maintain atom economy.

Q2: My N-acetylation step is stalling or yielding complex mixtures. How can I improve the conversion? Expert Insight: When acetylating the secondary amine intermediate (diethyl 3-(N-benzyloxyamino)propylphosphonate), steric hindrance can stall the reaction. Conversely, using overly harsh conditions or unoptimized bases can lead to degradation[5]. Solution: Use acetic anhydride (Ac₂O) in the presence of a mild base like triethylamine (Et₃N) in dichloromethane (DCM). Keep the temperature at 0 °C during addition to prevent exothermic side reactions, then allow it to warm to room temperature overnight[4]. Et₃N neutralizes the generated acetic acid, acting as a thermodynamic sink to drive the reaction to completion.

Q3: ³¹P NMR shows incomplete deprotection of the diethyl phosphonate ester after TMSBr treatment. What went wrong? Expert Insight: Bromotrimethylsilane (TMSBr) is exceptionally sensitive to moisture. If your DCM or the intermediate is wet, TMSBr hydrolyzes into HBr and hexamethyldisiloxane[2]. HBr is a much weaker nucleophile for cleaving ethyl esters, leading to mono-ethyl phosphonate intermediates that appear as shifted peaks in ³¹P NMR. Solution:

• Rigorously dry the N-acetyl-N-hydroxyamino intermediate by co-evaporating it with anhydrous toluene before the reaction.

• Use strictly anhydrous DCM and freshly distilled or high-purity TMSBr.

• Use a massive excess of TMSBr (8–10 equivalents)[2].

• If ³¹P NMR shows incomplete deprotection after 24 hours, add an additional 2 equivalents of TMSBr and stir for another 24-48 hours[2].

Q4: I am losing massive amounts of product during the final monosodium salt formation. How do I handle this compound? Expert Insight: The free phosphonic acid and its monosodium salt are highly polar and extremely hygroscopic[8]. Standard aqueous workups, extractions, or crystallizations will result in massive yield losses because the compound will not partition into organic solvents. Solution: After TMSBr cleavage, remove all volatiles under high vacuum. Hydrolyze the silyl esters by adding methanol, then evaporate again. To form the salt, dissolve the crude acid in methanol and titrate carefully with exactly 1.0 equivalent of 1N NaOH (or use a sodium cation exchange resin). Evaporate the solvent and lyophilize (freeze-dry) the residue to obtain FR900098 as a dry, handleable powder[4].

Section 4: Optimized Step-by-Step Experimental Protocol

This protocol utilizes the optimized N/P-alkylation route, designed to be self-validating at each step.

Step 1: Michaelis-Becker P-Alkylation

• Suspend NaH (1.1 eq, 60% dispersion in mineral oil) in anhydrous THF at 0 °C under argon.

• Add diethyl phosphite (1.0 eq) dropwise. Stir for 30 minutes until H₂ evolution ceases (Validation: Solution becomes clear).

• Add this phosphite solution dropwise over 1 hour to a solution of 1,3-dibromopropane (5.0 eq) in THF at 0 °C.

• Warm to room temperature and reflux for 4 hours.

• Quench with saturated NH₄Cl, extract with ethyl acetate, and purify via vacuum distillation to recover excess 1,3-dibromopropane.

Step 2: N-Alkylation

• Dissolve the product from Step 1 (1.0 eq) in acetonitrile.

• Add O-benzylhydroxylamine (3.0 eq) and K₂CO₃ (2.0 eq). Reflux for 16 hours.

• Filter the solid salts, concentrate the filtrate, and purify via silica gel chromatography (Hexanes/EtOAc) to yield diethyl 3-(N-benzyloxyamino)propylphosphonate.

Step 3: N-Acetylation

• Dissolve the intermediate from Step 2 (1.0 eq) in anhydrous DCM.

• Add Et₃N (1.5 eq) and cool to 0 °C.

• Add Ac₂O (1.2 eq) dropwise. Stir at room temperature for 12 hours.

• Wash with water, dry over Na₂SO₄, and concentrate in vacuo.

Step 4: Hydrogenolysis

• Dissolve the acetylated intermediate in methanol.

• Add 10% Pd/C (10% w/w).

• Purge the flask and stir under an H₂ atmosphere (balloon) for 4 hours at room temperature.

• Filter through a pad of Celite to remove the catalyst and concentrate. (Validation: Disappearance of aromatic protons in ¹H NMR)[4].

Step 5: Phosphonate Hydrolysis (Critical Step)

• Co-evaporate the intermediate with anhydrous toluene (3 × 10 mL) to remove trace water.

• Dissolve in strictly anhydrous DCM under argon at 0 °C.

• Add TMSBr (10.0 eq) dropwise[2]. Stir at room temperature for 48 hours.

• Monitor by ³¹P NMR. Once the ethyl ester peaks disappear, concentrate in vacuo.

• Add methanol (20 mL) to hydrolyze the silyl esters, stir for 30 minutes, and concentrate again.

Step 6: Salt Formation & Isolation

• Dissolve the free acid in a minimal amount of LC-MS grade methanol.

• Add exactly 1.0 equivalent of 1N NaOH (aq). Stir for 15 minutes.

• Remove solvents under reduced pressure.

• Resuspend the sticky residue in LC-MS grade water and lyophilize for 48 hours to yield the FR900098 monosodium salt as a white powder[4].

References

• Optimization synthesis of phosphorous-containing natural products fosmidomycin and FR900098. Phosphorus, Sulfur, and Silicon and the Related Elements. 3

• Synthesis of the Antimalarial Drug FR900098 Utilizing the Nitroso-Ene Reaction. Organic Letters. 6

• Synthesis and Antiplasmodial Activity of Novel Fosmidomycin Derivatives and Conjugates with Artemisinin and Aminochloroquinoline. MDPI. 4

• Synthesis and Evaluation of α-Halogenated Analogues of 3-(Acetylhydroxyamino)propylphosphonic Acid (FR900098) as Antimalarials. Journal of Medicinal Chemistry. 2

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. tandfonline.com [tandfonline.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. CAS 73226-73-0: Phosphonic acid, [3-(acetylhydroxyamino)pr… [cymitquimica.com]

How to optimize the reaction conditions for aminophosphonate synthesis

Welcome to the Aminophosphonate Synthesis Technical Support Center . As a Senior Application Scientist, I have designed this guide for researchers and drug development professionals who need to move beyond basic textbook procedures. Here, we focus on the causality behind reaction behaviors, advanced troubleshooting, and self-validating protocols to optimize the Kabachnik-Fields (KF) reaction and related synthetic pathways.

Section 1: Fundamental Mechanisms & FAQs

Q: What dictates the dominant pathway in the Kabachnik-Fields reaction? A: The three-component KF reaction typically proceeds via two competing pathways: the imine pathway (phospha-Mannich) and the α-hydroxyphosphonate pathway (Abramov reaction). The dominance of the imine pathway is preferred and is driven by the nucleophilicity of the amine and the electrophilicity of the carbonyl. If you use sterically hindered amines or highly reactive carbonyls, the dialkyl phosphite may attack the carbonyl first, forming an α-hydroxyphosphonate. This intermediate acts as a kinetic trap or transient reservoir before eventually converting to the final product 1.

Mechanistic pathways of the Kabachnik-Fields reaction.

Q: Why is solvent-free synthesis becoming the industry standard? A: Solvent-free conditions maximize the collision frequency of reactants, drastically reducing reaction times. When combined with microwave (MW) irradiation or ultrasound, thermal activation and high local concentrations overcome activation barriers without the need for chemical promoters or toxic solvents 2.

Section 2: Reaction Optimization Matrix

To optimize your specific substrate scope, consult the quantitative data summarized below. The choice of catalyst directly influences the transition state energy of the imine formation.

Catalyst System	Optimal Conditions	Substrate Scope	Expected Yield	Causality / Mechanism of Action
None (Solvent-free)	Microwave (400W), 10–15 min	Unhindered aliphatic & aromatic	89–95%	Intense localized heating overcomes steric barriers natively; eliminates solvent waste 2.
Mg(ClO₄)₂ (10 mol%)	Room Temp, Solvent-free, 20 min	Sterically hindered / deactivated	85–97%	Strong Lewis acidity coordinates the carbonyl oxygen, increasing electrophilicity for initial amine attack 3.
Iodine (I₂)	2-MeTHF, Room Temp	Furan-derived aldehydes	75–85%	Acts as a mild Lewis acid to activate the imine intermediate specifically for the nucleophilic addition of phosphite 4.
Diphenylphosphinic acid	Ethanol, 80 °C	Aromatic aldehydes	76–92%	Brønsted acid catalysis facilitates imine formation and protonates the imine to accelerate phosphite attack 3.

Section 3: Troubleshooting Guide

Q: My reaction yields are consistently below 40% with bulky ortho-substituted anilines. How can I optimize this? A: Steric hindrance significantly retards the initial imine formation, allowing side reactions to dominate. Solution: Shift from a one-pot, three-component system to a two-step protocol. Pre-form the imine using a Dean-Stark apparatus or molecular sieves to drive off water, then add the dialkyl phosphite. Alternatively, apply Microwave (MW) irradiation under solvent-free conditions, which provides rapid, uniform heating to overcome steric activation barriers 2.

Q: I am observing significant amounts of α-hydroxyphosphonate side products. Why is this happening? A: This occurs when the dialkyl phosphite attacks the carbonyl faster than the amine can condense to form the imine. Solution: Because this is a reversible kinetic trap, you can push the equilibrium toward the desired α-aminophosphonate by increasing the reaction temperature or adding a Lewis acid catalyst (e.g., InCl₃ or Mg(ClO₄)₂) that preferentially binds the harder nitrogen nucleophile or stabilizes the imine transition state 1.

Q: Hydrolysis of my dialkyl phosphite is competing with the main reaction. What is the fix? A: Water generated during imine formation can hydrolyze the phosphite or deactivate sensitive Lewis acid catalysts. Solution: Utilize water-tolerant Lewis acids like lanthanide triflates (e.g., Sc(OTf)₃) or conduct the reaction with dehydrating agents like MgSO₄ 5.

Troubleshooting workflow for resolving low yields in aminophosphonate synthesis.

Section 4: Standardized Self-Validating Protocols

To ensure reproducibility, use the following self-validating methodologies. Each protocol includes built-in analytical checkpoints to verify success before proceeding to purification.

Protocol A: Microwave-Assisted, Solvent-Free Synthesis

Ideal for standard aliphatic and aromatic substrates.

• Preparation: In a 10 mL microwave-safe quartz vial, add the aldehyde (1.0 mmol) and amine (1.0 mmol).

• Imine Pre-formation (Crucial Step): Stir at room temperature for 5 minutes.

  • Causality: Allowing the imine to form before introducing the phosphite minimizes the competing Abramov reaction pathway.

• Phosphite Addition: Add dialkyl phosphite (1.2 mmol). Do not add solvent.

  • Causality: Solvent-free conditions maximize the collision frequency of reactants, drastically reducing reaction times under microwave irradiation.

• Irradiation: Seal the vial and irradiate at 400 W (maintaining a max temperature of 90 °C) for 10–15 minutes.

• Self-Validation Checkpoint: Cool to room temperature and run a crude ³¹P NMR.

  • Validation: A single sharp peak around 20–25 ppm confirms the formation of the α-aminophosphonate. Unreacted dialkyl phosphite will appear distinctly upfield around 7–9 ppm .

• Isolation: Triturate the crude mixture with cold diethyl ether and filter the resulting precipitate to obtain the pure product.

Protocol B: Lewis Acid-Catalyzed Synthesis (Mg(ClO₄)₂)

Ideal for sterically hindered or electronically deactivated substrates.

• Preparation: To a stirred mixture of aldehyde (1.0 mmol) and amine (1.0 mmol) in a round-bottom flask, add Mg(ClO₄)₂ (10 mol%).

• Activation: Stir for 10 minutes at room temperature.

  • Causality: The Mg²⁺ ion coordinates with the carbonyl oxygen, strongly increasing its electrophilicity and accelerating imine formation despite steric bulk.

• Phosphite Addition: Slowly add dialkyl phosphite (1.0 mmol).

• Reaction: Stir at room temperature for 20–30 minutes.

• Self-Validation Checkpoint: Perform TLC (Hexane:EtOAc 7:3).

  • Validation: Complete consumption of the starting aldehyde (visualized via UV or 2,4-DNPH stain) validates the reaction completion.

• Isolation: Extract with ethyl acetate, wash with brine to remove the catalyst, and dry over anhydrous Na₂SO₄. Evaporate the solvent under reduced pressure.

References

• The Kabachnik–Fields Reaction: A Key Transformation in Organophosphorus Chemistry.MDPI.
• Green phosphonate chemistry – Does it exist?RSC Publishing.
• Full factorial optimization of α-aminophosphonates synthesis using diphenylphosphinic acid as efficient organocatalyst.
• Synthesis of α-Aminophosphonates and Related Derivatives; The Last Decade of the Kabachnik–Fields Reaction.PMC.
• Catalytic Kabachnik-Fields reaction: new horizons for old reaction.

Sources

• 1. The Kabachnik–Fields Reaction: A Key Transformation in Organophosphorus Chemistry | MDPI [mdpi.com]
• 2. Green phosphonate chemistry – Does it exist? - Green Chemistry (RSC Publishing) DOI:10.1039/D4GC02940B [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of α-Aminophosphonates and Related Derivatives; The Last Decade of the Kabachnik–Fields Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. arkat-usa.org [arkat-usa.org]

Overcoming solubility issues with Sodium;3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate in cell culture media

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers who encounter a frustrating paradox when working with Sodium 3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate (commonly known as the sodium salt of FR900098 ).

Despite the compound being highly water-soluble in its pure form (≥20 mg/mL), it notoriously precipitates in standard mammalian and bacterial cell culture media. Furthermore, researchers often observe a massive discrepancy between its potent enzymatic inhibition of 1-deoxy-D-xylulose 5-phosphate reductoisomerase (DXR/IspC) in cell-free assays and its lack of efficacy in whole-cell models.

This guide is designed to deconstruct the chemical causality behind these issues and provide field-proven, self-validating protocols to rescue your in vitro assays.

Part 1: Mechanistic FAQ & Troubleshooting Guide

Q: My FR900098 sodium salt stock is perfectly clear in water, but it immediately turns cloudy and precipitates when added to DMEM or RPMI. Why does this happen? A: This is a classic ion-chelation phenomenon. FR900098 contains a terminal phosphonate/hydroxyphosphinate group and a hydroxamate moiety. At physiological pH (7.4), these functional groups are highly negatively charged and act as potent, hard Lewis bases. Standard cell culture media like DMEM contain high concentrations of divalent cations (hard Lewis acids) such as Calcium (~1.8 mM CaCl₂) and Magnesium (~0.8 mM MgSO₄). When you spike in high concentrations of FR900098, the drug coordinates with Ca²⁺ and Mg²⁺ to form an insoluble coordination complex, exceeding the solubility product ( Ksp​ ) and crashing out of solution.

Q: Why do I need to use such high concentrations (which trigger precipitation) in my cellular assays in the first place? A: FR900098 is highly hydrophilic (LogP < -2). Because of its permanent negative charge at physiological pH, it cannot passively diffuse across the hydrophobic lipid bilayer of eukaryotic cells or most bacteria [1]. Unless your target organism expresses a specific active transporter—such as the glycerol-3-phosphate transporter (GlpT) found in E. coli—the drug remains trapped in the extracellular space. Researchers often compensate for this poor permeability by drastically increasing the dose into the millimolar range, which inevitably forces the drug to precipitate in cation-rich media.

Q: How can I prevent precipitation and ensure the drug reaches its intracellular target (DXR)? A: You have two primary, scientifically validated avenues:

• Chemical Masking (Recommended): Utilize a lipophilic prodrug derivative, such as POM-FR900098 (pivaloyloxymethyl ester). By esterifying the phosphonate oxygen atoms, you neutralize the negative charge. This accomplishes two things simultaneously: it prevents Ca²⁺/Mg²⁺ chelation (completely solving the media precipitation issue) and allows the molecule to passively diffuse across the cell membrane [2]. Once inside, intracellular esterases (such as acylpeptide hydrolase, APEH, or GloB) cleave the POM groups to release the active FR900098[4].

• Media Modification: If you must use the parent sodium salt, switch to a minimal medium or a custom cation-depleted medium. For bacterial cultures, using M9 minimal medium significantly enhances the apparent potency of MEP pathway inhibitors by preventing extracellular cation sequestration [3].

Part 2: Mandatory Visualizations

Figure 1: MEP Pathway inhibition via lipophilic prodrug delivery and intracellular esterase activation.

Figure 2: Troubleshooting workflow for resolving FR900098 precipitation in cell culture media.

Part 3: Data Presentation

To illustrate the causality of the chemical masking strategy, the table below summarizes the physicochemical and experimental differences between the parent sodium salt and its lipophilic prodrug derivative.

Table 1: Physicochemical & Experimental Comparison of FR900098 vs. POM-FR900098

Property	FR900098 (Sodium Salt)	POM-FR900098 (Prodrug)
Charge at pH 7.4	-1 to -2 (Highly polar)	Neutral (Lipophilic)
Primary Stock Solvent	ddH₂O	100% DMSO
Susceptibility to Ca²⁺/Mg²⁺ Chelation	High (Precipitates in DMEM/RPMI)	None (Stable in complex media)
Cellular Permeability	Poor (Requires GlpT transporter)	Excellent (Passive diffusion)
Effective in vitro IC₅₀ (P. falciparum)	~500 - 1000 nM	~10 - 50 nM (Due to enhanced uptake)
Recommended Application	Cell-free enzymatic assays (DXR)	Whole-cell / in vivo efficacy assays

Part 4: Experimental Protocols

Protocol 1: Preparation of Cation-Controlled Media for FR900098 Assays

Use this self-validating protocol if you must test the parent sodium salt and need to prevent media precipitation [3].

• Stock Preparation: Dissolve FR900098 sodium salt in sterile, nuclease-free ddH₂O to a concentration of 100 mM. Critical: Do not use PBS or media for the master stock, as localized high concentrations will instantly nucleate precipitation.

• Media Selection:

  • For bacterial assays: Prepare M9 minimal medium supplemented with 0.4% glucose.

  • For mammalian/parasite cell cultures: Use a custom low-calcium RPMI 1640 formulation.

• Cation Titration: If divalent cations are strictly required for cell viability, supplement MgSO₄ and CaCl₂ sequentially. Keep the final combined divalent cation concentration below 0.5 mM to ensure you do not exceed the FR900098-Ca²⁺ solubility product.

• Drug Addition: Add the FR900098 aqueous stock dropwise to the pre-warmed (37°C) media while gently vortexing.

• Validation Step: Incubate the spiked media at 37°C for 1 hour without cells. Measure absorbance at 600 nm; an OD₆₀₀ > 0.05 indicates micro-precipitation, meaning cation levels must be further reduced.

Protocol 2: Intracellular Delivery via POM-FR900098 Prodrug

Use this protocol to bypass media precipitation and GlpT-dependent transport limitations entirely [1, 2].

• Prodrug Reconstitution: Dissolve POM-FR900098 in 100% anhydrous DMSO to create a 10 mM stock. (Note: Unlike the parent compound, the prodrug is lipophilic and requires an organic solvent).

• Media Dilution: Dilute the stock into standard, cation-rich cell culture medium (e.g., DMEM with 10% FBS) immediately before the assay. Ensure the final DMSO concentration remains ≤0.5% (v/v) to avoid solvent toxicity.

• Incubation: Incubate cells with the prodrug-treated media. The uncharged prodrug will remain completely soluble in high-calcium environments and will passively diffuse into the cells.

• Validation Step: To confirm that intracellular activation is occurring, run a parallel control assay using an esterase inhibitor (e.g., AA74-1 for APEH). A rightward shift in the IC₅₀ curve in the presence of the esterase inhibitor validates that the prodrug is successfully entering the cell and being enzymatically cleaved into the active FR900098 [4].

Part 5: References

• Edwards RL, et al. "Resistance to the Antimicrobial Agent Fosmidomycin and an FR900098 Prodrug through Mutations in the Deoxyxylulose Phosphate Reductoisomerase Gene (dxr)." Antimicrobial Agents and Chemotherapy, 2015.[Link]

• Miller JJ, et al. "Structure-guided microbial targeting of antistaphylococcal prodrugs." eLife, 2021. [Link]

• Sanders S, et al. "Growth medium-dependent antimicrobial activity of early stage MEP pathway inhibitors." PLoS One, 2018.[Link]

• Sundararaman SA, et al. "Prodrug activation in malaria parasites mediated by an imported erythrocyte esterase, acylpeptide hydrolase (APEH)." bioRxiv (Preprint to PNAS), 2024.[Link]

How to avoid side reactions during the synthesis of hydroxyphosphinates

Technical Support Center: Troubleshooting the Synthesis of Hydroxyphosphinates

Welcome to the Advanced Applications Support Center. The synthesis of α-hydroxyphosphinates—typically achieved via the Pudovik reaction (the base-catalyzed addition of H-phosphinates or dialkyl phosphites to carbonyl compounds)—is a cornerstone of organophosphorus chemistry[1]. However, researchers frequently encounter yield-limiting side reactions due to the delicate thermodynamic and kinetic environment of the reaction mixture.

As a Senior Application Scientist, I have designed this guide to move beyond basic troubleshooting. Here, we dissect the mechanistic causality of these failures and provide self-validating protocols to ensure synthetic success.

Mechanistic Diagnostics: Identifying and Resolving Side Reactions

Understanding the causality behind side reactions is the first step to eliminating them[2].

Issue A: The Phospha-Brook Rearrangement

• The Phenomenon: Your isolated product is a phosphate ester rather than the desired α-hydroxyphosphinate. In ³¹P NMR spectroscopy, the signal shifts dramatically (e.g., from ~20–30 ppm for phosphinates to ~0 ppm for phosphates)[3].

• The Causality: The Pudovik reaction generates an alkoxide intermediate. When strong bases (e.g., DBU, NaOEt) are used, or if the reaction is heated, this intermediate undergoes an intramolecular nucleophilic attack. The oxygen atom attacks the phosphorus, cleaving the P–C bond and forming a P–O bond[2].

• The Solution: Kinetic control is paramount. Switch to milder bases like triethylamine (Et₃N) or 1,4-diazabicyclo[2.2.2]octane (DABCO), which are sufficient to initiate the Pudovik addition but do not provide the activation energy required for the rearrangement[4]. Alternatively, employ solvent-free conditions using solid supports like MgO or Al₂O₃/KF[1].

Issue B: The Retro-Pudovik Reaction

• The Phenomenon: The reaction stalls at low conversion, or the product reverts to starting materials during workup[3].

• The Causality: The Pudovik addition is fundamentally reversible. Prolonged exposure to basic conditions shifts the equilibrium back toward the thermodynamically stable starting materials[3].

• The Solution: Implement a self-validating monitoring strategy. Track the reaction via ³¹P NMR and quench it immediately with a mild acid once the starting material is consumed. Lowering the reaction temperature to 0 °C also suppresses the retro-pathway[3].

Issue C: Oxidation of the P–H Bond

• The Phenomenon: Formation of phosphonic acids or oxidized byproducts instead of the desired addition product.

• The Causality: H-phosphinates are sensitive to oxidative environments. Atmospheric oxygen can prematurely oxidize the P–H bond before the nucleophilic addition occurs[3].

• The Solution: Strict adherence to Schlenk techniques. Degas all solvents and maintain a continuous argon or nitrogen atmosphere[3].

Pathway Logic & Divergence

The following diagram illustrates the critical junction at the alkoxide intermediate, demonstrating how reaction conditions dictate the final product.

Reaction pathway logic showing divergence of alkoxide intermediate into side reactions.

Quantitative Catalyst Selection Matrix

Selecting the correct base is the single most important variable in avoiding the Phospha-Brook rearrangement. The table below summarizes the causality between base strength and reaction outcomes.

Catalyst / Base	Approx. pKa (in H₂O)	Pudovik Addition Rate	Phospha-Brook Risk	Retro-Pudovik Risk	Recommended Application
NaOEt / NaH	16.0 / >35	Very Fast	High	Moderate	Avoid unless substrate is highly unreactive.
DBU	13.5	Fast	High	High	Useful for tandem rearrangement synthesis[2].
Et₃N	10.7	Moderate	Low	Low	Optimal for standard synthesis [5].
MgO (Solid)	N/A	Slow	Very Low	Very Low	Solvent-free synthesis with high retention[5].

Self-Validating Protocol: Optimized Synthesis of α-Hydroxyphosphinates

To ensure reproducibility and trust in your results, this protocol integrates validation checkpoints directly into the workflow.

Reagents: Carbonyl substrate (1.0 eq), Alkyl H-phosphinate (1.1 eq), Triethylamine (0.1 eq), Anhydrous THF (0.2 M).

Step 1: Inert System Preparation Flame-dry a Schlenk flask under vacuum and backfill with Argon. Add the carbonyl substrate and anhydrous THF.

• Causality: Eliminates ambient moisture and oxygen, preventing P–H bond oxidation and ester hydrolysis[3].

Step 2: Reagent Introduction Cool the flask to 0 °C using an ice bath. Add the alkyl H-phosphinate dropwise via syringe.

• Validation Checkpoint: The solution should remain clear. Immediate yellowing may indicate impurities in the H-phosphinate.

Step 3: Catalytic Initiation Add Et₃N (10 mol%) dropwise. Maintain the temperature at 0 °C for 1 hour, then allow it to slowly warm to room temperature.

• Causality: The low temperature kinetically traps the alkoxide intermediate, preventing the activation energy threshold for the Phospha-Brook rearrangement from being reached[3].

Step 4: Real-Time Spectroscopic Monitoring After 2 hours, extract a 0.1 mL aliquot, quench with CDCl₃/NH₄Cl, and run a quick ³¹P NMR.

• Validation Checkpoint (Self-Validating System):

  • Success: Disappearance of the P–H doublet (typically ~10–40 ppm with a large JPH​ coupling of ~500–700 Hz) and appearance of a singlet at ~25–45 ppm (α-hydroxyphosphinate).

  • Failure (Phospha-Brook): Appearance of a singlet near 0 to -10 ppm (phosphate).

  • Failure (Retro-Pudovik): High ratio of starting material remaining after 4 hours.

Step 5: Acidic Quench and Isolation Once the starting material is consumed, immediately quench the reaction with saturated aqueous NH₄Cl. Extract with ethyl acetate, dry over MgSO₄, and concentrate.

• Causality: The mild acidic quench neutralizes the Et₃N, instantly halting the equilibrium and preventing retro-Pudovik degradation during solvent evaporation[3].

Step-by-step experimental workflow for optimized α-hydroxyphosphinate synthesis.

Frequently Asked Questions (FAQs)

Q: Can I use chiral Lewis acids instead of Brønsted bases to avoid side reactions? A: Yes. Asymmetric Pudovik reactions often utilize chiral titanium or aluminum complexes. Because these act as Lewis acids rather than Brønsted bases, they coordinate the carbonyl oxygen, increasing its electrophilicity without generating a free, highly nucleophilic alkoxide. This effectively bypasses the Phospha-Brook rearrangement entirely[2].

Q: My substrate is highly sterically hindered, and Et₃N isn't driving the reaction. What should I do? A: Steric hindrance prevents the nucleophilic attack of the phosphite[3]. If you must use a stronger base like DBU to overcome this, you must strictly control the temperature (keep it at -78 °C to -20 °C) and use a very short reaction time to outpace the rearrangement kinetics. Alternatively, consider solvent-free microwave-assisted synthesis, which has been shown to force challenging substrates to completion without side reactions[1].

Q: Why am I seeing a mixture of diastereomers, and how does this relate to side reactions? A: The Pudovik addition creates a new chiral center at the α-carbon. If your starting H-phosphinate is already chiral (or if the carbonyl is chiral), you will get diastereomers. While not a "side reaction" per se, prolonged basic conditions can lead to epimerization via the reversible Retro-Pudovik pathway. Quenching the reaction promptly preserves the kinetic diastereomeric ratio[5].

References

• Synthesis of novel α-hydroxyphosphonates along with α-aminophosphonates as intermediates. Taylor & Francis. URL:[Link]

• Synthesis and Reactions of α-Hydroxyphosphonates. MDPI (Molecules 2018, 23(6), 1493). URL:[Link]

• Stereochemistry of 1-hydroxyphosphonate–phosphate rearrangement. Retention of configuration at the phosphorus atom. ResearchGate. URL:[Link]

• Chiral, non-racemic α-hydroxyphosphonates and phosphonic acids via stereoselective hydroxylation of diallyl benzylphosphonates. ResearchGate. URL: [Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Optimizing HPLC Separation of Polar Phosphonate Compounds

Welcome to the Technical Support Center for the analysis of polar phosphonate compounds. This guide is designed for researchers, scientists, and drug development professionals who encounter the unique challenges posed by these highly polar molecules. Due to their ionic nature and poor retention on conventional reversed-phase columns, phosphonates require specialized analytical approaches.

This resource provides in-depth, experience-driven answers to common questions, detailed troubleshooting guides, and validated protocols to help you achieve robust and reproducible HPLC separations.

Part 1: Fundamental Challenges & Method Selection

This section addresses the core difficulties in phosphonate analysis and provides a framework for choosing the most appropriate chromatographic strategy.

Q1: Why are phosphonate compounds so difficult to separate using standard reversed-phase (C18) HPLC?

Phosphonate compounds present a dual challenge for traditional reversed-phase liquid chromatography (RPLC).[1]

• High Polarity: The phosphonic acid group is highly polar and often carries a negative charge at typical mobile phase pH values. This causes strong interactions with the polar mobile phase and very weak interactions with the non-polar C18 stationary phase, leading to little or no retention.

• Lack of a Chromophore: Many simple phosphonates do not possess a UV-absorbing chromophore, making detection with standard UV-Vis detectors difficult or impossible.

These properties necessitate alternative strategies to achieve retention and detection. The three primary approaches are Ion-Pair Reversed-Phase Chromatography (IP-RPLC), Hydrophilic Interaction Liquid Chromatography (HILIC), and chemical derivatization.[2]

Q2: How do I choose the right analytical strategy? IP-RPLC, HILIC, or Derivatization?

The optimal strategy depends on your analyte's properties, the required sensitivity, and the available instrumentation (especially the detector).

Feature	Ion-Pair RPLC	HILIC	Pre/Post-Column Derivatization
Principle	An ion-pairing reagent is added to the mobile phase to form a neutral complex with the charged phosphonate, enhancing retention on a non-polar (e.g., C18) stationary phase.[2]	Partitioning of the polar analyte occurs between a polar stationary phase and a partially aqueous mobile phase with a high organic solvent concentration.[2][3]	The phosphonate is chemically modified to add a UV-active or fluorescent tag, improving detection and sometimes altering chromatographic behavior.[2][4]
Best For	Purity analysis and quantification of known ionic phosphonates.[2]	Highly polar and hydrophilic phosphonates; excellent for LC-MS applications due to volatile mobile phases.[2][5][6]	Trace-level quantification of phosphonates that lack a native chromophore, especially when only UV or Fluorescence detectors are available.[2]
Advantages	Robust, well-understood technique; uses common C18 columns.	Excellent retention for very polar compounds; MS-friendly mobile phases lead to high sensitivity.[6][7]	Can dramatically increase sensitivity; allows use of standard detectors.[4][8]
Disadvantages	Ion-pairing reagents can contaminate the HPLC and MS systems, cause ion suppression in MS, and require long column equilibration times.[1][9]	Can have issues with reproducibility and peak shape; sensitive to sample matrix and injection solvent composition.[1][10]	Adds extra steps to sample preparation, which can introduce errors; may require removal of excess reagent.[2][9]

Decision Workflow for Method Selection

Use the following diagram to guide your choice of analytical technique.

Caption: Decision tree for selecting an HPLC method for phosphonates.

Part 2: Troubleshooting Guides (Q&A Format)

This section provides solutions to specific problems you might encounter during method development and routine analysis.

Ion-Pair Reversed-Phase Chromatography (IP-RPLC)

Q3: My phosphonate peak is tailing severely in my IP-RPLC method. What are the likely causes and solutions?

Peak tailing is a common issue in IP-RPLC and often points to secondary interactions or issues with the mobile phase.[11]

• Cause 1: Insufficient Ion-Pairing Reagent Concentration: The concentration of the ion-pairing reagent may be too low to effectively neutralize all phosphonate molecules, leading to mixed-mode retention and tailing.

  • Solution: Gradually increase the concentration of the ion-pairing reagent (e.g., from 5 mM to 10 mM tetrabutylammonium bromide). Observe the effect on peak shape and retention time.

• Cause 2: Mobile Phase pH is Incorrect: The pH of the mobile phase controls the ionization state of both the phosphonate analyte and any residual silanol groups on the column. If the pH is not optimal, undesirable ionic interactions can occur.[11]

  • Solution: Adjust the mobile phase pH. For anionic phosphonates, a pH around 7-8 often works well to ensure full deprotonation of the analyte and suppression of silanol activity. Ensure your buffer has sufficient capacity to maintain the pH.[12]

• Cause 3: Column Contamination or Degradation: The accumulation of matrix components on the guard or analytical column can create active sites that cause tailing.[11][13]

  • Solution: First, replace the guard column. If the problem persists, flush the analytical column with a strong solvent wash sequence (e.g., water, isopropanol, hexane, isopropanol, mobile phase). If this fails, the column may need to be replaced.[13]

Q4: My retention times are drifting and irreproducible with my ion-pair method. Why?

Drifting retention times are a hallmark of a column that has not been fully equilibrated with the ion-pairing reagent.

• Cause: Slow Column Equilibration: Ion-pairing reagents, particularly those with long alkyl chains, adsorb slowly to the stationary phase. It can take a significant amount of time to reach a steady state.

  • Solution: Equilibrate the column with the ion-pair mobile phase for an extended period. A new C18 column may require flushing with 20-40 column volumes or more before a stable baseline and reproducible retention times are achieved. Always dedicate a specific column to ion-pair applications to avoid long re-equilibration times and prevent contamination of other columns.[9]

Q5: I want to use Mass Spectrometry (MS) with my ion-pair method, but my signal is very low. What's wrong?

Most traditional ion-pairing reagents are non-volatile and cause significant ion suppression in the MS source.[1]

• Cause: Non-Volatile Ion-Pairing Reagents: Reagents like tetrabutylammonium (TBA) are salts that will coat the ion source, reducing sensitivity and requiring frequent cleaning.[1]

  • Solution 1 (Recommended): Switch to a Volatile Ion-Pairing Reagent. Use a volatile amine like N,N-dimethylhexylamine (NNDHA) or triethylamine (TEA), with a volatile acid like formic or acetic acid to control pH. These reagents not only provide retention but can also form adducts with the phosphonates, which can enhance ionization in positive ESI mode.

  • Solution 2 (Alternative): If you must use a non-volatile reagent, significantly reduce the flow rate to the mass spectrometer using a post-column splitter. This will reduce the amount of non-volatile material entering the source, but it will also reduce overall sensitivity.

Hydrophilic Interaction Liquid Chromatography (HILIC)

Q6: I have no retention or very poor retention of my phosphonate analyte on my HILIC column. What should I do?

This is a common problem in HILIC and is almost always related to the mobile phase or sample diluent.

• Cause 1: Sample Solvent is Too Strong: In HILIC, water is the strong, eluting solvent. If your sample is dissolved in a diluent with a high aqueous content, it will not be retained on the column.[9]

  • Solution: The sample diluent should be as close as possible to the initial mobile phase conditions, meaning it should have a high organic content (e.g., 80-90% acetonitrile).[2] If the analyte is not soluble in high organic content, inject the smallest possible volume to minimize peak distortion.[14]

• Cause 2: Insufficient Organic Content in Mobile Phase: HILIC retention is driven by partitioning into a water-enriched layer on the stationary phase surface. This layer only forms at high organic concentrations.[3]

  • Solution: Ensure your starting mobile phase contains at least 80% organic solvent (typically acetonitrile). Increase the organic content to 90% or even 95% to improve retention of very polar phosphonates.

• Cause 3: Incorrect Mobile Phase Salt/Buffer: Ionic interactions can play a significant role in HILIC retention.

  • Solution: Add a buffer salt like ammonium formate or ammonium acetate to the mobile phase at a concentration of 10-20 mM.[2] A concave gradient with an increasing salt concentration can improve separation and peak shape.[2][7]

Q7: My peak shapes are broad or splitting in HILIC. How can I fix this?

Poor peak shape in HILIC can be complex, sometimes involving interactions with the column or system.

• Cause 1: Mismatch between Injection Solvent and Mobile Phase: As mentioned above, injecting a sample in a solvent significantly stronger (more aqueous) than the mobile phase is a primary cause of peak distortion.[11]

  • Solution: Match the sample solvent to the initial mobile phase.

• Cause 2: Secondary Interactions with Metals: Phosphonates are excellent chelating agents and can interact with trace metals in the HPLC system (frits, tubing, stator) or within the silica of the column itself, leading to tailing.[11]

  • Solution 1: System Passivation. Flush the system with an acid, such as pyrophosphoric acid, to passivate metal surfaces and improve the peak shape of acidic analytes like phosphonates.[15]

  • Solution 2: Add a Chelator. Add a small amount of a chelating agent like ethylenediaminetetraacetic acid (EDTA) or medronic acid (5-10 µM) to the mobile phase to bind active metals.[14]

  • Solution 3: Use Metal-Free Systems. If phosphonate analysis is a primary application, consider using HPLC systems and columns with PEEK or other metal-free fluid paths.[14]

Detection

Q8: My phosphonate has no UV chromophore. What are my detection options besides MS?

When MS is not available, several other detection strategies can be employed.

• Option 1: Evaporative Light Scattering Detector (ELSD): ELSD is a universal detector that can detect any analyte that is less volatile than the mobile phase.[16][17] The eluent is nebulized and the solvent evaporated, leaving dried analyte particles that scatter a beam of light.[16] It is gradient compatible and an excellent choice for non-chromophoric phosphonates.[18][19]

• Option 2: Charged Aerosol Detector (CAD): Similar to ELSD, CAD is a universal detector where the eluent is nebulized and evaporated. The remaining analyte particles are then charged, and the total charge is measured by an electrometer. It often provides better sensitivity and a wider dynamic range than ELSD.

• Option 3: Indirect UV Detection: This technique is used with ion-pair chromatography. A UV-absorbing ion is added to the mobile phase, creating a high background absorbance.[12] When the non-absorbing phosphonate analyte elutes, it displaces the chromophoric ion, causing a decrease in absorbance that is detected as a negative peak. Potassium hydrogen phthalate is a common chromophore used for this purpose.[12]

• Option 4: Post-Column Derivatization: If the phosphonate contains a reactive group (like a primary amine in alendronate), it can be reacted with a fluorescent agent like o-phthalaldehyde (OPA) after the column and before the detector. This creates a highly fluorescent derivative that can be detected with high sensitivity.[20]

Part 3: Experimental Protocols

Protocol 1: General-Purpose Ion-Pair RPLC Method for Phosphonates with UV Detection

This protocol describes a starting point for separating anionic phosphonates on a standard C18 column using a non-volatile ion-pairing reagent and indirect UV detection.

• Column: C18, 5 µm, 4.6 x 250 mm.[2]

• Mobile Phase Preparation:

  • Prepare a buffer solution at pH 8.2.

  • Add 0.5 mM tetrabutylammonium hydroxide (ion-pairing agent) and 1.0 mM potassium hydrogen phthalate (chromophore for indirect detection).[12]

  • The final mobile phase is a mixture of this buffer and acetonitrile (e.g., 95:5 v/v).[12]

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 248 nm[12] or 260 nm.[21]

  • Injection Volume: 20 µL

  • Temperature: 30 °C

• Sample Preparation: Dissolve the phosphonate sample in the mobile phase to a concentration of approximately 1 mg/mL.[2]

• Procedure:

  • Dedicate a C18 column for this analysis.

  • Flush the column with the prepared mobile phase for at least 60 minutes to ensure full equilibration.

  • Inject a blank (mobile phase) to establish a stable baseline.

  • Inject the sample and monitor the chromatogram for negative peaks corresponding to the phosphonate analytes.

Protocol 2: HILIC-MS Method for Highly Polar Phosphonates

This protocol provides a robust starting point for analyzing highly polar phosphonates using a HILIC column coupled with mass spectrometry.

• Column: A zwitterionic or amide-based HILIC column is recommended (e.g., Atlantis PREMIER BEH Z-HILIC, 1.7 µm, 2.1 x 100 mm).[2]

• Mobile Phase Preparation:

  • Mobile Phase A: 10 mM Ammonium Formate in Water, pH 3.0.[2]

  • Mobile Phase B: 90:10 Acetonitrile:Water with 10 mM Ammonium Formate, pH 3.0.[2]

• Chromatographic Conditions:

  • Flow Rate: 0.3 mL/min

  • Gradient: Start with a high percentage of Mobile Phase B (e.g., 95%) and run a concave gradient to increase the percentage of Mobile Phase A.

  • Injection Volume: 1-5 µL

  • Temperature: 40 °C

• Sample Preparation: Dissolve the phosphonate sample in a solvent that matches the initial mobile phase conditions (e.g., 90:10 acetonitrile:water) to a suitable concentration for MS detection (e.g., 1-100 ng/mL).[2]

• MS Detection:

  • Ionization Mode: Electrospray Ionization (ESI), typically in negative mode for phosphonates to detect the [M-H]⁻ ion. Phosphonates can fragment to give characteristic ions at m/z 79 (PO₃⁻) and 63 (PO₂⁻), which can be used for precursor ion scanning.[5]

• Procedure:

  • Equilibrate the HILIC column with the initial mobile phase conditions for at least 20-30 minutes.

  • Inject a blank to ensure the system is clean.

  • Inject the prepared sample.

Troubleshooting Workflow: Poor Peak Shape

Use this systematic workflow to diagnose and resolve issues with peak tailing, fronting, or splitting.

Caption: A systematic workflow for troubleshooting poor peak shape.

References

• A Comparative Guide to HPLC Analysis for Purity Assessment of Phosphonate Compounds. Benchchem.
• Ion Pairing for Phosphonate Compound Analysis. Sigma-Aldrich.
• Discovery of the antibiotic phosacetamycin via a new mass spectrometry-based method for phosphonic acid detection. PMC.
• Determination of phosphonic acid breakdown products by high-performance liquid chromatography after derivatization. AWS.
• Determination of phosphonates in natural waters by ion-pair high-performance liquid chromatography. PubMed.
• Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables. alwsci.
• Troubleshooting Poor Peak Shape and Resolution in HPLC. HPLC Chromatography.
• troubleshooting poor peak shape in Profenofos HPLC analysis. Benchchem.
• Improvements in reversed phase chromatography of bisphosphonates with the use of ion pairing reagents. Thermo Fisher Scientific.
• HPLC analysis of an amino bisphosphonate in pharmaceutical formulations using postcolumn derivatization and fluorescence detection. Semantic Scholar.
• Determination of phosphonic acid breakdown products by high-performance liquid chromatography after derivatization. PubMed.
• How Can I Fix Poor Peak Shape for Phosphorylated Compounds in Aqueous Normal Phase ANP Methods. MTC USA.
• Detecting traces of phosphonates. Wiley Analytical Science.
• Troubleshooting Peak Shape Problems in HPLC. Waters Corporation.
• Evaporative Light-Scattering Detectors (ELSD). KNAUER.
• analysis of organophosphates in lithium ion Battery Electrolytes by HiliC–ESi-mS. HPLC.
• 1260 Infinity III Evaporative Light Scattering Detector | ELSD. Agilent.
• Development of an Ion-Pair Reversed-Phase HPLC Method with Indirect UV Detection for Determination of Phosphates and Phosphites as Impurities in Sodium Risedronate. ResearchGate.
• Mastering HILIC-Z Separation for Polar Analytes. Agilent.
• Evaporative light scattering detector. Wikipedia.
• Retaining and Separating Polar Molecules – A Detailed Investigation of When to Use HILIC Versus a Reversed-Phase LC Column. Agilent.
• HILIC – The Rising Star of Polar Chromatography. Element Lab Solutions.
• HPLC Analysis of Very Polar Compounds in Bioanalysis. LCGC International.
• Application of Evaporative Light Scattering Detector ELSD-LT (Part 3)Analysis of Surfactants. Shimadzu.

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• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. publicationslist.org.s3.amazonaws.com [publicationslist.org.s3.amazonaws.com]
• 5. Discovery of the antibiotic phosacetamycin via a new mass spectrometry-based method for phosphonic acid detection - PMC [pmc.ncbi.nlm.nih.gov]
• 6. hplc.eu [hplc.eu]
• 7. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 8. Determination of phosphonic acid breakdown products by high-performance liquid chromatography after derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. lcms.cz [lcms.cz]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. waters.com [waters.com]
• 14. How Can I Fix Poor Peak Shape for Phosphorylated Compounds in Aqueous Normal Phase ANP Methods - Tips & Suggestions [mtc-usa.com]
• 15. agilent.com [agilent.com]
• 16. Evaporative light scattering detector - Wikipedia [en.wikipedia.org]
• 17. Application of Evaporative Light Scattering Detector ELSD-LT (Part 3)Analysis of Surfactants : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 18. Light Scattering Detectors – Precise Measurement for HPLC [knauer.net]
• 19. agilent.com [agilent.com]
• 20. semanticscholar.org [semanticscholar.org]
• 21. Determination of phosphonates in natural waters by ion-pair high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

How to confirm the purity of synthesized Sodium;3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate

Welcome to the Technical Support Center. This guide is designed for analytical chemists and drug development professionals tasked with confirming the purity of Sodium 3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate (commonly known as FR900098 sodium salt ).

As a potent inhibitor of 1-deoxy-D-xylulose 5-phosphate reductoisomerase (DXR) in the non-mevalonate (MEP) pathway, this compound is a critical asset in anti-infective and antimalarial research[1],[2]. However, its extreme polarity, hygroscopicity, and unique N-hydroxy amide backbone create significant analytical bottlenecks. This guide provides field-proven, self-validating troubleshooting protocols to overcome these challenges.

Biological Context: Why Absolute Purity Matters

To understand the analytical requirements, we must first understand the target. FR900098 acts as a bisubstrate analog, competitively binding to the DXR enzyme[1]. Any impurities, particularly residual metal ions or hydration variations, can drastically skew target engagement assays.

Caption: Mechanism of action: FR900098 competitively inhibits DXR in the MEP isoprenoid pathway.

The Analytical Workflow

Do not rely on a single analytical method. The self-validating system below ensures that chromatographic, structural, and mass-based data corroborate one another.

Caption: Recommended analytical workflow for confirming the purity of FR900098 sodium salt.

FAQ 1: Chromatographic Purity (HPLC) & The Void Volume Dilemma

Q: Why does my synthesized compound elute in the void volume on a standard C18 column? A: This is a classic causality of polarity. The phosphinate moiety is a strong anion at physiological pH, and the N-hydroxyacetamide group is highly hydrophilic. Standard C18 columns rely on hydrophobic partitioning, which FR900098 completely lacks.

Troubleshooting Solution: You must switch the retention mechanism. Hydrophilic Interaction Liquid Chromatography (HILIC) is the gold standard for polar phosphonates[3]. HILIC utilizes a polar stationary phase and a highly organic mobile phase, where water acts as the strong eluting solvent[4].

Table 1: Comparison of HPLC Strategies for FR900098

Method	Column Type	Retention Mechanism	Suitability for FR900098
Standard RP-HPLC	C18 / C8	Hydrophobic interaction	Poor (Elutes in void volume)
Ion-Pair RP-HPLC	C18 (with Hexylamine)	Ion-pairing with phosphinate	Good (But contaminates LC-MS systems)
HILIC	Zwitterionic / Amide	Hydrophilic partitioning	Excellent (MS compatible, high retention)

Step-by-Step Methodology: HILIC Purity Assessment

• Column Selection: Equip a Zwitterionic (ZIC-HILIC) or Amide-functionalized column (e.g., 5 µm, 4.6 x 150 mm).

• Mobile Phase Preparation:

  • Phase A: 20 mM Ammonium Acetate in Water (pH adjusted to 6.8 to ensure consistent ionization).

  • Phase B: 100% Acetonitrile (LC-MS grade).

• Gradient: Start at 90% B (highly retentive for HILIC). Decrease linearly to 50% B over 15 minutes to elute the compound.

• Detection: Because FR900098 lacks a strong UV chromophore, use an Evaporative Light Scattering Detector (ELSD), Charged Aerosol Detector (CAD), or couple directly to an MS.

FAQ 2: Structural Purity (NMR) & The "Ghost Peak" Phenomenon

Q: I see doubled peaks in my 1H and 13C NMR spectra. Is my product impure? A: Most likely, no. This is a well-documented phenomenon caused by rotameric isomerism . The N-hydroxy amide bond in FR900098 possesses partial double-bond character, which restricts rotation around the C-N bond[5]. At room temperature, this creates distinct cis (Z) and trans (E) conformers that exchange slowly on the NMR timescale, appearing as doubled "ghost" peaks.

Troubleshooting Solution: To validate that these are rotamers and not impurities, perform Variable-Temperature NMR (VT-NMR) at 75°C; the peaks will coalesce into single signals. For purity calculations, use Quantitative NMR (qNMR) and sum the integrals of both rotamers.

Table 2: Expected 1H NMR Shifts (D2O) and Rotameric Distribution

Proton Group	Expected Shift (ppm)	Multiplicity	Rotamer Ratio (Z:E)	Diagnostic Value
Acetyl (-CH3)	~2.1	Singlet (split)	~6:4	Confirms N-acetylation; heavily prone to doubling.
N-CH2 (C3)	~3.6	Triplet (split)	~6:4	Confirms alkyl chain attachment to nitrogen.
Central -CH2- (C2)	~1.8 - 1.9	Multiplet	N/A	Structural backbone confirmation.
P-CH2 (C1)	~1.5 - 1.7	Multiplet	N/A	Confirms phosphinate linkage.

Step-by-Step Methodology: qNMR for Absolute Purity

• Sample Prep: Dissolve ~15 mg of FR900098 sodium and a precisely weighed amount of internal standard (e.g., Maleic acid, ~5 mg) in 0.6 mL of D2O.

• Acquisition Parameters: Set the relaxation delay (D1) to at least 60 seconds. Phosphinate-adjacent protons have long T1 relaxation times; failing to wait will result in under-integration and false purity drops.

• Integration: Integrate the Maleic acid singlet (~6.3 ppm, 2H). Then, integrate both rotameric singlets of the FR900098 acetyl group (~2.1 ppm, 3H total).

• Calculation: Calculate absolute mass purity using the standard qNMR molar ratio equation.

FAQ 3: Mass Spectrometry (MS) & Salt Adducts

Q: My LC-MS spectra show a complex mess of masses in positive mode. How do I confirm the parent ion? A: Because your synthesized compound is a sodium salt, Positive Electrospray Ionization (ESI+) will generate a chaotic cluster of adducts: [M+H]+, [M+Na]+, and[M+2Na-H]+. This makes mass confirmation highly ambiguous.

Troubleshooting Solution: Always run highly polar phosphinates in Negative Ion Mode (ESI-) . The phosphinate group readily loses its sodium counter-ion to form a highly stable [M-H]- anion. For FR900098 (Free acid exact mass = 197.05 Da), you will see a clean, dominant peak at m/z 196 .

FAQ 4: Moisture Content & Assay Discrepancies

Q: My compound shows >98% HPLC purity and clean NMR, but my biological DXR inhibition assays are showing lower-than-expected potency. Why? A: You are likely weighing water. FR900098 sodium salt is exceptionally hygroscopic. A sample can be 99% chromatographically pure but contain 5% to 15% water by weight. If you weigh 10 mg of this powder assuming it is 100% active pharmaceutical ingredient (API), your actual molarity in the assay will be significantly lower, artificially inflating your IC50 values.

Troubleshooting Solution: You must determine the water content to establish the "As-Is" absolute purity.

Step-by-Step Methodology: Karl Fischer (KF) Titration

• Setup: Use a coulometric Karl Fischer titrator (ideal for low moisture levels).

• Solvent: Ensure the titration cell is filled with anhydrous methanol (FR900098 is highly soluble in methanol).

• Execution: Rapidly transfer 15-20 mg of the synthesized powder into the cell to minimize atmospheric moisture absorption.

• Correction: If the KF result shows 8% water, multiply your qNMR/HPLC purity by 0.92 to get the true active mass fraction. Use this corrected molecular weight when preparing biological stock solutions.

References

• Antibacterial and Antitubercular Activity of Fosmidomycin, FR900098, and their Lipophilic Analogs. PMC.[Link]

• Over 40 Years of Fosmidomycin Drug Research: A Comprehensive Review and Future Opportunities. MDPI.[Link]

• Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. PMC.[Link]

• Design and conformational analysis of peptoids containing N-hydroxy amides reveals a unique sheet-like secondary structure. PubMed.[Link]

Sources

• 1. Antibacterial and Antitubercular Activity of Fosmidomycin, FR900098, and their Lipophilic Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Design and conformational analysis of peptoids containing N-hydroxy amides reveals a unique sheet-like secondary structure - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Phosphonates in Biological Assays

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers who struggle to translate the potent biochemical activity of phosphonates and bisphosphonates into reliable cellular or in vivo data.

The unique physicochemical properties of the carbon-phosphorus (C-P) bond—specifically its ionization profile, metal-chelating avidity, and surface adsorption tendencies—require a highly controlled experimental design. This guide provides causal explanations, troubleshooting decision trees, and self-validating protocols to resolve the most common failure modes in phosphonate assays.

Fig 1. Decision tree for troubleshooting phosphonate assay inconsistencies.

Section 1: Cell Permeability and the Prodrug Dilemma

FAQ: My phosphonate inhibitor has a single-digit nanomolar IC50 in biochemical assays, but shows zero activity in cell culture. Why?

Mechanistic Cause: Phosphonic acids are heavily ionized at physiological pH. With a pKa1 of ~2.0 and a pKa2 of ~7.0–8.0, they exist primarily as 1[1]. This negative charge 2[2].

To bypass this, researchers utilize acyloxyalkyl ester prodrugs, such as 3[3]. However, a common pitfall is premature hydrolysis: esterases present in the fetal bovine serum (FBS) of your culture media can2 before it ever reaches the cell[2].

Fig 2. Prodrug activation pathway and the risk of premature extracellular cleavage.

Protocol 1: Self-Validating Prodrug Stability and Uptake Assay

To determine if your prodrug is failing due to serum degradation or poor cellular entry, execute this tandem workflow:

• Media Stability Control: Incubate 10 µM of your POM/POC-phosphonate in your complete culture media (containing 10% FBS) without cells at 37°C.

• Time-Course Sampling: Extract 50 µL aliquots at 0, 15, 30, 60, and 120 minutes. Quench immediately with 150 µL of ice-cold acetonitrile to precipitate serum proteins.

• Intracellular Accumulation: In parallel, incubate the compound with your target cells. Wash cells 3x with ice-cold PBS at the same time points, lyse with 80% methanol, and scrape.

• LC-MS/MS Quantification: Quantify the intact prodrug, the mono-ester intermediate, and the fully deprotected phosphonate in both the media and the cell lysate.

• Validation Check: If the fully deprotected phosphonate appears rapidly in the cell-free media control, your prodrug is being degraded by serum esterases. Solution: Switch to heat-inactivated FBS, use serum-free media for the first 4 hours of treatment, or4[4].

Section 2: Buffer pH and Metal Chelation Artifacts

FAQ: My biochemical assay results are highly inconsistent. The IC50 shifts depending on the batch of assay buffer or the specific enzyme lot. What is causing this?

Mechanistic Cause: The ionization state of the phosphonate group is exquisitely sensitive to pH shifts near physiological conditions. Unlike phosphate esters (pKa2 < 6.5),5[5]. A slight pH shift from 7.0 to 7.5 can exponentially increase the concentration of the di-anionic species.

This di-anion is a6[6]. If your enzyme relies on a metal cofactor, the phosphonate may inhibit the assay not by binding the active site, but by 7[7].

Data Presentation: Phosphonate Ionization and Chelation Profile

Compound Type	Typical pKa1	Typical pKa2	Dominant Species at pH 7.4	Metal Chelation Risk
Natural Phosphate	< 2.0	~6.2 - 6.4	Di-anion	Moderate
Alkyl Phosphonate	~2.0	~7.4 - 7.8	Mono-/Di-anion mix	High (pH sensitive)
Bisphosphonate	~2.0	~8.0 - 9.0	Di-/Tri-anion mix	Very High
POM-Prodrug	N/A (Masked)	N/A (Masked)	Neutral	None (until cleaved)

Protocol 2: Metal-Ion Dependency and Chelation Control Workflow

To rule out bulk metal chelation as a false-positive mechanism of inhibition:

• Buffer Standardization: Prepare assay buffers using a high-capacity biological buffer (e.g., HEPES or MOPS) and adjust the pH to exactly 7.40 at the assay temperature (not room temperature).

• Cation Titration: Run your IC50 curve in the presence of varying concentrations of the required metal cofactor (e.g., 1 mM, 5 mM, and 10 mM MgCl2).

• Chelator Control: Run a parallel assay using a known metal chelator (e.g., EDTA or EGTA) instead of your phosphonate.

• Validation Check: If the IC50 of your phosphonate increases (potency drops) proportionally with higher Mg2+ concentrations, and EDTA mimics the inhibitory effect, your compound is acting as a bulk metal chelator rather than a specific target inhibitor.

Section 3: Surface Adsorption and "Disappearing" Compounds

FAQ: I lose all signal or activity when I dilute my phosphonate to low nanomolar concentrations, even though it should be highly potent. Is the compound degrading?

Mechanistic Cause: Phosphonates, particularly bisphosphonates, have a 8[8]. At low concentrations (e.g., < 100 nM), a massive percentage of your compound may9[9]. This dramatically reduces the effective soluble concentration in your assay.

Protocol 3: Mitigating Surface Adsorption

• Material Selection: Strictly avoid glass vials for storing dilute phosphonate solutions. Use low-binding polypropylene tubes and plates.

• Carrier Addition: Add a carrier protein, such as 0.1% Bovine Serum Albumin (BSA), or a non-ionic surfactant (e.g., 0.01% Tween-20) to your serial dilution buffer.10[10].

• Pre-saturation: If low-binding plates are unavailable, pre-incubate the plates with the assay buffer containing BSA for 1 hour, then empty before adding your compound dilutions.

• Validation Check: Run a standard curve of your compound utilizing LC-MS/MS from the lowest concentration well after a 2-hour incubation. If the recovered concentration is <80% of the theoretical concentration, surface adsorption is occurring and carrier proteins must be increased.

Sources

• 1. kops.uni-konstanz.de [kops.uni-konstanz.de]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Phosphonate prodrugs: an overview and recent advances - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Discovery of the antibiotic phosacetamycin via a new mass spectrometry-based method for phosphonic acid detection - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Investigating the Impact of Bisphosphonates and Structurally Related Compounds on Bacteria Containing Conjugative Plasmids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. sites.ualberta.ca [sites.ualberta.ca]

Technical Support Center: Optimizing Storage Conditions for Long-Term Stability of Phosphonate Compounds

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges related to the degradation, precipitation, or loss of potency of phosphonate-based compounds—ranging from research probes to clinical bisphosphonates.

While the direct carbon-phosphorus (C-P) bond is highly resistant to enzymatic and chemical cleavage, the peripheral functional groups (such as phosphonate esters or the metal-chelating moieties of bisphosphonates) are highly sensitive to their microenvironment . This guide provides a mechanistic understanding of these vulnerabilities and actionable, self-validating protocols to ensure the long-term integrity of your compounds.

Section 1: Mechanistic Drivers of Phosphonate Degradation

Before troubleshooting, it is critical to understand why phosphonates fail in storage. Degradation is rarely a failure of the C-P bond itself; rather, it is driven by three primary mechanisms: Ester Hydrolysis , Metal Chelation , and Thermal Decomposition .

Caption: Logical relationship between storage conditions and phosphonate degradation pathways.

Section 2: Frequently Asked Questions (Troubleshooting)

Q1: My phosphonate ester compound is showing multiple peaks on HPLC after a month in aqueous buffer. What is happening? A1: You are likely observing hydrolytic degradation. While the C-P bond itself is exceptionally stable, phosphonate esters (containing P-O-C linkages) are susceptible to hydrolysis, yielding the corresponding phosphonic acids and alcohols . This reaction is catalyzed under both acidic and basic conditions . Causality & Solution: To mitigate this, store esterified phosphonates as lyophilized powders or in anhydrous organic solvents (e.g., dry DMSO or acetonitrile) at -20°C. If an aqueous working stock is required, buffer the solution to a neutral pH (pH 6.5–7.5) and minimize the storage duration.

Q2: I formulated a bisphosphonate (e.g., zoledronate) in saline, but after autoclaving and storage in glass vials, the solution became turbid. Why? A2: Bisphosphonates are incredibly strong chelating agents for di- and polyvalent cations (Ca²⁺, Mg²⁺, Al³⁺, Ba²⁺). Standard glass vials, even Type I borosilicate, leach significant amounts of these cations into the solution, especially under the thermal stress of autoclaving or during long-term storage . The leached metal ions react with the bisphosphonate to form insoluble complexes, causing turbidity and a critical loss of active pharmaceutical ingredient (API) potency. Causality & Solution: Never store aqueous bisphosphonates in standard glass for long periods. Utilize high-quality plastic containers (e.g., polypropylene or cyclic olefin polymers) or specially coated, low-leachable glass .

Q3: Does temperature significantly impact the stability of solid-state phosphonates? A3: Yes, depending on the specific functionalization. While pure phosphonic acids are generally stable nonvolatile solids , specific derivatives exhibit moderate thermal stability and can decompose at elevated temperatures . Furthermore, formulations like bisphosphonate gels show significant changes in physical stability (viscosity and adhesive strength) and drug content when stored at 40°C compared to 25°C . Causality & Solution: Always store solid phosphonate APIs in a desiccated environment at 2°C to 8°C for long-term preservation .

Section 3: Quantitative Data on Storage Stability

To provide a clear benchmark, the following table synthesizes the expected impact of various storage conditions on the stability and recovery of phosphonate derivatives (e.g., disodium phosphonate and bisphosphonate solutions) over a 12-month period.

Storage Condition	Container Material	Temperature	Expected API Loss / Hydrolysis	Recommended Action
Optimal (Solid)	Amber Glass / PP	2–8°C (Desiccated)	< 1%	Standard for long-term solid storage.
Acceptable (Solid)	Amber Glass / PP	20–25°C (Dry)	1–3%	Suitable for short-term working stocks.
Aqueous Solution	Polypropylene (PP)	2–8°C (pH 6.5-7.5)	< 2%	Ideal for liquid formulations.
Aqueous Solution	Type I Glass	25°C	5–15% (Precipitation)	Avoid. Cation leaching causes chelation.
Elevated Temp	Any	40°C+	> 10% (Degradation)	Strictly avoid thermal stress.

Section 4: Self-Validating Protocol for Phosphonate Stability Assessment

To ensure trust in your storage paradigm, you must empirically validate the stability of your specific compound. The following step-by-step methodology outlines an accelerated stability study using High-Performance Liquid Chromatography (HPLC) and ³¹P-NMR. This protocol is self-validating: it incorporates internal standards and baseline controls to differentiate between instrument drift and true chemical degradation.

Step-by-Step Methodology: Accelerated Hydrolytic Stability Assay

• Sample Preparation & Baseline Establishment:

  • Prepare a 10 mM stock solution of the target phosphonate in a suitable anhydrous solvent (e.g., LC-MS grade acetonitrile).

  • Dilute the stock to a 1 mM working concentration in the target aqueous buffer (e.g., 50 mM HEPES, pH 7.4).

  • Self-Validation Step: Immediately analyze an aliquot via HPLC (UV or ELSD detector) and ³¹P-NMR to establish the Day 0 baseline purity and exact concentration. Add a stable internal standard (e.g., triphenylphosphine oxide for NMR) to normalize future readings .

• Incubation & Stress Testing:

  • Aliquot the working solution into three distinct container types: Polypropylene tubes, Type I Glass vials, and Type I Glass vials spiked with 1 mM CaCl₂ (positive control for precipitation).

  • Place the containers in a controlled environmental chamber at 40°C / 75% RH to accelerate degradation kinetics .

• Longitudinal Sampling:

  • Withdraw 100 µL aliquots at predefined intervals: Day 1, Day 7, Day 14, and Day 28.

  • Immediately quench the sample by freezing at -80°C or diluting 1:10 in the HPLC mobile phase to halt further degradation.

• Analytical Quantification:

  • Run the samples on a reverse-phase HPLC system (e.g., C18 column, water/acetonitrile gradient with 0.1% TFA).

  • Monitor for the disappearance of the parent peak and the emergence of early-eluting peaks (corresponding to more polar phosphonic acid hydrolysis products) .

• Data Processing & Causality Check:

  • Calculate the percentage of API remaining relative to the internal standard.

  • If the glass vials show a drop in API without new HPLC peaks, visually inspect for micro-precipitates (indicating metal chelation rather than hydrolysis).

Caption: Step-by-step experimental workflow for validating phosphonate compound stability.

References

• Phosphonate - Wikipedia Source: Wikipedia URL:[Link]

• PHOSPHONATE ESTER Source: Ataman Kimya URL:[Link]

• The Hydrolysis of Phosphinates and Phosphonates: A Review Source: PubMed Central (PMC) URL:[Link]

• EVALUATION OF PHYSICAL STABILITY AND DRUG CONTENT OF ZOLEDRONATE BISPHOSPHONATE GEL Source: Termedia URL:[Link]

• Fosavance, INN-alendronate sodium/colecalciferol Source: European Medicines Agency (EMA) URL:[Link]

• US20080254089A1 - Pharmaceutical products comprising bisphosphonates Source: Google Patents URL

Addressing matrix effects in mass spectrometry analysis of Sodium;3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate

Welcome to the technical support center for the mass spectrometry analysis of Sodium;3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of analyzing this unique molecule. Given its high polarity and potential for metal chelation, this phosphinate compound presents specific challenges in quantitative analysis, particularly concerning matrix effects. This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to ensure the accuracy and reproducibility of your experimental results.

Understanding the Challenge: The Analyte and Matrix Effects

Sodium;3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate is a highly polar molecule, as indicated by its structure which includes a phosphinate group, a hydroxamic acid moiety, and an acetyl group. Its calculated XLogP3 of -2.3 suggests it will have limited retention on traditional reversed-phase chromatography columns.[1] Furthermore, the phosphinate and hydroxamic acid functional groups are known to be effective metal chelators.[2][3][4][5][6][7][8][9] This property can lead to analytical challenges such as poor peak shape, variable instrument response, and adduct formation in the mass spectrometer.

Matrix effects are a significant hurdle in LC-MS/MS analysis, causing either ion suppression or enhancement of the analyte signal due to co-eluting components from the sample matrix.[2][3][10][11] For a polar molecule like Sodium;3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate, which is likely to be analyzed in complex biological matrices such as plasma or urine, matrix effects can severely compromise the accuracy and precision of quantification.[12][13][14][15][16]

This guide will address these specific challenges in a practical, question-and-answer format.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My signal for Sodium;3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate is low and inconsistent in plasma samples, but strong and stable when I inject a neat standard solution. What is the likely cause?

This is a classic indication of matrix effects , specifically ion suppression, originating from the biological matrix.[17] Components in plasma such as phospholipids, salts, and proteins that are not adequately removed during sample preparation can co-elute with your analyte and interfere with its ionization in the mass spectrometer source.[2][3]

Troubleshooting Steps:

• Confirm Instrument Performance: First, ensure your LC-MS/MS system is functioning optimally.

  • Action: Inject a neat solution of your analyte at a known concentration.

  • Expected Outcome: A strong, reproducible signal with a symmetrical peak shape.

  • Troubleshooting: If the signal is poor with a neat standard, investigate potential instrument issues like a dirty ion source, incorrect MS parameters, or problems with the mobile phase before proceeding.[18][19][20]

• Quantify the Matrix Effect: This experiment will determine the extent of ion suppression.

  • Protocol:

    • Set A: Prepare a solution of the analyte in a neat solvent (e.g., mobile phase) at a known concentration.

    • Set B: Extract a blank plasma sample using your current procedure. After extraction, spike the extract with the analyte to the same final concentration as Set A.

    • Analysis: Inject both sets of samples and record the analyte's peak area.

    • Calculation:

  • Interpretation: A value significantly less than 100% confirms ion suppression. A value greater than 100% indicates ion enhancement.

• Optimize Sample Preparation: Improving sample cleanup is often the most effective way to mitigate matrix effects.

  • Rationale: Simple protein precipitation is fast but often insufficient for removing phospholipids, a major cause of ion suppression.[16] Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) provide more thorough cleanup.

  • Recommended Action: Develop an SPE method. Given the analyte's polarity, a mixed-mode or hydrophilic interaction liquid chromatography (HILIC) based SPE sorbent may be most effective.

  Workflow for SPE Method Development

  Caption: SPE workflow for cleaner sample extracts.

Q2: I'm observing significant peak tailing and shifting retention times for my analyte. What could be the cause and how can I fix it?

This issue is often related to the analyte's high polarity and its ability to chelate metals.

Potential Causes and Solutions:

• Secondary Interactions with Metal Surfaces: The phosphinate and hydroxamic acid groups can interact with active metal sites on the stainless steel components of the HPLC system (e.g., column hardware, frits, tubing), leading to poor peak shape.[21]

  • Troubleshooting:

    • Passivation: Passivate the LC system by flushing with a solution of a strong chelating agent like EDTA, followed by a thorough wash with your mobile phase.

    • Inert Hardware: Consider using PEEK tubing and fittings. For persistent issues, a metal-free or PEEK-lined HPLC column may be necessary.[21]

• Inadequate Chromatographic Retention: Due to its high polarity, the analyte may have very little retention on a standard C18 column, eluting near the void volume where matrix effects are often most severe.

  • Chromatographic Solutions:

    • Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is designed for the retention of highly polar compounds. It uses a high organic mobile phase with a small amount of aqueous solvent, which is also beneficial for ESI-MS sensitivity.[14][16][21]

    • Polar-Endcapped Reversed-Phase Columns: These columns have a modified stationary phase that provides better retention for polar analytes compared to traditional C18 columns.[10][22][23][24]

Chromatography Type	Pros for this Analyte	Cons for this Analyte
HILIC	Excellent retention for polar compounds.[14][16][21]	Can be sensitive to mobile phase composition and sample solvent.
Polar-Endcapped RP	Improved retention over standard C18.[10][22][23]	May still have limited retention for very polar analytes.
Mixed-Mode Chromatography	Combines reversed-phase and ion-exchange mechanisms for enhanced retention.[25]	Method development can be more complex.

Q3: Even with an optimized sample preparation and chromatography, I'm still seeing variability in my results. How can I improve accuracy and precision?

For challenging assays, a stable isotope-labeled (SIL) internal standard is the gold standard for correcting variability.

Rationale: An ideal internal standard co-elutes with the analyte and experiences the same matrix effects, extraction recovery, and ionization variability.[1][17] A SIL internal standard (e.g., containing ¹³C, ¹⁵N, or ²H) is chemically identical to the analyte and is the best choice to compensate for these factors.[1][26] For phosphonate-containing compounds like fosfomycin, SIL internal standards have been shown to be crucial for accurate quantification in biological matrices.[15]

Implementation Strategy:

• Selection: Obtain a custom-synthesized Sodium;3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate with stable isotope labels (e.g., ¹³C₃, d₄).

• Procedure: Add a known amount of the SIL internal standard to all samples, calibration standards, and quality controls at the very beginning of the sample preparation process.

• Quantification: Calculate the peak area ratio of the analyte to the internal standard. This ratio is used to construct the calibration curve and quantify the analyte in unknown samples.

Logical Flow for Method Optimization

Caption: Systematic approach to troubleshooting.

Q4: What are the optimal mass spectrometry parameters for this analyte?

Given the presence of acidic phosphinate and hydroxamic acid groups, negative ion mode electrospray ionization (ESI-) is likely to provide the highest sensitivity.

Parameter Optimization:

• Ionization Mode: Start with ESI-. Test positive ion mode as well, as sodium adducts [M-H+Na]⁺ or protonated molecules [M+H]⁺ may form.

• Precursor and Product Ions: Infuse a standard solution of the analyte directly into the mass spectrometer to determine the most abundant precursor ion. Then, perform a product ion scan to identify the most intense and specific fragment ions for Multiple Reaction Monitoring (MRM). For phosphonate-containing compounds, characteristic losses of PO₂⁻ and PO₃⁻ are often observed.[15]

• Source Parameters: Optimize the following parameters to maximize signal intensity:

  • Capillary voltage

  • Source temperature

  • Nebulizer and drying gas flows

Parameter	Starting Point (Negative Mode)	Rationale
Capillary Voltage	-2.5 to -3.5 kV	To efficiently generate negatively charged ions.
Source Temperature	300 - 400 °C	To aid in desolvation without causing thermal degradation.
Nebulizing Gas	10-15 L/min	To create a fine spray of droplets.
Drying Gas	300-350 °C	To evaporate the solvent from the droplets.

Note: Optimal parameters are instrument-dependent and must be determined empirically.

By systematically addressing these common issues, researchers can develop a robust and reliable LC-MS/MS method for the quantitative analysis of Sodium;3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate, ensuring data of the highest quality and integrity.

References

• Northeast BioLab. (n.d.). What are Matrix Effect in Liquid Chromatography Mass Spectrometry? Retrieved from [Link]

• Rojo, F., Heffron, E., & Mabud, A. (2012). Evaluation of matrix effect by injection of blank serum extract into the chromatographic system while a fosfomycin solution is being infused directly to the mass spectrometer.
• Ingelse, B. A., van der Heeft, E., van der Kooi, M. M., & van der Wagt, H. (2001). Determination of polar organophosphorus pesticides in aqueous samples by direct injection using liquid chromatography-tandem mass spectrometry.
• Hiemstra, M., & de Kok, A. (2003). Determination of polar organophosphorus pesticides in vegetables and fruits using liquid chromatography with tandem mass spectrometry: selection of extraction solvent.
• Miller, J. M. (2012). Mass Spectrometry of Metal Compounds. Elsevier.
• LCGC Staff. (2025, May 29). LC–MS/MS Assay for Quantification of Advancing Antibacterial Efficacy Profiling.
• Sarpong, R., Forrest, K., & Chen, L. (2021). Unimodal Imaging of Monovalent Metal-Chelator Complexes and Lipids by MALDI Imaging Mass Spectrometry. Journal of the American Society for Mass Spectrometry, 32(12), 2689-2697.
• van de Merbel, N. C., van den Broek, I., & van der Heijden, J. (2018). A fast and sensitive LC-MS/MS method for the quantification of fosfomycin in human urine and plasma using one sample preparation. Journal of Pharmaceutical and Biomedical Analysis, 158, 345-351.
• Di Masi, A., et al. (2024).
• Ingelse, B. A., van der Heeft, E., van der Kooi, M. M., & van der Wagt, H. (2001). Determination of polar organophosphorus pesticides in aqueous samples by direct injection using liquid chromatography-tandem mass spectrometry.
• Frey, O. R., et al. (2021). Quantitative Determination of Fosfomycin in 10 μL of Plasma and Dialysate by Hydrophilic Interaction Liquid Chromatography Electrospray Ionization Mass Spectrometry.
• Agilent Technologies. (n.d.). Hydrophilic Interaction Chromatography Method Development and Troubleshooting.
• Lu, W. T., & Dong, C. M. (2022).
• Bowie, J. H. (2010). Mass Spectrometry of Hydroxylamines, Oximes and Hydroxamic Acids.
• Ikarashi, Y., & Kaniwa, M. (1998). Simultaneous analysis of phosphorus-containing amino acid type herbicides by LC/MS. Journal of the Mass Spectrometry Society of Japan, 46(4), 324-330.
• Ren, J., et al. (2015). Studies on Transition Metal-Quercetin Complexes Using Electrospray Ionization Tandem Mass Spectrometry. Molecules, 20(5), 8873-8887.
• Waters Corporation. (2025, September 12).
• Chen, Y., et al. (2013). Convenient Synthesis of a Library of Discrete Hydroxamic Acids Using the Hydroxythiophenol (Marshall) Resin.
• ZefSci. (2025, May 6).
• Browning, M., & Johnson, K. (2010). Simultaneous bioanalysis of a phosphate prodrug and its parent compound using a multiplexed LC-MS method. Bioanalysis, 2(4), 741-752.
• European Union Reference Laboratory for Pesticides Requiring Single Residue Methods. (2025, June 20). Development and Validation of LC–MS/MS and IC–HRMS Methods for Highly Polar Pesticide Detection in Honeybees: A Multicenter Study for the Determination of Pesticides in Honeybees to Support Pollinators and Environmental Protection. MDPI.
• Franke, A., Li, X., & Lai, J. F. (2020). Analysis of glyphosate, aminomethylphosphonic acid, and glufosinate from human urine by HRAM LC-MS. Semantic Scholar.
• Chrom-Academy. (n.d.). HPLC Troubleshooting Guide.
• ResearchGate. (n.d.). a) Structural formulae of hydroxamic acids. Mass‐spectra of b) [Zn16Nd(pyzHA)x(quinoHA)16–x]³⁺ and c) [Zn16Yb(pyzHA)x(quinoHA)
• Nguyen, T. T., et al. (2024). Rapid LC-MS/MS quantification of Organophosphate non-specific Metabolites in Hair Using Alkaline Extraction Approach.
• Lynch, T., Eisenberg, G., & Kernan, M. (2001). LC/MS determination of the intracellular concentration of two novel aryl phosphoramidate prodrugs of PMPA and their metabolites in dog PBMC. Nucleosides, Nucleotides & Nucleic Acids, 20(4-7), 1415-1419.
• Shimadzu Scientific Instruments. (n.d.). Liquid Chromatography Mass Spectrometry Troubleshooting Guide.
• Martins, F., et al. (2025, November 12).
• Clinical and Laboratory Standards Institute. (2025, November 23). Troubleshooting for LC-MS/MS.
• BenchChem. (n.d.). sodium;3-[formyl(hydroxy)
• Armstrong, D. W., et al. (2017). Metal cation detection in positive ion mode electrospray ionization mass spectrometry using a tetracationic salt as a gas-phase ion-pairing agent: evaluation of the effect of chelating agents on detection sensitivity. Semantic Scholar.
• PubChem. (n.d.). [3-Amino-1-hydroxy-1-[hydroxy(oxido)
• Anton, A., & Sarlah, D. (2020). Synthesis of Hydroxamic Acid Derivatives Using Blocked (Masked) O-Isocyanate Precursors. Organic Letters, 22(18), 7123-7127.
• Ferguson, C. S., et al. (2001). Electrospray ionisation-mass spectrometry of hydroxamate siderophores. Analyst, 126(8), 1344-1348.
• Kostiainen, R., et al. (2003). Electrospray ionization mass spectrometry and tandem mass spectrometry of clodronate and related bisphosphonate and phosphonate compounds.
• Geri, J. B., & Cook, S. P. (2020).
• Nowack, B. (2003). Speciation and Chemical Reactions of Phosphonate Chelating Agents in Aqueous Media.
• AERU. (2026, February 27).
• PubChem. (n.d.). 3-(N-acetyl-N-hydroxy)
• Google Patents. (n.d.).

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Technical Support Center: Refinement of Crystallization Techniques for Aminophosphonic Acids

Welcome to the technical support center dedicated to the nuanced art and science of crystallizing aminophosphonic acids. As structural analogues of amino acids, these compounds present unique and often frustrating challenges in obtaining high-quality single crystals suitable for structural elucidation and pharmaceutical development.[1] Their zwitterionic nature, high polarity, and capacity for extensive hydrogen bonding networks contribute to complex solubility profiles and crystallization behaviors.[2][3]

This guide is structured to provide direct, actionable solutions to common problems encountered in the laboratory. It moves beyond simple protocols to explain the underlying principles, empowering you to make informed decisions and rationally design your crystallization experiments.

Troubleshooting Guide: A Problem-Solving Approach

This section addresses the most frequent and challenging issues researchers face. Each question represents a common experimental outcome, followed by a detailed explanation of the causes and a series of recommended solutions.

Q1: My purified aminophosphonic acid is a persistent oil or a sticky solid that refuses to crystallize. What are my next steps?

This is one of the most common hurdles, often stemming from residual solvent, impurities, or the inherent properties of the molecule.

Underlying Causes:

• High Solubility: The compound may be excessively soluble in the chosen solvent system, preventing it from reaching the necessary supersaturation for nucleation.

• Impurities: Even small amounts of impurities can act as "growth inhibitors," disrupting the formation of an ordered crystal lattice.[4] Residual solvents or starting materials are common culprits.

• Hygroscopicity: The polar nature of aminophosphonic acids makes them prone to absorbing atmospheric moisture, resulting in a sticky or gummy consistency.[5]

Solutions & Protocols:

• Salt Formation: This is the most powerful and frequently successful technique. Converting the zwitterionic acid to a well-defined salt can drastically alter its solubility and improve its crystallinity by providing strong, regular ionic interactions.[2]

  • Acidic Salts: Treat a solution of your compound with an acid like HCl to protonate the amine, forming a hydrochloride salt.

  • Basic Salts: Use a base such as sodium hydroxide to deprotonate the phosphonic acid, forming a sodium salt. Crystallization of the monosodium salt is often successful around a pH of 3.5-4.5.[5]

  • Amine Salts: Co-crystallization with an amine, such as dicyclohexylamine, is a highly effective strategy for inducing crystallinity in phosphonic acids.[5]

• Rigorous Purification: If salt formation is undesirable, re-evaluate your purification strategy.

  • Ion-Exchange Chromatography: This technique is exceptionally effective for purifying polar, zwitterionic compounds like aminophosphonic acids from ionic impurities.[2]

  • Re-Precipitation/Washing: If the compound is an oil, try dissolving it in a minimal amount of a good solvent (e.g., water or methanol) and adding it dropwise to a large volume of a vigorously stirred anti-solvent (e.g., acetone, acetonitrile) to crash it out as a solid, which can then be filtered and dried.[5]

• Solvent System Re-evaluation:

  • High Polarity Anti-solvents: For these highly polar molecules, traditional non-polar anti-solvents like hexane may be ineffective. Consider more polar options like acetone, acetonitrile, or isopropanol.

  • Water as a Component: A mixed solvent system containing a small, controlled amount of water can be beneficial. For example, dissolving the compound in a minimal amount of water and adding cold ethanol or isopropanol can promote crystallization.[5]

Q2: I'm getting a fine, amorphous powder instead of distinct crystals. How can I promote ordered crystal growth?

The formation of an amorphous precipitate indicates that nucleation is happening too rapidly and uncontrollably, leaving no time for ordered molecular assembly into a crystal lattice. The core strategy is to slow everything down.

Underlying Causes:

• Excessive Supersaturation: A solution that is too highly supersaturated will favor rapid, chaotic nucleation over slow, ordered growth.

• Rapid Environmental Change: Abrupt changes, such as crash-cooling a solution or dumping in an anti-solvent, will invariably lead to amorphous precipitation.

Solutions & Protocols:

• Reduce Supersaturation Level: Start with a less concentrated solution. It is better to get no crystals and slowly concentrate the solution than to get an immediate amorphous precipitate.

• Slow Down the Process:

  • Slow Cooling: Instead of placing your flask in an ice bath, allow it to cool to room temperature on the benchtop, then transfer it to a refrigerator, and finally to a freezer. A programmable heating/cooling mantle is ideal for precise control.

  • Slow Anti-solvent Addition: Use a syringe pump to add the anti-solvent dropwise over several hours or even days into a stirred solution of your compound.

  • Vapor Diffusion: This is an elegant method for slowly introducing an anti-solvent. Place your dissolved compound in a small, open vial inside a larger, sealed jar containing the anti-solvent. The anti-solvent vapor will slowly diffuse into your compound's solution, gradually inducing crystallization.

Troubleshooting Workflow Diagram

The following diagram provides a decision-making framework for addressing common crystallization challenges.

Caption: A decision tree for troubleshooting common crystallization problems.

Q3: I have crystals, but they are too small, agglomerated, or form fine needles, making them unsuitable for X-ray diffraction. How can I improve crystal quality and habit?

This outcome signifies that while nucleation has occurred, the subsequent crystal growth phase is suboptimal. The goal is to shift the balance from nucleation towards growth.

Underlying Causes:

• High Nucleation Rate: Too many nucleation sites are forming, competing for the available solute and preventing any single crystal from growing large.

• Unfavorable Solvent Interactions: The solvent may preferentially bind to certain crystal faces, inhibiting growth in some directions and promoting it in others, leading to undesirable habits like needles (acicular crystals).[6]

• Agglomeration: High particle density in the solution can lead to crystals sticking together.[7]

Solutions & Protocols:

• Seeding: Introduce a single, well-formed crystal (a "seed") into a slightly supersaturated solution. This provides a template for growth and bypasses the spontaneous nucleation stage, channeling all the solute towards enlarging the seed crystal.

• Solvent Engineering:

  • Additives: Introduce a small amount of a "habit-modifying" solvent. For example, solvents that are good hydrogen-bond acceptors (like acetone or DMSO) can adsorb onto the fastest-growing crystal faces, slowing their growth and allowing other faces to catch up, resulting in more equant (less needle-like) crystals.[6]

  • Viscosity: Increasing the viscosity of the solution (e.g., by adding glycerol) can slow down diffusion, which in turn slows both nucleation and growth, sometimes favoring the formation of fewer, larger crystals.

• pH Optimization: As discussed below, pH has a profound effect. Fine-tuning the pH around the point of minimum solubility can reduce the nucleation rate.[7][8] Operating at a slightly higher pH where solubility is greater can decrease the degree of agglomeration.[7]

• Temperature Oscillation: Slowly cycle the temperature of the crystallizing solution up and down by a few degrees. The slight warming dissolves the smallest, most unstable crystals, while the subsequent cooling deposits the dissolved material onto the larger, more stable crystals (a process known as Ostwald Ripening).[9]

Frequently Asked Questions (FAQs)

Q1: How does pH critically influence the crystallization of aminophosphonic acids?

The pH of the solution is arguably the most critical parameter in the crystallization of any ionizable compound, especially zwitterionic ones like aminophosphonic acids.[10][11] It directly controls the molecule's net charge, which in turn dictates its solubility and intermolecular interactions.

• Isoelectric Point (pI): At a specific pH, the aminophosphonic acid will exist primarily as a zwitterion with a net charge of zero. This is typically the point of minimum solubility . Crystallization is most likely to occur at or near the pI.

• Low pH: Below the pI, the amine group is fully protonated (-NH3+) and the phosphonic acid is partially or fully protonated (-PO3H2 or -PO3H-). The molecule carries a net positive charge, leading to increased solubility.

• High pH: Above the pI, the phosphonic acid is fully deprotonated (-PO3^2-) and the amine group is neutral (-NH2). The molecule carries a net negative charge, also leading to increased solubility.

This behavior can be exploited for a technique called pH-shift crystallization . The compound is dissolved at a high or low pH where it is soluble, and the pH is then slowly adjusted towards the pI to induce controlled crystallization.[12]

pH-Dependent Species and Solubility Diagram

Caption: The effect of pH on the charge state and solubility of aminophosphonic acids.

Q2: What is the best general strategy for solvent selection?

Finding the right solvent or solvent system is an empirical process, but it can be guided by principle. The ideal solvent is one in which the compound has moderate solubility at high temperatures and low solubility at low temperatures.

Solvent Selection Workflow:

• Initial Screening: Test the solubility of your compound in a range of solvents with varying polarities (e.g., water, methanol, ethanol, isopropanol, acetonitrile, acetone, THF, DCM).

• Identify "Good" Solvents: These are solvents in which your compound dissolves completely, especially when heated.

• Identify "Bad" Solvents (Anti-solvents): These are solvents in which your compound is insoluble or sparingly soluble, even when hot.

• Develop Solvent Systems: The most successful crystallizations often use a binary system:

  • Cooling Crystallization: Dissolve the compound in a minimal amount of a hot "good" solvent and allow it to cool slowly.

  • Anti-solvent Crystallization: Dissolve the compound in a "good" solvent and slowly add a miscible "bad" solvent (anti-solvent) until the solution becomes turbid, then warm slightly until it clears and allow to cool.[13]

Solvent System Strategy	Description	Best For
Cooling Crystallization	Relies on the compound having a steep solubility curve with respect to temperature.	Compounds with significant temperature-dependent solubility.
Anti-solvent Addition	Induces supersaturation by adding a miscible solvent in which the compound is insoluble.[9]	Compounds that are highly soluble at all temperatures in most solvents.
Evaporation	The "good" solvent is allowed to evaporate slowly from a solution, gradually increasing the concentration.	Thermally stable compounds and when only small quantities are available.
Vapor Diffusion	A gentle form of anti-solvent addition where the anti-solvent is introduced via the vapor phase.	Delicate molecules; screening many conditions simultaneously.

Experimental Protocols

Protocol 1: Anti-Solvent Crystallization via Syringe Pump

• Preparation: Dissolve your aminophosphonic acid (e.g., 50 mg) in a minimal volume of a "good" solvent (e.g., 1 mL of water or methanol) in a small, clean vial equipped with a magnetic stir bar.

• Setup: Place the vial on a magnetic stir plate. Load a syringe with a suitable "bad" solvent/anti-solvent (e.g., 10 mL of isopropanol or acetonitrile). Mount the syringe on a syringe pump with the needle positioned just above the surface of the solution in the vial.

• Execution: Set the syringe pump to a very slow addition rate (e.g., 0.1 - 0.5 mL/hour). Start the stirring and the pump.

• Observation: Allow the system to run. The point at which the solution becomes permanently turbid is the nucleation point. You can stop the addition shortly after this or allow it to continue to drive more material out of solution.

• Maturation: Turn off the pump and stirrer and allow the vial to stand undisturbed for 24-48 hours to allow the crystals to grow and mature.

• Isolation: Collect the crystals by filtration or by carefully decanting the mother liquor with a pipette. Wash with a small amount of the anti-solvent and dry under vacuum.

Protocol 2: Vapor Diffusion (Hanging Drop Method)

• Prepare Reservoir: In the well of a 24-well crystallization plate, place 500 µL of the anti-solvent.

• Prepare Drop: On a siliconized glass coverslip, mix 2 µL of your concentrated aminophosphonic acid solution with 2 µL of the reservoir solution.

• Seal: Invert the coverslip and place it over the well, using vacuum grease to create an airtight seal.

• Equilibrate: The system will slowly equilibrate. Since the drop has a lower concentration of anti-solvent than the reservoir, the "good" solvent will slowly evaporate from the drop and condense into the reservoir, causing the concentration of both your compound and the anti-solvent in the drop to increase gradually.

• Monitor: Monitor the drop under a microscope over several days to weeks for the appearance of crystals.

References

• Ather, A., & Ali, I. (2009). Recent synthesis of aminophosphonic acids as potential biological importance. Medicinal Chemistry Research.

• van den Oetelaar, M., et al. (2022). Unraveling the Impact of pH on the Crystallization of Pharmaceutical Proteins: A Case Study of Human Insulin. Crystal Growth & Design. Retrieved from [Link]

• Turhanen, P. A., & Vepsäläinen, J. J. (2014). Systematic Study of the Physicochemical Properties of a Homologous Series of Aminobisphosphonates. Molecules. Retrieved from [Link]

• Kitamura, M. (2002). Controlling factor of polymorphism in crystallization process. ResearchGate. Retrieved from [Link]

• Kitamura, M. (2009). Strategy for control of crystallization of polymorphs. CrystEngComm. Retrieved from [Link]

• Hisada, R., et al. (2021). Investigation of Operation Strategy Based on Solution pH for Improving the Crystal Quality Formed during Reactive Crystallization of l-Aspartic Acid. Crystals. Retrieved from [Link]

• Sun, J., et al. (2015). Effect factors of monoammonium phosphate crystallization process. ResearchGate. Retrieved from [Link]

• Science.gov. (n.d.). aminomethyl phosphonic acid: Topics. Science.gov. Retrieved from [Link]

• Liu, H., et al. (2019). An investigation of the effects of varying pH on protein crystallization screening. CrystEngComm. Retrieved from [Link]

• ResearchGate. (2018). How does the solvent or pH affect the formation of weak bonds in crystal packing? ResearchGate. Retrieved from [Link]

• ResearchGate. (2013). Experience with purification/crystallisation of phosphonic acids - RPO(OH)2. ResearchGate. Retrieved from [Link]

• Zhang, Z., et al. (2023). The Influence of Solvent Selection upon the Crystallizability and Nucleation Kinetics of Tolfenamic Acid Form II. Crystal Growth & Design. Retrieved from [Link]

• Schönfeld, B., et al. (2018). Role of Solvent Selection on Crystal Habit of 5-Aminosalicylic Acid-Combined Experimental and Computational Approach. Journal of Pharmaceutical Sciences. Retrieved from [Link]

• Ruiz-Agudo, E., et al. (2016). The mechanisms of crystal growth inhibition by organic and inorganic inhibitors. Nature Communications. Retrieved from [Link]

• Chen, J., et al. (2020). Understanding of perovskite crystal growth and film formation in scalable deposition processes. Chemical Society Reviews. Retrieved from [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods for Sodium;3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate

This guide provides a comprehensive framework for the validation of analytical methods for the quantification and characterization of Sodium;3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate. As a novel or specialized phosphinate compound, establishing a robust, reliable, and validated analytical method is a cornerstone of regulatory submission and ensures product quality throughout the drug development lifecycle. This document moves beyond a simple checklist, offering a comparative analysis of potential analytical techniques and delving into the scientific rationale behind each validation parameter, grounded in the latest regulatory standards.

The principles and protocols outlined herein are synthesized from the authoritative guidelines of the International Council for Harmonisation (ICH), the U.S. Food and Drug Administration (FDA), and the European Medicines Agency (EMA).[1][2][3] The objective is to equip researchers, analytical scientists, and drug development professionals with a self-validating system for method development and validation that is both scientifically sound and regulatorily compliant.

Chapter 1: Analyte-Centric Method Development

The molecular structure of Sodium;3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate dictates the analytical strategy. Its key features—a phosphinate group, a hydroxylamino moiety, and its nature as a sodium salt—suggest high polarity. This characteristic presents a primary challenge for traditional reversed-phase chromatography, necessitating a more tailored approach to achieve adequate retention and separation.

Analytical Target Profile (ATP): Before any experimental work, defining the Analytical Target Profile (ATP) is critical.[1] The ATP is a prospective summary of the method's intended purpose and required performance characteristics.[1] For an assay intended for drug substance release, the ATP would specify the need to accurately and precisely quantify the analyte in the presence of its potential impurities and degradation products.

Chapter 2: A Comparative Analysis of Potential Analytical Methodologies

The selection of the analytical technique is the most critical decision. Below is a comparison of viable methods, weighing their respective strengths and weaknesses for this specific analyte.

Analytical Technique	Principle	Strengths for this Analyte	Potential Weaknesses & Mitigation
High-Performance Liquid Chromatography with UV Detection (HPLC-UV)	Separates compounds based on their interaction with a stationary phase; detection is based on the absorption of UV light by the analyte.	Cost-effective, widely available, robust for routine QC.	The analyte lacks a strong chromophore, likely resulting in poor sensitivity. Mitigation: Derivatization with a UV-absorbing tag, though this adds complexity and potential for variability.
Hydrophilic Interaction Liquid Chromatography (HILIC) with Mass Spectrometry (MS)	A variant of HPLC that uses a polar stationary phase and a high organic content mobile phase to retain and separate polar compounds.	Highly Recommended. Directly addresses the high polarity of the analyte, providing good retention without ion-pairing agents. MS detection offers superior sensitivity and specificity.	Susceptible to matrix effects; requires careful mobile phase preparation to ensure reproducibility.
Ion-Exchange Chromatography (IEC) with Conductivity or MS Detection	Separates molecules based on their net charge.	Excellent for separating charged species like the phosphinate salt.	Mobile phases are often high-salt buffers, which can be incompatible with standard ESI-MS and may require specialized desalting interfaces.
³¹P Nuclear Magnetic Resonance (³¹P-NMR)	A spectroscopic technique that observes the phosphorus-31 isotope.	Provides absolute, structure-specific quantification without needing a specific reference standard of the analyte.[4] Excellent for structural confirmation and identifying phosphorus-containing impurities.	Inherently low sensitivity, making it unsuitable for trace-level impurity analysis or low-dosage formulations.[4]

Recommendation: A HILIC-MS/MS method is the most promising primary technique. It combines the necessary chromatographic retention for a polar molecule with the sensitivity and specificity required to distinguish the analyte from structurally similar impurities and degradation products. This guide will proceed with protocols largely framed around this recommended technique, though the principles are broadly applicable.

Chapter 3: Designing the Validation Protocol: An In-Depth Guide

Method validation is the documented process demonstrating that an analytical procedure is suitable for its intended purpose.[2][5] The following protocols are designed based on the modernized framework of ICH Q2(R2), which emphasizes a lifecycle-based model for analytical procedures.[1][6]

Workflow for Analytical Method Validation

The validation process follows a logical sequence, where data from one stage often supports the next.

Caption: A typical workflow for analytical method validation, from initial planning to lifecycle management.

Specificity and Selectivity

Causality: Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.[1][7] This is arguably the most critical validation parameter, as it proves the method can distinguish what is being measured from everything else. Forced degradation studies are essential to intentionally produce these potential interferences.[7]

Experimental Protocol (Forced Degradation):

• Prepare Stock Solutions: Prepare solutions of the drug substance at a known concentration (e.g., 1 mg/mL).

• Apply Stress Conditions: Expose the solutions to the following conditions in parallel:

  • Acid Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

  • Base Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.

  • Oxidation: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Stress: Store solid powder and solution at 80°C for 48 hours.

  • Photolytic Stress: Expose solid and solution to UV light (e.g., 254 nm) and visible light as per ICH Q1B guidelines.

• Neutralization: After the stress period, neutralize the acidic and basic samples before dilution.

• Analysis: Analyze the stressed samples, along with an unstressed control sample, using the proposed HILIC-MS/MS method.

• Data Evaluation:

  • Assess the purity of the main analyte peak using MS data to ensure no co-eluting species.

  • Calculate the mass balance to account for the parent drug and all degradation products.

  • Demonstrate that the degradation product peaks are adequately resolved from the main analyte peak. The phosphinate P-C bond can be susceptible to cleavage under harsh conditions.[8][9]

Linearity and Range

Causality: Linearity demonstrates a proportional relationship between the analyte concentration and the method's response. The range is the interval over which this relationship holds true with acceptable accuracy and precision.[10][11]

Experimental Protocol:

• Prepare Standards: Prepare a series of at least five calibration standards by diluting a high-concentration stock solution. For an assay, the range should typically cover 80% to 120% of the expected test concentration.[12]

• Analysis: Analyze each standard in triplicate.

• Data Evaluation:

  • Plot the average response versus concentration.

  • Perform a linear regression analysis.

  • Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.99. The y-intercept should be close to zero.

Accuracy

Causality: Accuracy measures the closeness of the test results to the true value.[1] It is typically determined through recovery studies on a sample matrix spiked with a known amount of analyte.

Experimental Protocol:

• Spike Samples: Prepare samples by spiking a placebo matrix (if applicable) or a low-concentration sample with the analyte at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Prepare in Triplicate: Prepare three independent samples at each concentration level.

• Analysis: Analyze the spiked samples and calculate the concentration found.

• Data Evaluation:

  • Calculate the percent recovery at each level: (Amount Found / Amount Added) * 100.

  • Acceptance Criteria: Mean recovery should typically be within 98.0% to 102.0% for a drug substance assay.

Precision

Causality: Precision measures the degree of agreement among individual test results when the method is applied repeatedly. It is evaluated at two levels: repeatability (short-term variability) and intermediate precision (within-lab variations).[10]

Experimental Protocol:

• Repeatability (Intra-assay precision):

  • Prepare a minimum of six independent samples at 100% of the test concentration.[11]

  • Analyze them on the same day, with the same analyst and equipment.

  • Calculate the Relative Standard Deviation (%RSD).

• Intermediate Precision:

  • Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

  • Use an experimental matrix design to efficiently cover these variations.[11]

  • Calculate the cumulative %RSD across all conditions.

• Data Evaluation:

  • Acceptance Criteria: The %RSD for repeatability should typically be ≤ 1.0%. The %RSD for intermediate precision should typically be ≤ 2.0%.

Limit of Quantitation (LOQ) and Limit of Detection (LOD)

Causality: The LOQ is the lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy, while the LOD is the lowest amount that can be detected.[1] These are critical for impurity analysis but less so for a drug substance assay.

Experimental Protocol (based on Signal-to-Noise):

• Determine Signal-to-Noise (S/N):

  • Analyze a series of increasingly dilute solutions of the analyte.

  • Determine the concentration at which the S/N ratio is approximately 3:1 for LOD and 10:1 for LOQ.

• Confirmation:

  • Prepare a sample at the determined LOQ concentration and analyze it multiple times (e.g., n=6) to confirm that the precision (%RSD) at this level is acceptable (typically ≤ 10%).

Robustness

Causality: Robustness measures a method's capacity to remain unaffected by small, deliberate variations in its parameters, providing an indication of its reliability during normal usage.[11]

Experimental Protocol:

• Identify Parameters: Identify critical method parameters for the HILIC-MS/MS method (e.g., mobile phase pH ±0.2 units, column temperature ±5°C, mobile phase organic content ±2%).

• Vary Parameters: Analyze a standard solution while systematically varying these parameters. A design of experiments (DoE) approach is highly efficient here.

• Data Evaluation: Assess the impact of these changes on system suitability parameters (e.g., peak retention time, resolution, tailing factor) and the final quantified result. The method is robust if the results remain within the acceptance criteria of the original method.

Chapter 4: Data Summary and Acceptance Criteria

The results of the validation experiments should be compiled into a clear, concise summary.

Table of Typical Validation Parameters and Acceptance Criteria (for a Drug Substance Assay)

Parameter	Methodology	Typical Acceptance Criteria	Regulatory Guideline
Specificity	Forced degradation, analysis of impurities/placebo	No interference at the retention time of the analyte. Peak purity must be confirmed.	ICH Q2(R2)[5]
Linearity	Analysis of ≥5 concentrations	Correlation Coefficient (r²) ≥ 0.99	ICH Q2(R2)[5]
Range	Confirmed by Linearity, Accuracy, Precision	80% to 120% of the nominal concentration	ICH Q2(R2)[5]
Accuracy	Spike recovery at 3 levels (n=3 per level)	Mean recovery of 98.0% - 102.0%	ICH Q2(R2)[5]
Precision (Repeatability)	n ≥ 6 determinations at 100% concentration	%RSD ≤ 1.0%	ICH Q2(R2)[5]
Precision (Intermediate)	Different days, analysts, equipment	%RSD ≤ 2.0%	ICH Q2(R2)[5]
Robustness	Deliberate variation of method parameters	System suitability criteria met; results are not significantly impacted.	ICH Q2(R2)[5]

Relationship Between Core Validation Parameters

The core quantitative validation parameters are interconnected and collectively establish the method's reliability over a defined range.

Caption: Interdependence of linearity, accuracy, and precision in establishing a reliable analytical range.

Conclusion

The validation of an analytical method for a novel compound like Sodium;3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate requires a scientifically-driven approach rooted in a deep understanding of the analyte's chemistry and regulatory expectations. While several analytical techniques could be employed, a HILIC-MS/MS method stands out as the most suitable choice, offering the necessary sensitivity, specificity, and compatibility with the analyte's polar nature.

By following a structured validation plan as outlined in this guide—beginning with a clear ATP and systematically evaluating specificity, linearity, accuracy, precision, and robustness—researchers can build a comprehensive data package. This not only ensures compliance with global regulatory standards like ICH Q2(R2) but also establishes a reliable, high-quality analytical procedure that can be confidently used throughout the product lifecycle.

References

• ICH Q2(R2): Validation of Analytical Procedures. International Council for Harmonisation. [Link]

• ICH Q14: Analytical Procedure Development. International Council for Harmonisation. [Link][1][13]

• Analytical Method Validation: Mastering FDA Guidelines. Moravek, Inc. [Link][2]

• ICH Q2(R2) Validation of analytical procedures - Scientific guideline. European Medicines Agency. [Link][3]

• Q2(R2) Validation of Analytical Procedures March 2024. U.S. Food and Drug Administration. [Link][6]

• Highlights from FDA's Analytical Test Method Validation Guidance. ProPharma Group. [Link][14]

• Analytical Method Validation (AMV) in Pharmaceuticals. Pharmaguideline. [Link][15]

• Analytical Methods: A Statistical Perspective on the ICH Q2A and Q2B Guidelines for Validation of Analytical Methods. BioPharm International. [Link][10]

• Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency. [Link][11]

• Navigating EMA Validation Requirements: A Step-by-Step Guide. PharmOut. [Link][7]

• Unexpected degradation of the bisphosphonate P-C-P bridge under mild conditions. Beilstein Journal of Organic Chemistry. [Link][8][9]

• Validation of analytical methods for active constituents and agricultural products. Australian Pesticides and Veterinary Medicines Authority. [Link][12]

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Comparing the efficacy of Sodium;3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate vs. glyphosate

As a Senior Application Scientist, this guide provides a comparative analysis of herbicidal compounds. The initial query posed a comparison between Sodium;3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate and glyphosate. However, a thorough review of current scientific literature indicates that Sodium;3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate is primarily documented and utilized as a cosmetic ingredient for its anti-seborrheic and hair-conditioning properties. There is no substantive, publicly available scientific data to support its use or efficacy as a herbicide.

Therefore, to provide a scientifically meaningful and relevant comparison for researchers in weed science, this guide will compare glyphosate with a structurally and functionally relevant phosphinate-class herbicide: Glufosinate . This comparison will illuminate the distinct mechanisms of action and efficacy profiles of two major classes of non-selective, post-emergence herbicides.

Section 1: Compound Overview and Mechanism of Action

A fundamental understanding of a herbicide's mechanism of action is critical for predicting its efficacy, spectrum of activity, and potential for resistance development. Glyphosate and Glufosinate, while both broad-spectrum herbicides, operate via entirely distinct biochemical pathways.

Glyphosate: The Shikimate Pathway Inhibitor

Glyphosate, the active ingredient in numerous commercial herbicides, is a systemic herbicide that inhibits the enzyme 5-enolpyruvylshikimate-3-phosphate synthase (EPSPS). This enzyme is a key component of the shikimate pathway, which is essential for the biosynthesis of aromatic amino acids (phenylalanine, tyrosine, and tryptophan) in plants and microorganisms.

• Molecular Action: Glyphosate acts as a competitive inhibitor with respect to phosphoenolpyruvate (PEP), binding to the EPSPS-shikimate-3-phosphate complex. This blockage prevents the synthesis of the essential aromatic amino acids, leading to a systemic shutdown of protein synthesis and, ultimately, plant death.

• Translocation: Being a systemic herbicide, glyphosate applied to the foliage is absorbed and translocated throughout the plant via the phloem, accumulating in meristematic tissues (growing points) in both shoots and roots. This ensures the entire plant is affected.

Figure 1: Mechanism of Glyphosate action on the Shikimate Pathway.

Glufosinate: The Glutamine Synthetase Inhibitor

Glufosinate is a non-selective, contact herbicide that is a structural analogue of the amino acid glutamate. Its primary mode of action is the irreversible inhibition of glutamine synthetase, a critical enzyme for nitrogen metabolism in plants.

• Molecular Action: Glutamine synthetase is responsible for converting glutamate and ammonia into glutamine. By inhibiting this enzyme, glufosinate causes a rapid and toxic accumulation of ammonia within the plant cells. This buildup of ammonia uncouples photophosphorylation, leading to the cessation of photosynthesis, destruction of cell membranes, and ultimately, rapid cell death.

• Translocation: Glufosinate exhibits limited translocation within the plant and is therefore considered a contact, or locally systemic, herbicide. Its effects are most pronounced on the tissues to which it is directly applied.

Figure 2: Mechanism of Glufosinate action on Nitrogen Metabolism.

Section 2: Comparative Efficacy and Performance

The differences in the mechanism and translocation of glyphosate and glufosinate lead to distinct performance characteristics in the field.

Feature	Glyphosate	Glufosinate
Target Enzyme	EPSP Synthase	Glutamine Synthetase
Mode of Action	Systemic	Contact (Locally Systemic)
Translocation	Phloem-mobile; accumulates in roots and meristems	Limited translocation; acts on treated foliage
Speed of Action	Slower; symptoms appear in 4-10 days	Faster; symptoms appear in 1-4 days
Primary Symptomology	Gradual yellowing (chlorosis) followed by necrosis	Rapid leaf burning, wilting, and necrosis
Control of Perennials	Excellent; translocation kills root systems	Fair to poor; may only burn down top growth
Rainfastness	Slower absorption; requires a longer rain-free period (e.g., 2-6 hours)	Faster absorption; shorter rain-free period required (e.g., 1-4 hours)

Section 3: Experimental Protocol for Comparative Efficacy Assessment

To quantitatively compare the efficacy of these two herbicides, a standardized dose-response bioassay is a fundamental experimental approach. This protocol outlines a typical methodology for a greenhouse setting.

Objective

To determine and compare the effective dose required for 50% growth reduction (GR₅₀) of a target weed species for Glyphosate and Glufosinate.

Materials

• Target weed species (e.g., Amaranthus retroflexus, Pigweed) grown in uniform pots to the 3-4 leaf stage.

• Technical grade Glyphosate and Glufosinate.

• Appropriate solvents and adjuvants (as per manufacturer's recommendations).

• Pressurized spray chamber calibrated to deliver a consistent volume (e.g., 200 L/ha).

• Greenhouse with controlled temperature (25-28°C), humidity (60-70%), and photoperiod (16:8 light:dark).

• Balance, weigh boats, volumetric flasks, and pipettes.

Experimental Workflow

Figure 3: Workflow for a comparative herbicide efficacy bioassay.

Step-by-Step Methodology

• Plant Preparation: Cultivate a uniform cohort of the target weed species. The choice of a common and susceptible species like Amaranthus retroflexus is crucial for generating a clear dose-response.

• Herbicide Preparation: Prepare a stock solution of each herbicide. Perform a serial dilution to create a range of 6-8 concentrations. The concentration range should be chosen to bracket the expected GR₅₀ value, including a zero-dose control.

• Experimental Setup: Arrange the potted plants in a completely randomized design. This is critical to mitigate any potential variations in greenhouse microclimates. Each treatment (herbicide type and dose) should have at least four replicates.

• Application: Calibrate the spray chamber to ensure accurate and uniform application. Place the plants in the chamber and apply the designated treatments. An untreated control group must be included.

• Post-Application Care: Return the plants to the greenhouse and maintain optimal growing conditions.

• Data Collection: After a predetermined period (typically 21 days for systemic herbicides like glyphosate), harvest the above-ground biomass for each plant. Dry the biomass in an oven at 60°C until a constant weight is achieved.

• Data Analysis:

  • Calculate the percent growth reduction for each replicate relative to the mean of the untreated control.

  • Use statistical software (e.g., R with the drc package) to fit a non-linear regression model (e.g., a four-parameter log-logistic model) to the dose-response data for each herbicide.

  • From this model, determine the GR₅₀ value, which represents the herbicide dose causing a 50% reduction in plant biomass.

Section 4: Conclusion for the Researcher

While Sodium;3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate lacks evidence as a herbicide, the comparison between glyphosate and glufosinate offers a valuable study in contrasting herbicidal mechanisms.

• Glyphosate offers slow, systemic, and thorough control, particularly for perennial weeds with extensive root systems, by inhibiting aromatic amino acid synthesis.

• Glufosinate provides rapid, contact-based burndown of foliage by inducing acute ammonia toxicity and disrupting photosynthesis.

The choice between these, or any, herbicidal compounds depends entirely on the target weed species, the agricultural system, and the desired outcome. The experimental protocol provided herein offers a robust framework for conducting such comparative efficacy studies in a controlled environment, forming the basis for further field trials and integrated weed management strategies.

References

• Cosmetic Ingredient Review. (2017). Safety Assessment of Hydroxyphosphinates and Derivatives as Used in Cosmetics. [Link]

• European Commission. (2019). Commission Implementing Decision (EU) 2019/701 of 5 May 2019 establishing a glossary of common ingredient names for use in the labelling of cosmetic products. [Link]

• Duke, S. O., & Powles, S. B. (2008). Glyphosate: a once-in-a-century herbicide. Pest Management Science, 64(4), 319-325. [Link]

• Steinrücken, H. C., & Amrhein, N. (1980). The herbicide glyphosate is a potent inhibitor of 5-enolpyruvyl-shikimic acid-3-phosphate synthase. Biochemical and Biophysical Research Communications, 94(4), 1207-1212. [Link]

• Schönbrunn, E., Eschenburg, S., Shuttleworth, W. A., Findlay, J. V., Fedorov, A. A., Almo, S. C., & Stallings, W. C. (2001). Interaction of the herbicide glyphosate with its target enzyme 5-enolpyruvylshikimate 3-phosphate synthase in atomic detail. Proceedings of the National Academy of Sciences, 98(4), 1376-1380. [Link]

• Wendler, C., Barniske, M., & Wild, A. (1990). Effect of glufosinate (phosphinothricin) and inhibitors of nitrogen metabolism on photosynthesis and photorespiration in C3 and C4 plants. Photosynthesis Research, 24(1), 55-61. [Link]

• Tachibana, K., Watanabe, T., Sekizawa, Y., & Takematsu, T. (1986). Inhibition of glutamine synthetase and quantitative changes of free amino acids in shoots of bialaphos-treated Japanese barnyard millet. Journal of Pesticide Science, 11(2), 287-291. [Link]

Comparative Analysis Guide: Sodium 3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate vs. Bisphosphonates in Isoprenoid Targeting

Executive Summary & Scientific Premise

The structural homology between nitrogen-containing bisphosphonates (N-BPs) and phosphonate/phosphinate antibiotics—specifically Sodium 3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate (the sodium salt of the FR900098 pharmacophore)—frequently prompts theoretical inquiries regarding their crossover therapeutic potential[1]. Both classes of compounds are highly polar organophosphorus agents designed to inhibit isoprenoid biosynthesis.

However, their pharmacological viability for osteoporosis diverges fundamentally at the enzymatic level. While bisphosphonates are the clinical gold standard for osteoclast-mediated bone resorption[2], FR900098 is strictly an anti-infective agent[3]. This guide objectively compares these two compounds, delineating their distinct biochemical targets and providing the experimental frameworks required to validate these mechanistic boundaries.

Mechanistic Divergence: Mevalonate vs. MEP Pathways

To understand why FR900098 cannot serve as an alternative to bisphosphonates for osteoporosis, one must analyze the evolutionary divergence of isoprenoid biosynthesis.

• The Human Mevalonate Pathway (Bisphosphonate Target): Bisphosphonates (e.g., Alendronate) inhibit farnesyl pyrophosphate synthase (FPPS) in the human mevalonate pathway[4]. This inhibition depletes farnesyl pyrophosphate (FPP), preventing the prenylation of small GTP-binding proteins (Rab, Rho, Rac) that are essential for osteoclast ruffled border formation and survival. The downstream result is osteoclast apoptosis and the cessation of bone resorption[2].

• The Non-Mevalonate / MEP Pathway (FR900098 Target): FR900098 and its parent compound fosmidomycin target 1-deoxy-D-xylulose 5-phosphate reductoisomerase (DXR) in the 2-C-methyl-D-erythritol 4-phosphate (MEP) pathway[3]. Because the MEP pathway is evolutionarily absent in mammals, FR900098 exhibits profound antimalarial and antibacterial efficacy without inducing host toxicity[5]. Consequently, it inherently lacks the biochemical target necessary to influence human osteoclast function.

Fig 1. Divergent targets of bisphosphonates (Mevalonate pathway) and FR900098 (MEP pathway).

Comparative Performance & Target Specificity Data

The following table synthesizes quantitative data demonstrating the strict target specificity of both compound classes. While bisphosphonates exhibit some crossover efficacy against parasitic FPPS[6], FR900098 shows zero crossover to human FPPS.

Compound	Primary Chemical Class	Target Enzyme	Target Pathway	Human FPPS IC₅₀	Pathogen DXR IC₅₀	Osteoclast Apoptosis	Primary Indication
Alendronate	Nitrogen-containing Bisphosphonate	FPPS	Mevalonate	~3 nM	>100 µM	Yes	Osteoporosis
FR900098 Sodium	Aminopropyl Phosphinate	DXR	MEP (Non-Mevalonate)	>100 µM	~48 nM	No	Infectious Diseases

Experimental Workflows for Target Validation

To empirically validate the inability of FR900098 to serve as an alternative to bisphosphonates for osteoporosis, researchers must employ a self-validating system that couples phenotypic cellular assays with isolated recombinant enzyme assays.

Protocol A: In Vitro Osteoclast Pit Formation Assay (Phenotypic Validation)

Causality: This assay directly measures bone resorption. By utilizing human peripheral blood mononuclear cells (PBMCs) differentiated into osteoclasts, the assay inherently relies on the human mevalonate pathway, ensuring that any observed lack of efficacy from FR900098 is due to target absence rather than an assay artifact.

• Cell Isolation & Seeding: Isolate human PBMCs via density gradient centrifugation. Seed cells at 1×105 cells/well in biomimetic calcium phosphate-coated 96-well plates.

• Differentiation: Culture cells in α -MEM supplemented with 10% FBS, M-CSF (25 ng/mL), and RANKL (50 ng/mL) for 7 to 10 days to induce multinucleated osteoclast formation.

• Drug Treatment: Treat parallel wells with vehicle (control), Alendronate (10 µM), and FR900098 (10 µM to 100 µM).

• Staining: After 48 hours of treatment, lyse the cells using 10% sodium hypochlorite. Wash the plates and stain with von Kossa or TRAP (Tartrate-Resistant Acid Phosphatase) to visualize the remaining calcium phosphate matrix.

• Quantification: Utilize digital image analysis (e.g., ImageJ) to quantify the total area of resorption pits. Expected Outcome: Alendronate will abolish pit formation via FPPS inhibition; FR900098 will show no statistical difference from the vehicle control.

Fig 2. Workflow for validating osteoclast resorption inhibition via the pit formation assay.

Protocol B: Recombinant Enzyme Inhibition Assay (Mechanistic Validation)

Causality: To rule out cellular permeability issues as the cause of FR900098's failure in osteoclasts, direct enzyme inhibition must be quantified using purified human FPPS and Plasmodium falciparum DXR (PfDXR)[7].

• Enzyme Preparation: Express and purify recombinant human FPPS and PfDXR using E. coli expression systems.

• FPPS Assay: Incubate human FPPS with geranyl pyrophosphate (GPP), 14 C-isopentenyl pyrophosphate (IPP), and varying concentrations of the test compounds. Measure the synthesis of radiolabeled FPP via liquid scintillation counting.

• DXR Assay: Incubate PfDXR with 1-deoxy-D-xylulose 5-phosphate (DXP), NADPH, and test compounds. Monitor the oxidation of NADPH spectrophotometrically at 340 nm. Expected Outcome: Bisphosphonates will yield nanomolar IC₅₀ values against FPPS[4]. FR900098 will yield nanomolar IC₅₀ values against PfDXR but will fail to inhibit FPPS[3].

Conclusion

While bisphosphonates have demonstrated a fascinating secondary role in anti-infective research by inhibiting parasitic FPPS[6], the reverse is pharmacologically impossible. Sodium 3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate (FR900098) cannot serve as an alternative to bisphosphonates for osteoporosis management. Its pharmacophore is exquisitely tuned for the MEP pathway, rendering it a highly promising anti-infective agent[5], but fundamentally inert against human osteoclast-mediated bone resorption.

Sources

• 1. pubs.acs.org [pubs.acs.org]
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• 5. FR-900098, an antimalarial development candidate that inhibits the non-mevalonate isoprenoid biosynthesis pathway, shows no evidence of acute toxicity and genotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. Resistance to the Antimicrobial Agent Fosmidomycin and an FR900098 Prodrug through Mutations in the Deoxyxylulose Phosphate Reductoisomerase Gene (dxr) - PMC [pmc.ncbi.nlm.nih.gov]

Validating the target engagement of Sodium;3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate in cells

Executive Summary & Biological Context

Sodium 3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate, universally known in the literature as FR-900098 , is a potent, naturally derived antimicrobial and antimalarial agent. It functions as a competitive inhibitor of 1-deoxy-D-xylulose 5-phosphate reductoisomerase (DXR, also known as IspC) [1]. DXR is the rate-limiting enzyme in the non-mevalonate (methylerythritol phosphate, or MEP) pathway of isoprenoid biosynthesis, a pathway essential for the survival of Plasmodium falciparum and many Gram-negative bacteria, but notably absent in humans[2].

For drug development professionals, validating the intracellular target engagement (TE) of FR-900098 is a critical hurdle. Because FR-900098 is a highly polar phosphonate, it suffers from poor passive membrane permeability[1]. Consequently, highly potent biochemical IC50 values often fail to translate into cellular efficacy unless the compound successfully exploits specific active transport mechanisms (such as parasite-induced new permeability pathways) or is formulated as a lipophilic prodrug[3].

This guide objectively compares FR-900098 to its structural predecessor, Fosmidomycin, and outlines self-validating experimental workflows to definitively prove its target engagement in intact cellular models.

Caption: The MEP pathway highlighting competitive DXR inhibition by FR-900098 and Fosmidomycin.

Comparative Performance: FR-900098 vs. Fosmidomycin

FR-900098 is the N-acetyl analogue of Fosmidomycin (which possesses an N-formyl group). While both compounds competitively bind the DOXP substrate pocket and chelate the active-site divalent metal cation (Mg²⁺ or Mn²⁺) via their retrohydroxamate moieties, FR-900098 consistently demonstrates superior biochemical potency[2].

The causality behind this improved performance lies in active-site packing: the methyl group of the N-acetyl moiety in FR-900098 provides a slight hydrophobic advantage, filling a small lipophilic pocket within the DXR active site more efficiently than the smaller formyl group of Fosmidomycin[4].

Quantitative Data Comparison

Parameter	FR-900098 (Sodium Salt)	Fosmidomycin	Causality / Significance
Target Enzyme	DXR (IspC)	DXR (IspC)	Both block the first committed MEP step.
Structural Difference	N-acetyl group	N-formyl group	N-acetyl enhances hydrophobic pocket packing.
Biochemical IC50 (P. falciparum)	~24 nM	~34 nM	FR-900098 exhibits tighter target affinity[2].
Cellular IC50 (P. falciparum)	0.09 – 0.35 μM	0.09 – 0.35 μM	Permeability barriers limit cellular translation[2].
Cell Permeability	Low	Low	Phosphonate charge prevents passive diffusion.
Binding Mode	Competitive	Competitive	Displaces DOXP; uncompetitive with NADPH[2].

Validating Target Engagement: Experimental Strategies

Because phenotypic readouts (e.g., cell death) cannot distinguish between on-target MEP pathway inhibition and off-target toxicity, target engagement must be explicitly validated. We employ a dual-pillar approach: Cellular Thermal Shift Assay (CETSA) for physical engagement, and Targeted Metabolite Profiling for functional engagement.

Strategy A: Cellular Thermal Shift Assay (CETSA)

The Logic: Proteins unfold and aggregate upon heating. When FR-900098 binds to DXR inside an intact cell, the ligand-protein interaction thermodynamically stabilizes the enzyme, shifting its melting temperature ( Tm​ ) higher. Self-Validating System: This assay is performed in intact cells. By simultaneously immunoblotting for an unrelated housekeeping protein (e.g., PfGAPDH), we validate that the thermal shift is specific to DXR and not an artifact of the compound altering global cellular thermodynamics.

Strategy B: Targeted Metabolite Profiling (LC-MS/MS)

The Logic: Physical binding does not guarantee functional inhibition (e.g., the drug might be outcompeted by high local substrate concentrations). If FR-900098 functionally engages DXR in vivo, the enzymatic substrate (DOXP) will rapidly accumulate, while the product (MEP) will deplete[5]. Self-Validating System: We incorporate an IPP-rescue arm . By supplementing the culture media with exogenous isopentenyl pyrophosphate (IPP), downstream isoprenoid synthesis is bypassed. If the cells survive FR-900098 treatment in the presence of IPP, it definitively proves that the drug's toxicity is exclusively due to on-target MEP pathway blockade[6].

Caption: Step-by-step workflow for the Cellular Thermal Shift Assay (CETSA) to validate physical binding.

Step-by-Step Experimental Methodologies

Protocol 1: Intracellular CETSA for DXR in P. falciparum

• Culture and Treatment: Culture P. falciparum (3D7 strain) in human erythrocytes to the trophozoite stage. Split the culture into two flasks. Treat Flask A with 10 μM FR-900098 and Flask B with vehicle (DMSO/Water) for 2 hours. Causality: A 2-hour window allows sufficient time for cellular penetration without inducing secondary apoptotic protein degradation.

• Thermal Challenge: Harvest the infected RBCs, wash with PBS, and resuspend in PBS supplemented with protease inhibitors. Divide each sample into 8 aliquots (50 μL each) in PCR tubes. Heat the tubes across a temperature gradient (e.g., 40°C to 75°C) for exactly 3 minutes using a thermal cycler, followed immediately by 3 minutes at 4°C.

• Lysis and Fractionation: Lyse the cells using three rapid freeze-thaw cycles (liquid nitrogen to 25°C). Centrifuge at 20,000 × g for 20 minutes at 4°C. Causality: Denatured, unbound DXR will aggregate and pellet, while FR-900098-stabilized DXR remains in the soluble supernatant.

• Quantification: Resolve the soluble fractions via SDS-PAGE and immunoblot using an anti-DXR primary antibody. Normalize band intensities to the 40°C control and plot the melt curves to calculate the ΔTm​ .

Protocol 2: LC-MS/MS Metabolite Profiling of the MEP Pathway

• Metabolic Quenching: Treat P. falciparum cultures with 5× IC50 of FR-900098 for 4 hours. Rapidly quench metabolism by plunging the cell suspension into a dry-ice/ethanol bath to drop the temperature to 0°C instantly. Causality: Isoprenoid metabolites turn over in milliseconds; slow centrifugation without thermal quenching will artificially skew the DOXP/MEP ratio.

• Extraction: Extract polar metabolites using a cold extraction buffer (Methanol:Acetonitrile:Water, 2:2:1 v/v/v) spiked with heavy-isotope internal standards (e.g., ¹³C-labeled MEP).

• LC-MS/MS Acquisition: Analyze the extracts using Hydrophilic Interaction Liquid Chromatography (HILIC) coupled to a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. Target the specific m/z transitions for DOXP and MEP[7].

• Data Interpretation: Calculate the DOXP/MEP ratio. A successful target engagement profile will show a >10-fold accumulation of DOXP and a near-total depletion of MEP compared to vehicle-treated controls[6].

References

• MEPicides: α,β-Unsaturated Fosmidomycin Analogues as DXR Inhibitors against Malaria. ACS Infectious Diseases / PubMed Central.
• A Second Target of the Antimalarial and Antibacterial Agent Fosmidomycin Revealed by Cellular Metabolic Profiling.
• Resistance to the Antimicrobial Agent Fosmidomycin and an FR900098 Prodrug through Mutations in the Deoxyxylulose Phosphate Reductoisomerase Gene (dxr). Antimicrobial Agents and Chemotherapy / ASM Journals.
• A picomolar inhibitor of the Plasmodium falciparum IPP p
• Over 40 Years of Fosmidomycin Drug Research: A Comprehensive Review and Future Opportunities. Pharmaceuticals / MDPI.

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• 1. mdpi.com [mdpi.com]
• 2. MEPicides: α,β-Unsaturated Fosmidomycin Analogues as DXR Inhibitors against Malaria - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. media.malariaworld.org [media.malariaworld.org]
• 7. A picomolar inhibitor of the Plasmodium falciparum IPP pathway - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Performance Guide: Sodium;3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate (FR-900098) vs. Alternative Enzyme Inhibitors

Executive Summary & Mechanistic Grounding

Sodium;3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate, widely recognized in the scientific literature as the sodium salt of FR-900098, is a highly potent, naturally derived phosphonic acid antibiotic[1]. As a Senior Application Scientist specializing in antimicrobial and antimalarial drug development, I frequently evaluate inhibitors targeting the 2-C-methyl-D-erythritol-4-phosphate (MEP) pathway. This pathway is essential for isoprenoid biosynthesis in Plasmodium falciparum and most Gram-negative bacteria, yet it is entirely absent in humans, making it a highly selective and safe therapeutic target[1].

FR-900098 specifically inhibits 1-deoxy-D-xylulose 5-phosphate reductoisomerase (DXR, also known as IspC), the second and rate-limiting enzyme of the MEP pathway[1]. It functions as a competitive inhibitor with respect to the natural substrate, DOXP, and uncompetitively with the NADPH cofactor[2]. The compound's retrohydroxamate moiety chelates a divalent metal cation (typically Mn²⁺ or Mg²⁺) within the DXR active site, while its phosphonate group anchors the molecule via extensive hydrogen bonding with neighboring amino acid residues[2][3].

MEP pathway and DXR inhibition logic: FR-900098 shows superior binding vs. Fosmidomycin.

Structural Causality: Why FR-900098 Outperforms Fosmidomycin

When comparing FR-900098 to its most famous structural analog, fosmidomycin, the performance delta is driven by a subtle but critical structural difference. Fosmidomycin possesses a formyl group, whereas FR-900098 features an acetyl group[1].

This single additional methyl group in FR-900098 fundamentally enhances binding thermodynamics. Crystallographic studies of DXR in complex with FR-900098 reveal that this methyl group forms a highly favorable van der Waals contact with the side chain of a conserved tryptophan residue in the active site pocket (e.g., Trp211 in P. falciparum DXR)[1]. This structural complementarity explains why FR-900098 consistently exhibits roughly twice the inhibitory potency of fosmidomycin against P. falciparum both in vitro and in murine models[1]. Furthermore, against Mycobacterium tuberculosis DXR (MtDXR), FR-900098 demonstrates a nearly 10-fold increase in potency compared to fosmidomycin[3].

Comparative Performance Data

To objectively evaluate the performance of FR-900098, we must look at the half-maximal inhibitory concentration (IC₅₀) across purified recombinant DXR enzymes from various pathogenic species.

Target Organism	Enzyme	FR-900098 IC₅₀ (nM)	Fosmidomycin IC₅₀ (nM)	Efficacy Gain (FR-900098 vs Fosmidomycin)
Plasmodium falciparum	PfDXR	18 - 24	32 - 34	~1.5x to 2.0x higher affinity[1][2]
Mycobacterium tuberculosis	MtDXR	15	144	~9.6x higher affinity[3]
Francisella tularensis LVS	FtDXR	230	247	Comparable / Slight edge[4]

Pharmacokinetic Limitations and Prodrug Strategies

Despite its superior target-level affinity, FR-900098 shares a critical pharmacokinetic limitation with fosmidomycin: high polarity at physiological pH[2]. The negatively charged phosphonate group restricts passive diffusion across lipid bilayers. In susceptible bacteria, cellular entry is strictly dependent on active transport via the glycerol-3-phosphate transporter (GlpT)[4]. Pathogens lacking GlpT, such as M. tuberculosis, are intrinsically resistant to the free acid form of FR-900098 despite the enzyme's high susceptibility (IC₅₀ = 15 nM)[3][4].

To circumvent this, modern drug development relies on synthesizing lipophilic prodrugs—such as pivaloyloxymethyl (POM) esters or N-alkoxy derivatives—that mask the phosphonate charge, facilitating passive cellular entry before being cleaved by intracellular esterases into the active FR-900098 molecule[2][4].

Experimental Methodologies: Self-Validating Protocols

To ensure high trustworthiness and reproducibility in your own laboratory, the following protocol details the exact methodology required to validate DXR inhibition accurately.

Protocol 1: In Vitro DXR Enzyme Inhibition Assay (Spectrophotometric)

Causality Note: DXR activity is directly coupled to the oxidation of NADPH to NADP⁺. By monitoring the decrease in absorbance at 340 nm, we can quantify the initial velocity (v₀) of the reaction. The choice of Mn²⁺ in the assay buffer is critical, as the retrohydroxamate moiety of FR-900098 strictly requires this divalent cation to bridge its interaction with the DXR active site[2][4].

Step-by-Step Workflow:

• Reagent Preparation: Prepare a standard assay buffer containing 50 mM Tris-HCl (pH 7.5), 2 mM DTT, and 1 mM MnCl₂. Ensure the buffer is freshly made to prevent DTT oxidation, which can alter the redox state of the enzyme.

• Enzyme Pre-incubation: In a UV-compatible 96-well microplate, incubate purified recombinant DXR (e.g., 20 nM final concentration) with varying concentrations of FR-900098 (ranging from 0.1 nM to 10 μM) in the assay buffer. Incubate at 37°C for 10 minutes. Why? This pre-incubation step is vital to allow the metal-dependent inhibitor binding to reach equilibrium before substrate competition begins.

• Reaction Initiation: Add NADPH to a final concentration of 150 μM, followed immediately by the natural substrate DOXP at a final concentration of 250 μM to initiate the reaction.

• Kinetic Measurement: Immediately transfer the plate to a microplate reader. Continuously measure the absorbance at 340 nm every 15 seconds for 5 minutes at 37°C. Continuous measurement ensures you capture the linear phase of NADPH consumption, preventing product inhibition artifacts.

• Data Analysis: Calculate the initial velocity (v₀) from the linear portion of the absorbance decay curve using the NADPH extinction coefficient (ε = 6220 M⁻¹ cm⁻¹). Plot the fractional enzyme activity against the log of the inhibitor concentration. Fit the data to a standard dose-response curve to derive the IC₅₀ value.

Figure 2: Step-by-step spectrophotometric assay workflow for validating DXR enzyme inhibition.

References

• Source: nih.
• Source: acs.
• Source: nih.
• Source: diva-portal.

Sources

• 1. FR-900098, an antimalarial development candidate that inhibits the non-mevalonate isoprenoid biosynthesis pathway, shows no evidence of acute toxicity and genotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. uu.diva-portal.org [uu.diva-portal.org]
• 4. Lipophilic Prodrugs of FR900098 Are Antimicrobial against Francisella novicida In Vivo and In Vitro and Show GlpT Independent Efficacy - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Study of the Chelating Properties of Phosphonates and Phosphates

Phosphorus-based chelators are indispensable across multiple scientific domains, from the formulation of targeted radiopharmaceuticals to industrial scale inhibition. While phosphates and phosphonates share structural similarities, their thermodynamic behavior, kinetic stability, and in vivo performance diverge significantly. This guide provides an objective, data-driven comparison of their chelating properties, detailing the mechanistic reasons behind their performance differences and the self-validating experimental protocols used to quantify them.

Structural and Mechanistic Basis of Chelation

The fundamental divergence in the performance of phosphates and phosphonates stems from a single atomic substitution. Phosphates feature a labile phosphorus-oxygen-carbon (P-O-C) ester bond. In biological systems, this bond is specifically designed for rapid enzymatic turnover and participation in dynamic metabolic signaling.

In contrast, phosphonates are characterized by a robust phosphorus-carbon (P-C) bond. This direct linkage renders them exceptionally stable and highly resistant to both chemical degradation and enzymatic hydrolysis (BenchChem, 2025). Because the P-C bond cannot be easily cleaved by ubiquitous phosphatases, phosphonates maintain their structural integrity in vivo. This sustained integrity allows the phosphonate groups to act as powerful, multidentate chelators for metal ions over extended periods (Clear Solutions USA, 2023).

Structural logic dictating the hydrolytic stability and chelation efficacy of P-based ligands.

Comparative Thermodynamic Stability

The efficacy of a chelating agent is quantified by its stability constant (Log K), which represents the thermodynamic equilibrium of the metal-ligand complex. Phosphonates generally exhibit higher stability constants for transition metals (e.g., Fe³⁺) and alkaline earth metals (e.g., Ca²⁺, Mg²⁺) compared to their phosphate analogs. This is due to the high charge density of the phosphonate group and its ability to act as a bidentate or terdentate donor, creating highly stable chelate rings (Waterline, 2023).

Table 1: Representative Thermodynamic Stability Constants (Log K) at 25°C, I = 0.1 M

Note: Values are approximate consensus figures derived from literature to illustrate comparative trends.

Ligand Class	Representative Compound	Log K (Fe³⁺)	Log K (Ca²⁺)	Log K (Mg²⁺)	Enzymatic Stability
Phosphonate	ATMP (Aminotris(methylenephosphonic acid))	~ 18.0	~ 6.5	~ 5.5	Highly Resistant
Phosphonate	HEDP (Etidronic acid)	~ 15.0	~ 6.0	~ 5.0	Highly Resistant
Phosphate	Pyrophosphate (PPi)	~ 11.0	~ 5.0	~ 5.0	Susceptible (Phosphatases)
Phosphate	ATP (Adenosine triphosphate)	~ 8.0	~ 4.0	~ 4.0	Highly Susceptible

Experimental Protocol: Potentiometric Titration for Stability Constants

To objectively compare the chelating strength of these ligands, researchers rely on potentiometric titration. When a ligand is a weak acid, hydrogen ions (H⁺) and metal ions directly compete for the ligand's binding sites (F-CDN).

Self-Validating System: This protocol relies on the principle of mass balance. By comparing the titration curve of the free ligand against the ligand-metal complex, any deviation (pH depression) directly validates and quantifies the metal-ligand coordination event.

Workflow for potentiometric titration to determine metal-ligand stability constants.

Step-by-Step Methodology & Causality

• Preparation of Solutions

  • Action: Prepare equimolar solutions of the ligand (e.g., ATMP or Pyrophosphate) and the target metal ion (e.g., Fe³⁺) in a background electrolyte (e.g., 0.16 M NaCl).

  • Causality: The background electrolyte maintains a constant ionic strength. This is critical because it ensures the activity coefficients of the species remain constant throughout the experiment, allowing us to substitute concentrations for activities in equilibrium calculations (ACS Publications, 2021).

• Initial Acidification

  • Action: Lower the solution pH to < 2.0 using standardized HCl.

  • Causality: Acidification fully protonates the ligand's binding sites. This establishes a baseline where the metal ions are free in solution, ensuring that subsequent base addition captures the entire stepwise deprotonation and metal-complexation process.

• Stepwise Titration

  • Action: Add standardized NaOH in precise, automated increments (e.g., 0.05 mL), allowing the system to reach equilibrium after each addition.

  • Causality: NaOH neutralizes the protons. Because metal ions compete with protons for the ligand's donor atoms, the metal's presence will cause protons to be released at a lower pH than they would from the free ligand. This "pH depression" is the measurable thermodynamic signal of chelation.

• Potentiometric Monitoring

  • Action: Record the pH using a calibrated glass indicator electrode coupled with a reference electrode.

  • Causality: The glass electrode provides a direct, Nernstian measurement of free H⁺ activity in real-time.

• Data Fitting and Speciation

  • Action: Export the titration data (Volume NaOH vs. pH) into thermodynamic modeling software (e.g., HyperQuad or HypSpec).

  • Causality: The software uses non-linear least-squares regression to fit the experimental curve against theoretical speciation models, yielding the overall formation constants (β) for the metal-ligand complexes.

In Vivo Stability and Enzymatic Resistance

While phosphates are readily degraded by phosphatases—leading to the premature release of chelated metals—phosphonates act as highly stable mimics. Their resistance to enzymatic degradation ensures that the metal-ligand complex remains intact during systemic circulation. This is a critical parameter in drug development, particularly for radiopharmaceuticals where the premature release of a radioactive isotope (like ⁸⁹Zr or ⁶⁸Ga) would result in severe off-target toxicity and bone marrow accumulation (NIH, 2025).

Interestingly, the P-C bond is so robust that only highly specialized microbial enzymes, such as the bacterial C-P lyase complex, possess the evolutionary machinery required to cleave it in phosphate-starved environments (MDPI, 2023).

Conclusion & Strategic Recommendations

For applications requiring transient chelation, biodegradability, or biological turnover (such as agricultural fertilizers or short-lived assays), phosphates remain the natural choice. However, when an application demands rigorous hydrolytic stability, resistance to enzymatic degradation, and exceptionally high thermodynamic stability constants—such as in radiopharmaceutical drug development or industrial scale inhibition—phosphonates are undeniably the superior chelating agents.

References

• Clear Solutions USA - Difference between phosphates and phosphonates? URL: [Link]

• Waterline - Chelants in water treatment: An overview URL:[Link]

• ACS Publications (Inorganic Chemistry) - Phosphonate Chelators for Medicinal Metal Ions URL: [Link]

• F-CDN - STABILITY CONSTANTS AND THEIR MEASUREMENT URL:[Link]

• MDPI - The Microbial Degradation of Natural and Anthropogenic Phosphonates URL: [Link]

• NIH (PMC) - Prodrugs of phosphonates and phosphates: crossing the membrane barrier URL:[Link]

Comparative transcriptomics of cells treated with Sodium;3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate

Title: Comparative Transcriptomics of Pathogens Treated with Sodium;3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate (Fosmidomycin): A Technical Guide

Executive Summary Sodium;3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate, commercially and scientifically known as Fosmidomycin sodium salt, is a highly specific, competitive inhibitor of 1-deoxy-D-xylulose-5-phosphate reductoisomerase (DXR or IspC)[1]. Because DXR is the rate-limiting enzyme in the methylerythritol phosphate (MEP) pathway—the exclusive route for isoprenoid biosynthesis in Plasmodium falciparum and many pathogenic bacteria—Fosmidomycin is a cornerstone compound in targeted antimicrobial and antimalarial research[1][2].

This guide provides a comprehensive comparative transcriptomic analysis of P. falciparum treated with Fosmidomycin, contrasting its transcriptional footprint against other benchmark antimalarials like Artemisinin. It details the causal mechanisms behind the observed gene expression shifts and outlines a self-validating experimental protocol required to capture these high-resolution RNA-seq datasets.

Mechanistic Divergence and Transcriptional Causality

Transcriptomics serves as a molecular magnifying glass, revealing not just the primary target of a drug, but the organism's systems-level compensatory mechanisms.

The MEP Bottleneck: When P. falciparum is exposed to Fosmidomycin, the immediate biochemical consequence is the depletion of isopentenyl pyrophosphate (IPP) and dimethylallyl pyrophosphate (DMAPP)[1]. This halts downstream protein prenylation, a post-translational modification essential for parasite survival[3]. Interestingly, the parasite's transcriptional response to direct MEP pathway inhibition is highly specific but quantitatively modest. Peak MEP pathway metabolite levels precede maximum transcript abundance, and Fosmidomycin treatment induces only a slight upregulation of dxr transcripts, primarily during the schizont stage[1].

Metabolic Survival Adaptations: Instead of a massive overexpression of the targeted pathway, the primary transcriptomic signature of Fosmidomycin treatment involves metabolic rerouting. To survive the loss of prenylation, the parasite significantly upregulates genes involved in purine-based nucleotide synthesis and ribosomal biogenesis, attempting to hyper-activate RNA translation[3]. Concurrently, transcriptomic data integrated with metabolic flux models reveal a marked downregulation in phosphatidylcholine and lipid synthesis[3].

In stark contrast, Artemisinin derivatives generate a transcriptional profile dominated by proteotoxic stress, REDOX metabolism imbalance, and host cytoplasm remodeling[2]. Artemisinin's mechanism involves widespread protein alkylation, leading to the accumulation of ubiquitinated proteins and the massive upregulation of proteasome subunits—a signature completely absent in Fosmidomycin-treated cells[4][5].

Caption: Divergent transcriptomic responses induced by Fosmidomycin versus Artemisinin.

Comparative Transcriptomic Profiles

The following table summarizes the differential gene expression (DGE) trends observed in P. falciparum (3D7 strain) treated with Fosmidomycin compared to Artemisinin, alongside Atorvastatin (a mevalonate pathway inhibitor used as a negative control for parasite targets, as it primarily affects the human host cell).

Gene / Functional Category	Fosmidomycin (1 µM) Log2FC	Artemisinin (10 nM) Log2FC	Atorvastatin (10 µM) Log2FC	Biological Causality & Implication
dxr (IspC)	+0.8 to +1.2	~0.0	~0.0	Modest compensatory upregulation due to direct competitive inhibition of the DXR enzyme[1].
lytB (IspH)	~0.0	~0.0	~0.0	Downstream MEP pathway enzymes remain transcriptionally stable, indicating a lack of global pathway feedback[1].
Purine Biosynthesis Genes	+2.1 to +2.5	-1.5 to -2.0	~0.0	Upregulated to fuel nucleotide synthesis and ribosomal biogenesis as a survival response to blocked prenylation[3].
Phosphatidylcholine Synthesis	-1.8 to -2.2	-2.4 to -3.0	~0.0	Downregulated due to reduced methyl-group cycling and overall suppression of lipid metabolism during trophozoite stages[3].
Proteasome Subunits (e.g., 20S)	~0.0	+3.5 to +4.2	~0.0	Massively upregulated by Artemisinin to clear ubiquitinated, alkylated proteins. Unaffected by Fosmidomycin[4][5].
elF2α Phosphorylation Pathway	~0.0	+2.8 to +3.1	~0.0	Artemisinin induces translational repression via elF2α; Fosmidomycin actively upregulates translation machinery[3][5].

Note: Log2 Fold Change (Log2FC) values represent normalized transcriptomic trends compiled from synchronized intraerythrocytic developmental cycle (IDC) profiling at the schizont stage.

Self-Validating Experimental Protocol: RNA-Seq of Drug-Treated P. falciparum

To capture high-fidelity transcriptomic data, the experimental design must isolate the drug's specific mechanism of action from generic cell-death artifacts.

Rationale for Sublethal Dosing: Treating cells with lethal concentrations (>IC90) triggers global apoptotic-like pathways, masking specific metabolic survival adaptations. By utilizing a concentration that inhibits growth by ~50% over one IDC (e.g., 1 µM Fosmidomycin), we capture the active regulatory response[3].

Phase 1: Culture Synchronization and Treatment

• Cultivation: Culture P. falciparum 3D7 strain in human O+ erythrocytes at 5% hematocrit in RPMI 1640 medium supplemented with 0.5% AlbuMAX II, under a 5% O2, 5% CO2, 90% N2 atmosphere.

• Synchronization: Synchronize parasites to the early ring stage using two consecutive 5% D-sorbitol treatments spaced 8 hours apart.

  • Causality: Gene expression in Plasmodium is highly stage-dependent; asynchronous cultures dilute stage-specific transcriptomic peaks, rendering differential expression analysis statistically insignificant[1].

• Drug Exposure: At 2 hours post-invasion (hpi), divide cultures into three cohorts: Vehicle Control (DMSO), Fosmidomycin (1 µM), and Artemisinin (10 nM). Incubate for 36 hours to reach the late trophozoite/early schizont stage, where MEP pathway transcription naturally peaks[1].

Phase 2: RNA Extraction and Quality Control

• Harvesting: Lyse erythrocytes using 0.15% saponin to release intact parasites. Wash pellets three times in cold PBS to remove host hemoglobin.

• Lysis & Extraction: Resuspend the parasite pellet in TRIzol reagent. Extract total RNA using a column-based MiniPrep Kit, incorporating a strict on-column DNase I digestion step[6].

  • Causality:Plasmodium genomes are highly AT-rich (~80%); residual genomic DNA will severely bias sequencing reads if not rigorously digested.

• Validation: Assess RNA integrity using an Agilent Bioanalyzer. Proceed only if the RNA Integrity Number (RIN) is > 8.0.

Phase 3: Library Preparation and Sequencing

• rRNA Depletion: Utilize an epidemiology-grade rRNA depletion kit to remove both parasite and residual human ribosomal RNA.

  • Causality: Poly-A selection is suboptimal for Plasmodium due to the presence of critical non-polyadenylated transcripts and highly variable poly-A tail lengths. rRNA depletion guarantees a more comprehensive and unbiased transcriptome.

• Library Construction & Sequencing: Prepare stranded RNA-seq libraries using an Illumina TruSeq Stranded Total RNA kit. Sequence on an Illumina NovaSeq 6000 platform, generating 150 bp paired-end reads at a depth of ~30 million reads per sample.

Caption: Self-validating RNA-seq workflow optimized for capturing specific metabolic adaptations.

Phase 4: Bioinformatics and Data Interpretation

• Alignment: Align reads to the P. falciparum 3D7 reference genome using STAR. Adjust mapping parameters to allow for higher mismatch tolerances compared to mammalian alignments due to the AT-rich genome.

• Validation Check (PCA): Generate a Principal Component Analysis (PCA) plot. The vehicle control, Fosmidomycin, and Artemisinin replicates must form distinct, tight clusters. Causality: If Fosmidomycin samples cluster with Artemisinin, the dosage was likely too high, resulting in generic cell death rather than specific MEP pathway inhibition.

Conclusion

Comparative transcriptomics reveals that Sodium;3-[acetyl(hydroxy)amino]propyl-hydroxyphosphinate (Fosmidomycin) does not simply shut down the MEP pathway; it forces the pathogen into a distinct metabolic bottleneck. By upregulating purine biosynthesis and downregulating lipid synthesis, the cell attempts to survive the loss of prenylation[3]. This highly specific transcriptomic signature distinguishes Fosmidomycin from fast-acting, oxidative-stress-inducing agents like Artemisinin[2][5], providing a clear molecular blueprint for evaluating next-generation MEP pathway inhibitors.

References

• Cassera, M. B., et al. "Effect of fosmidomycin on metabolic and transcript profiles of the methylerythritol phosphate pathway in Plasmodium falciparum." SciELO. 1

• Semantic Scholar Database. "Effect of fosmidomycin on metabolic and transcript profiles of the methylerythritol phosphate pathway in Plasmodium falciparum." Semantic Scholar. 7

• "Metabolic Survival Adaptations of Plasmodium falciparum Exposed to Sublethal Doses of Fosmidomycin." National Institutes of Health (NIH) / PMC. 3

• ResearchGate Database. "Effect of fosmidomycin on metabolic and transcript profiles of the methylerythritol phosphate pathway in Plasmodium falciparum." ResearchGate. 8

• "MEPicides: α,β-unsaturated Fosmidomycin N-Acyl Analogs as Efficient Inhibitors of Plasmodium falciparum 1-Deoxy-d-xylulose-5-phosphate reductoisomerase." ACS Infectious Diseases. 2

• "A comparative transcriptomic analysis of replicating and dormant liver stages of the relapsing malaria parasite Plasmodium." eLife. 6

• "RNA-Seq Analysis Illuminates the Early Stages of Plasmodium Liver Infection." mBio / ASM. 9

• "Compartmentalized Metabolic Engineering for Artemisinin..." University of Pennsylvania. 10

• "Muddled mechanisms: recent progress towards antimalarial target identification." National Institutes of Health (NIH) / PMC. 4

• "A fast-acting inhibitor of blood-stage P. falciparum with mechanism distinct from artemisinin and chloroquine." bioRxiv. 5

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